N-Nitroso Finerenone

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to N-Nitroso Finerenone

Executive Summary

N-Nitroso Finerenone is the N-nitrosated derivative of Finerenone, a potent and selective non-steroidal mineralocorticoid receptor (MR) antagonist. As a potential nitrosamine (B1359907) impurity, N-Nitroso Finerenone is of significant interest to pharmaceutical researchers and drug development professionals for its implications in the safety, quality control, and regulatory compliance of Finerenone manufacturing. Nitrosamines are a class of compounds that are often potent genotoxic carcinogens, necessitating strict control and monitoring in pharmaceutical products.

This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical considerations of N-Nitroso Finerenone. It also delves into the challenges associated with its synthesis and the biological context of its parent compound, Finerenone.

Chemical Structure and Physicochemical Properties

N-Nitroso Finerenone is structurally characterized by the addition of a nitroso group (-N=O) to the secondary amine nitrogen within the dihydronaphthyridine core of the Finerenone molecule.[1][2]

Chemical Name: (S)-4-(4-Cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1-nitroso-1,4-dihydro-1,6-naphthyridine-3-carboxamide.[1][2][3][4]

Data Summary Table

The following table summarizes the key physicochemical properties of N-Nitroso Finerenone compiled from various sources.

Property	Value	Citations
Molecular Formula	C₂₁H₂₁N₅O₄	[2][5][6][7][8]
Molecular Weight	407.43 g/mol	[5][7][8]
CAS Number	Not Assigned	[2][3][9]
Appearance	Light yellow to yellow solid	[9]
Purity (Typical)	≥95%	[9]
Storage Conditions	Long-term at -20°C or 2-8°C	[4][9]
SMILES	CCOC1=C2--INVALID-LINK--=C3)=C3OC)C(C(N)=O)=C(C)N(N=O)C2=C(C)C=N1	[3]
InChI	InChI=1S/C21H21N5O4/c1-5-30-21-18-17(14-7-6-13(9-22)8-15(14)29-4)16(20(23)27)12(3)26(25-28)19(18)11(2)10-24-21/h6-8,10,17H,5H2,1-4H3,(H2,23,27)/t17-/m1/s1	[1]
Acceptable Intake (AI)	1500 ng/day (U.S. FDA Recommended Limit for NDSRIs)	[1]

Note: A different molecular formula (C₂₂H₂₄N₄O₃) and weight (392.5 g/mol ) have also been reported by one supplier, but C₂₁H₂₁N₅O₄ is the more widely cited formula.[3]

Synthesis and Experimental Protocols

The formation of N-Nitroso Finerenone involves the reaction of a nitrosating agent, such as nitrous acid (formed from nitrites and an acid), with the secondary amine present in the Finerenone structure.[2] However, the synthesis of this specific nitrosamine has proven to be exceptionally challenging.

Synthesis Challenges

Several sources indicate that the synthesis of N-Nitroso Finerenone is difficult. This difficulty is attributed to the strong delocalization of the negative charge on the target nitrogen atom, which hinders the nitrosation reaction.[10] Some researchers have expressed the view that the synthesis may not be feasible under normal conditions.[10]

Experimental Protocol: Nitrosation Assay under Forced Conditions (NAP Test)

Despite synthesis challenges, regulatory guidelines often require forced degradation studies to assess the potential for nitrosamine formation. Below is a generalized protocol based on the concept of a Nitrosation Assay Procedure (NAP) test, which has been reportedly attempted for N-Nitroso Finerenone.[7]

Objective: To determine the potential for N-Nitroso Finerenone formation from Finerenone under forced nitrosating conditions.

Materials:

• Finerenone (Active Pharmaceutical Ingredient)

• Sodium Nitrite (B80452) (NaNO₂)

• Acid (e.g., Hydrochloric Acid, Formic Acid)

• Organic Solvent (e.g., Dichloromethane, Acetonitrile)

• Purified Water

• N-Nitroso Finerenone reference standard (for analytical method validation)

Methodology:

• Reaction Setup: Dissolve a known quantity of Finerenone in an appropriate organic solvent.

• Nitrosating Agent Preparation: In a separate vessel, dissolve a molar excess of sodium nitrite in purified water.

• Forced Reaction:

  • Acidify the Finerenone solution to create a suitable pH for nitrosation (typically pH 3-4).

  • Add the sodium nitrite solution to the Finerenone solution dropwise while stirring vigorously.

  • The reaction may be heated (e.g., to 50-70°C) for a defined period (e.g., 2-24 hours) to force the reaction.

• Quenching: After the reaction period, quench the reaction by adding a scavenger for nitrous acid, such as ammonium (B1175870) sulfamate (B1201201) or ascorbic acid, to stop further nitrosation.

• Extraction: Neutralize the reaction mixture and extract the organic components using a suitable solvent (e.g., ethyl acetate).

• Analysis: Concentrate the organic extract and analyze for the presence of N-Nitroso Finerenone using a validated, sensitive analytical method like LC-MS/MS.

Results from Reported Attempts: Multiple attempts to synthesize N-Nitroso Finerenone using forced conditions (NAP tests) have reportedly failed to yield the impurity, suggesting that it either does not form readily or poses an extremely low risk of formation during the drug manufacturing process and storage.[7]

Forced Nitrosation (NAP Test) Workflow.

Analytical Characterization Workflow

The identification and quantification of N-Nitroso Finerenone as a potential impurity rely on highly sensitive analytical techniques. Commercially available reference standards are crucial for method development and validation.[11][12]

Key Analytical Methods:

• High-Performance Liquid Chromatography (HPLC): Used for the separation of N-Nitroso Finerenone from the parent drug and other impurities.[9]

• Mass Spectrometry (MS), especially LC-MS/MS: Provides high sensitivity and specificity for detecting and quantifying trace levels of the nitrosamine impurity.[9]

• Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy: Used to confirm the chemical structure of the reference standard.[9]

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Finerenone | CAS No- NA | NA [chemicea.com]
• 3. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 4. clearsynth.com [clearsynth.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. N-Nitroso Finerenone | C21H21N5O4 | CID 172866470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. veeprho.com [veeprho.com]
• 8. theclinivex.com [theclinivex.com]
• 9. watson-int.com [watson-int.com]
• 10. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Finerenone Impurities | SynZeal [synzeal.com]
• 12. N-Nitroso Finerenone | Axios Research [axios-research.com]

Formation mechanism of N-Nitroso Finerenone from Finerenone

An In-depth Technical Guide on the Formation Mechanism of N-Nitroso Finerenone

Date: December 15, 2025

Abstract

This technical guide provides a comprehensive overview of the potential formation mechanism of N-Nitroso Finerenone, a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI) of the non-steroidal mineralocorticoid receptor antagonist, Finerenone. While the U.S. FDA has established an Acceptable Intake (AI) limit for N-Nitroso Finerenone, compelling evidence suggests its formation is not readily achievable under forced experimental conditions. This document synthesizes the available, albeit limited, information on the subject, detailing the theoretical reaction pathways, influencing factors, and the significant findings from synthesis attempt studies. It is intended for researchers, scientists, and drug development professionals engaged in the safety and quality assessment of pharmaceutical products.

Introduction to N-Nitroso Finerenone

Finerenone is a selective, non-steroidal mineralocorticoid receptor (MR) antagonist. Its chemical structure contains a secondary amine within its 1,4-dihydro-1,6-naphthyridine (B594934) core, making it theoretically susceptible to nitrosation. The formation of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their classification as probable human carcinogens.

N-Nitroso Finerenone is the N-nitroso derivative of its parent drug, Finerenone[1]. The U.S. Food and Drug Administration (FDA) has classified it as a Category 5 NDSRI with a recommended Acceptable Intake (AI) limit of 1500 ng/day[1]. Despite this regulatory classification, which implies a need for risk assessment, multiple synthesis attempts under rigorous conditions have reportedly failed to generate this impurity, suggesting an extremely low risk of its formation[2].

Table 1: Chemical Identity of Finerenone and N-Nitroso Finerenone

Property	Finerenone	N-Nitroso Finerenone
IUPAC Name	(S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-naphthyridine-3-carboxamide	(S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1-nitroso-1,4-dihydro-1,6-naphthyridine-3-carboxamide[1]
Molecular Formula	C₂₁H₂₂N₄O₃	C₂₁H₂₁N₅O₄[1]
Molecular Weight	378.43 g/mol	407.43 g/mol [1]
Structure	Contains a secondary amine (-NH) group in the dihydropyridine (B1217469) ring.	Contains an N-Nitroso (-N-N=O) group at the secondary amine position[1].

Theoretical Formation Mechanism

The formation of N-nitrosamines generally requires the presence of a nitrosatable amine (secondary or tertiary), a nitrosating agent, and conditions that facilitate the reaction[3][4].

• Nitrosatable Substrate : Finerenone possesses a secondary amine within its dihydronaphthyridine ring system, which is the potential site for nitrosation.

• Nitrosating Agent : The most common nitrosating agents originate from nitrite (B80452) sources (e.g., sodium nitrite, NaNO₂), particularly under acidic conditions, which can form nitrous acid (HNO₂) and its active nitrosating species like dinitrogen trioxide (N₂O₃)[5]. Trace nitrite impurities in pharmaceutical excipients are a primary source of concern[3][6].

• Conducive Conditions : Acidic pH is a critical factor that promotes the formation of active nitrosating agents[4]. Elevated temperatures and the presence of water can also accelerate the reaction[4][5].

The proposed reaction involves an electrophilic attack by the nitrosonium ion (NO⁺) or a related species on the lone pair of electrons of the secondary amine in Finerenone. However, some chemists have expressed that the synthesis of N-Nitroso Finerenone is likely difficult because the negative charge on the target nitrogen is strongly delocalized due to resonance with the aromatic ring and the adjacent amide group, making it less nucleophilic[7].

Figure 1. Theoretical pathway for the formation of N-Nitroso Finerenone.

Experimental Evidence and Risk Assessment

The most significant finding from the available literature is the reported failure to synthesize N-Nitroso Finerenone.

Nitrosation Potential Assessment (NAP Test)

Forced Degradation Studies

Forced degradation studies on Finerenone have been performed to understand its stability profile. While these studies were not designed to detect nitrosamine formation, they indicate the conditions under which the parent molecule is labile. Finerenone has been shown to degrade under acidic, basic, and oxidative stress conditions[8][9]. The degradation under acidic conditions is particularly relevant, as this environment is also conducive to nitrosation.

Table 2: Summary of Quantitative Data from Finerenone Forced Degradation Studies

Stress Condition	Duration & Temperature	Reagent Concentration	% Degradation Observed	Reference(s)
Acid Hydrolysis	60 min @ 60°C	0.1 N HCl	Not specified	[9]
Base Hydrolysis	Room Temp (duration NS)	1 N NaOH	15.47%	[8]
Base Hydrolysis	60 min @ 60°C	0.1 N NaOH	Not specified	[9]
Peroxide (Oxidative)	20 min @ Room Temp	30% H₂O₂	11.23%	[8]
Thermal, Photolytic	Various	N/A	Degradation observed	[9][10]

NS = Not Specified

Experimental Protocols

Protocol: General Nitrosamine Potential Assessment Test (NAP Test)

This protocol is a representative methodology for assessing the potential of a drug substance to form an N-nitrosamine impurity under forced conditions, based on the mention of such tests in the literature[2].

Objective: To determine if N-Nitroso Finerenone is formed when Finerenone is exposed to a significant excess of a nitrosating agent under acidic conditions.

Materials:

• Finerenone drug substance

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or Formic Acid

• Methanol or appropriate solvent

• Deionized Water

• Sodium Hydroxide (NaOH) for neutralization

• LC-MS/MS system

Procedure:

• Sample Preparation: Prepare a stock solution of Finerenone in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL.

• Reaction Setup:

  • In a reaction vessel, add an aliquot of the Finerenone stock solution.

  • Add an acidic aqueous solution (e.g., 0.1 N HCl) to achieve a pH between 3.0 and 4.0.

  • Add a significant molar excess of sodium nitrite (e.g., 50-100 equivalents relative to Finerenone).

• Reaction Conditions:

  • Stir the reaction mixture at an elevated temperature (e.g., 50-70°C) for a defined period (e.g., 2-24 hours). Protect the reaction from light.

• Quenching and Neutralization:

  • Cool the reaction mixture to room temperature.

  • Quench any remaining nitrosating agent by adding a scavenger like ammonium (B1175870) sulfamate (B1201201) (optional, depending on the analytical method).

  • Carefully neutralize the solution with NaOH to approximately pH 7.

• Analysis:

  • Dilute the final solution to an appropriate concentration for analysis.

  • Analyze the sample using a validated, high-sensitivity LC-MS/MS method capable of detecting trace levels of N-Nitroso Finerenone. Use a certified N-Nitroso Finerenone reference standard for confirmation and quantification.

Figure 2. General experimental workflow for a Nitrosamine Potential Assessment Test.

Protocol: Forced Degradation of Finerenone (Acid/Base Hydrolysis)

This protocol is a composite based on methodologies described in the literature for studying Finerenone's stability[8][9].

Objective: To induce and characterize the degradation products of Finerenone under hydrolytic stress.

Materials:

• Finerenone drug substance

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• RP-HPLC system with UV or PDA detector

Procedure for Acid Hydrolysis:

• Prepare a Finerenone solution (e.g., 10 µg/mL).

• Add an equal volume of 0.1 N HCl.

• Reflux the mixture in a water bath at 60°C for 60 minutes[9].

• Cool the solution to room temperature and neutralize with 0.1 N NaOH.

• Dilute to the initial concentration with the mobile phase.

• Inject into the HPLC system for analysis.

Procedure for Base Hydrolysis:

• Prepare a Finerenone solution (e.g., 10 µg/mL).

• Add an equal volume of 0.1 N NaOH.

• Reflux the mixture in a water bath at 60°C for 60 minutes[9].

• Cool the solution to room temperature and neutralize with 0.1 N HCl.

• Dilute to the initial concentration with the mobile phase.

• Inject into the HPLC system for analysis.

Analytical Methodologies for Detection

Due to the low permissible limits for nitrosamine impurities, highly sensitive and selective analytical methods are required for their detection and quantification[11].

• Primary Technique: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for nitrosamine analysis. It offers the necessary sensitivity (low Limit of Detection, LOD, and Limit of Quantification, LOQ) and selectivity to identify specific nitrosamines in complex matrices like drug products[11].

• Chromatography: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is typically used for separation. Several RP-HPLC methods have been developed for Finerenone, which could serve as a starting point for a method to resolve Finerenone from its potential N-nitroso impurity[8][9][12].

Table 3: Examples of Published RP-HPLC Conditions for Finerenone Analysis

Parameter	Method 1[9]	Method 2[8]	Method 3[13]
Column	X-bridge C18 (150 x 4.6 mm, 3.5 µm)	Phenomenex C18 (250 x 4.6 mm, 5 µm)	Symmetry ODS C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: Ortho-Phosphoric acid (70:30 v/v)	Acetonitrile: Water (50:50 v/v)	Acetonitrile: Methanol (80:20 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection (λ)	225 nm	252 nm	272 nm
Linear Range	1-50 µg/mL	80–120 µg/mL	10-50 µg/mL

Conclusion

The formation of N-Nitroso Finerenone is a theoretical risk due to the presence of a secondary amine in the Finerenone structure. Regulatory agencies have acknowledged this potential by setting an Acceptable Intake limit. However, the available experimental evidence strongly indicates that Finerenone has a very low propensity to form this nitrosamine derivative, even under forced reaction conditions designed to accelerate such reactions[2]. The electronic properties of the Finerenone molecule may sterically or electronically hinder the nitrosation reaction[7].

For drug development and manufacturing, the focus should be on a risk-based approach. While the intrinsic risk appears low, it remains crucial to control for potential sources of nitrosating agents (e.g., nitrites in excipients) and to have validated, highly sensitive analytical methods (such as LC-MS/MS) available to monitor for N-Nitroso Finerenone should a risk assessment indicate the need. The synthesis failure report serves as a critical piece of data in mitigating the risk associated with this specific impurity[2].

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. researchgate.net [researchgate.net]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 9. actascientific.com [actascientific.com]
• 10. researchgate.net [researchgate.net]
• 11. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijrar.org [ijrar.org]
• 13. ijamscr.com [ijamscr.com]

N-Nitroso Finerenone: A Technical Guide on Potential Genotoxicity and Mutagenicity

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the potential genotoxicity and mutagenicity of N-Nitroso Finerenone, a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the non-steroidal mineralocorticoid receptor antagonist, Finerenone. While specific experimental data on the genotoxicity of N-Nitroso Finerenone is not publicly available, this document synthesizes the current regulatory landscape, the established genotoxic potential of N-nitroso compounds as a class, and the standardized methodologies for their assessment. The U.S. Food and Drug Administration (FDA) has classified N-Nitroso Finerenone as a Potency Category 5 NDSRI with an acceptable intake (AI) limit of 1500 ng/day, suggesting a lower carcinogenic potential relative to other nitrosamines.[1] This guide details the standard battery of genotoxicity tests, including the bacterial reverse mutation (Ames) test, the in vitro micronucleus assay, and the in vivo chromosomal aberration assay, that are recommended by international regulatory bodies for the evaluation of such impurities.

Introduction to Finerenone and N-Nitroso Impurities

Finerenone is a selective non-steroidal mineralocorticoid receptor antagonist indicated for the treatment of chronic kidney disease associated with type 2 diabetes.[2] The presence of N-nitroso compounds in pharmaceutical products is a significant concern for regulatory authorities and manufacturers due to their classification as probable human carcinogens.[3] These impurities can form during the synthesis, formulation, or storage of drug products when secondary or tertiary amines react with nitrosating agents.[4] N-Nitroso Finerenone is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient.[1]

The genotoxic and carcinogenic potential of N-nitroso compounds is linked to their metabolic activation, primarily by cytochrome P450 enzymes, leading to the formation of electrophilic diazonium ions that can alkylate DNA. This DNA damage, if not repaired, can lead to mutations and chromosomal aberrations, initiating carcinogenesis.

Regulatory Landscape and Risk Assessment

Regulatory bodies such as the FDA and the European Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine impurities in pharmaceuticals.[3][5] A key aspect of this is the determination of an acceptable intake (AI) limit, which represents a level of exposure with a negligible cancer risk.

The FDA has set an AI limit for N-Nitroso Finerenone at 1500 ng/day, placing it in Potency Category 5.[1] This categorization is based on structure-activity relationship (SAR) models that predict carcinogenic potency.[6] A higher AI limit generally corresponds to a lower predicted carcinogenic potency. It is important to note that the synthesis of N-Nitroso Finerenone may not be straightforward, with some reports indicating failed synthesis attempts under forced conditions, which could suggest a lower risk of its formation in the final drug product.[7][8]

Standard Genotoxicity and Mutagenicity Testing

A standard battery of tests is employed to assess the genotoxic and mutagenic potential of pharmaceutical impurities. The following sections detail the methodologies for the key assays recommended for N-nitroso compounds.

Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used in vitro assay to detect the mutagenic potential of a chemical to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli. For N-nitrosamines, enhanced testing conditions are recommended to improve sensitivity.[9]

Experimental Protocol:

• Tester Strains: A typical panel includes S. typhimurium strains TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA (pKM101).[9]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system, typically a post-mitochondrial fraction (S9) from the livers of rodents pre-treated with enzyme inducers (e.g., Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone). For N-nitrosamines, S9 from hamster liver is often more effective than rat liver S9.[10] Enhanced protocols may use a higher concentration of S9 (e.g., 30%).[9]

• Assay Procedure (Pre-incubation Method):

  • The test substance, bacterial culture, and S9 mix (or buffer for the non-activated condition) are incubated together at 37°C for a defined period (e.g., 20-30 minutes).[9]

  • Molten top agar (B569324) is added to the mixture.

  • The entire mixture is poured onto minimal glucose agar plates.

  • Plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies per plate is counted. A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies over the background (negative control) and this increase is reproducible.

Ames Test Experimental Workflow

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects both clastogenic (chromosome breaking) and aneugenic (whole chromosome loss) events in cultured mammalian cells.

Experimental Protocol:

• Cell Lines: Human peripheral blood lymphocytes or cell lines such as CHO, V79, L5178Y, or TK6 are commonly used.[11]

• Treatment: Cells are exposed to the test substance at various concentrations for a short duration (e.g., 3-6 hours) with and without S9 metabolic activation, and for a longer duration (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored for micronuclei.

• Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and dropped onto microscope slides. The cells are then stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Data Analysis: The frequency of micronuclei in binucleated cells is determined by microscopic analysis. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result. Cytotoxicity is also assessed to ensure that micronucleus formation is not a secondary effect of cell death.[12]

In Vitro Micronucleus Assay Workflow

In Vivo Chromosomal Aberration Assay

The in vivo chromosomal aberration assay assesses the ability of a test substance to induce structural chromosomal damage in the bone marrow cells of rodents.

Experimental Protocol:

• Animal Model: Typically, rats, mice, or Chinese hamsters are used.

• Administration: The test substance is administered to the animals, usually via oral gavage or intraperitoneal injection, at multiple dose levels.

• Treatment Schedule: Animals are treated one or more times, and bone marrow is sampled at appropriate intervals after the last treatment.

• Metaphase Arrest: A spindle inhibitor (e.g., colchicine (B1669291) or Colcemid®) is administered prior to sacrifice to arrest cells in metaphase.

• Sample Preparation: Bone marrow is flushed from the femurs, and cells are subjected to hypotonic treatment, fixation, and are spread onto microscope slides.

• Data Analysis: Metaphase spreads are analyzed microscopically for chromosomal aberrations (e.g., breaks, gaps, fragments, and exchanges). A statistically significant, dose-dependent increase in the percentage of cells with aberrations indicates a positive result.

In Vivo Chromosomal Aberration Assay Workflow

Potential Signaling Pathways of N-Nitroso Compound Genotoxicity

The genotoxicity of N-nitroso compounds is primarily initiated by their metabolic activation, leading to the formation of highly reactive electrophiles that can alkylate DNA, forming DNA adducts. These adducts can lead to mispairing during DNA replication, resulting in point mutations, or can cause DNA strand breaks, which can lead to larger chromosomal aberrations if not properly repaired.

General Signaling Pathway for N-Nitroso Compound Genotoxicity

Conclusion

While specific genotoxicity and mutagenicity data for N-Nitroso Finerenone are not publicly available, its classification as an N-nitroso compound warrants a thorough risk assessment. The FDA's assignment of a relatively high AI limit suggests a lower carcinogenic potency based on SAR predictions. However, in the absence of empirical data, the potential for genotoxicity cannot be entirely dismissed. The experimental protocols outlined in this guide represent the standard approach recommended by regulatory agencies for the robust evaluation of nitrosamine impurities. For a definitive assessment of N-Nitroso Finerenone's genotoxic potential, the performance of an enhanced Ames test, an in vitro micronucleus assay, and potentially an in vivo follow-up study would be necessary. Drug developers and manufacturers must remain vigilant in monitoring and controlling nitrosamine impurities to ensure the safety and quality of pharmaceutical products.

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. veeprho.com [veeprho.com]
• 8. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comprehensive interpretation of in vitro micronucleus test results for 292 chemicals: from hazard identification to risk assessment application - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on Regulatory Guidelines for N-Nitroso Finerenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current regulatory landscape concerning the N-nitroso finerenone (B607456) impurity in pharmaceutical products. It is designed to assist researchers, scientists, and drug development professionals in understanding and adhering to the stringent guidelines set forth by major regulatory bodies. This document outlines acceptable intake limits, details the Carcinogenic Potency Categorization Approach (CPCA), and presents a representative experimental protocol for the detection and quantification of N-nitroso finerenone. Additionally, it explores the potential formation pathways of this impurity and the signaling pathway of the parent drug, finerenone.

Regulatory Framework and Acceptable Intake Limits

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have established strict guidelines for the control of nitrosamine (B1359907) impurities in pharmaceuticals due to their classification as probable human carcinogens[1][2]. These impurities, including Nitrosamine Drug Substance-Related Impurities (NDSRIs) like N-nitroso finerenone, are subject to rigorous risk assessment and control measures[3][4][5].

The acceptable intake (AI) limit for a nitrosamine impurity is determined based on a risk assessment that considers its carcinogenic potential[2]. For novel nitrosamines without established safety data, the Carcinogenic Potency Categorization Approach (CPCA) is often employed to assign an AI limit[6].

Quantitative Data Summary

The following tables summarize the acceptable intake limits for N-nitroso finerenone and the general framework of the Carcinogenic Potency Categorization Approach.

Impurity Name	Parent Drug	Regulatory Body	Carcinogenic Potency Category	Acceptable Intake (AI) Limit
N-Nitroso Finerenone	Finerenone	FDA	5	1500 ng/day[1][7]

Table 1: Acceptable Intake Limit for N-Nitroso Finerenone

Potency Category	Description	Acceptable Intake (AI) Limit (ng/day)
1	Highest Potency	26.5
2	High Potency	100
3	Moderate Potency	400
4	Low Potency	1500
5	Lowest Potency	1500

Table 2: FDA's Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs [6]

Potential Formation Pathways of N-Nitroso Finerenone

The formation of nitrosamine impurities in pharmaceuticals is a complex process that can occur during drug substance synthesis, formulation, or even storage[8]. The primary mechanism involves the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions[9].

In the case of finerenone, the secondary amine present in its structure is the likely precursor to the formation of N-nitroso finerenone. Potential sources of nitrosating agents in the manufacturing process can include residual nitrites in excipients, water, or solvents[10]. However, some evidence suggests that the synthesis of N-nitroso finerenone is not readily achieved, indicating that its formation may be less likely under standard conditions[9][11].

Potential Formation Pathway of N-Nitroso Finerenone

Experimental Protocol for Detection and Quantification

While a specific, validated analytical method for N-nitroso finerenone is not publicly available, a representative Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method can be developed based on established protocols for other nitrosamine impurities[12][13][14]. The following protocol is a general guideline and requires validation according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness[6][11][15][16].

3.1. Sample Preparation

• Drug Substance: Accurately weigh approximately 50 mg of the finerenone drug substance into a suitable volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to achieve a final concentration of 1 mg/mL.

• Drug Product: Crush a representative number of tablets to a fine powder. Accurately weigh a portion of the powder equivalent to 50 mg of finerenone into a suitable container. Add a known volume of extraction solvent (e.g., methanol) and sonicate for 30 minutes to ensure complete extraction. Centrifuge the sample and collect the supernatant for analysis.

3.2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: UPLC or HPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column with appropriate dimensions (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate N-nitroso finerenone from the parent drug and other potential impurities. An example gradient could be:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso finerenone would need to be determined by infusing a reference standard.

3.3. Data Analysis

Quantification is performed by comparing the peak area of N-nitroso finerenone in the sample to a calibration curve generated from reference standards of known concentrations.

Experimental Workflow for N-Nitroso Finerenone Analysis

Finerenone Signaling Pathway

Finerenone is a non-steroidal, selective mineralocorticoid receptor (MR) antagonist[17][18]. The overactivation of the MR by aldosterone (B195564) contributes to inflammation and fibrosis in the kidneys and cardiovascular system[19]. Finerenone blocks the binding of aldosterone to the MR, thereby inhibiting the translocation of the receptor to the nucleus and the subsequent transcription of pro-inflammatory and pro-fibrotic genes[5].

Finerenone's Mechanism of Action on the MR Signaling Pathway

Conclusion

References

• 1. veeprho.com [veeprho.com]
• 2. kymos.com [kymos.com]
• 3. benchchem.com [benchchem.com]
• 4. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrosamine Impurities in Pharmaceuticals | GenEvolutioN [genevolution.fr]
• 6. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. pharmtech.com [pharmtech.com]
• 9. Nitrosamines in Pharma: Sources, Risks & Controls | Advent [adventchembio.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. altabrisagroup.com [altabrisagroup.com]
• 16. fda.gov [fda.gov]
• 17. A comprehensive review of finerenone-a third-generation non-steroidal mineralocorticoid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Frontiers | A comprehensive review of finerenone—a third-generation non-steroidal mineralocorticoid receptor antagonist [frontiersin.org]
• 19. agilent.com [agilent.com]

Toxicological risk assessment of N-Nitroso Finerenone impurity

An In-Depth Technical Guide to the Toxicological Risk Assessment of N-Nitroso Finerenone Impurity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological risk assessment of N-Nitroso Finerenone, a potential nitrosamine (B1359907) impurity in the drug substance Finerenone. This document outlines the regulatory landscape, risk identification, analytical methodologies, and acceptable intake limits pertinent to ensuring patient safety.

Introduction to Nitrosamine Impurities

The unexpected discovery of nitrosamine impurities in commonly used medications has necessitated a robust risk assessment strategy for all pharmaceutical products.[1] Nitrosamines are a class of compounds considered probable or possible human carcinogens.[1] Their presence in pharmaceuticals can arise from various sources, including the synthesis route of the active pharmaceutical ingredient (API), degradation, or contamination.[1] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities.[1][2]

Finerenone, a non-steroidal, selective mineralocorticoid receptor antagonist, is used to treat chronic kidney disease associated with type 2 diabetes. N-Nitroso Finerenone is an N-nitroso derivative of the secondary amine present in the Finerenone molecule.[3][4] As a Nitrosamine Drug Substance-Related Impurity (NDSRI), its potential presence requires careful evaluation and control.

Regulatory Framework for Nitrosamine Impurities

Regulatory agencies have adopted a harmonized three-step approach for the control of nitrosamine impurities in pharmaceutical products.[2]

• Risk Evaluation: Marketing Authorization Holders (MAHs) are required to conduct a risk evaluation to identify if APIs and/or finished products could be at risk for the presence of nitrosamines.[2][5]

• Confirmatory Testing: If a risk is identified, confirmatory testing must be performed using sufficiently sensitive and validated analytical methods to confirm or refute the presence of the impurity.[2][5]

• Update Marketing Authorizations: If nitrosamine impurities are detected, MAHs must implement necessary changes to mitigate the risk and update their marketing authorizations.[2]

This process is a lifecycle approach, requiring continuous monitoring and mitigation of nitrosamine risks.[2]

Toxicological Profile and Acceptable Intake

The primary toxicological concern for nitrosamines is their potential carcinogenicity.[6] The acceptable intake (AI) limit for a nitrosamine is a level that poses a negligible human cancer risk.[1] For NDSRIs, the FDA has developed a potency categorization approach to assign AI limits.

N-Nitroso Finerenone is classified as an FDA Potency Category 5 NDSRI.[3] The corresponding AI limit is detailed in the table below.

Impurity	Parent Drug	FDA Potency Category	Acceptable Intake (AI) Limit
N-Nitroso Finerenone	Finerenone	5	1500 ng/day
Table 1: Regulatory Limit for N-Nitroso Finerenone.[3]

This AI limit is based on a safety assessment that evaluates the mutagenic and carcinogenic potential of the impurity.[7]

Chemical and Physical Properties

A summary of the key chemical identifiers for N-Nitroso Finerenone is provided below.

Property	Value
IUPAC Name	(S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2, 8-dimethyl-1-nitroso-1, 4-dihydro-1, 6-naphthyridine-3-carboxamide
Molecular Formula	C₂₁H₂₁N₅O₄
Molecular Weight	407.43 g/mol
Table 2: Chemical Properties of N-Nitroso Finerenone.[4][8]

Risk Assessment of N-Nitroso Finerenone

The risk assessment for N-Nitroso Finerenone involves evaluating the potential for its formation during the Finerenone manufacturing process and storage.

Figure 1: General Nitrosamine Risk Assessment Workflow.

Formation Pathway

Nitrosamines are formed by the reaction of a secondary or tertiary amine with a nitrosating agent (e.g., nitrous acid, which is formed from nitrites under acidic conditions).[1] In the context of Finerenone, the secondary amine in the dihydronaphthyridine ring system is the potential site for nitrosation.

Figure 2: Potential Formation of N-Nitroso Finerenone.

Interestingly, studies involving multiple nitrosation assays under forced conditions (Nitrosation Assay Procedure - NAP tests) have indicated that Finerenone does not readily undergo nitrosation.[4] This suggests a low risk of N-Nitroso Finerenone formation under expected conditions.[4]

Experimental Protocols

Nitrosation Assay Procedure (NAP Test) - Illustrative Protocol

This protocol is a representative example for assessing the potential of an API to form a nitrosamine impurity under forced conditions.

• Reagent Preparation:

  • Prepare a solution of Finerenone API in a suitable solvent (e.g., methanol/water).

  • Prepare a solution of sodium nitrite (B80452) (NaNO₂), typically at a significant molar excess (e.g., 4-fold) relative to the API.[9]

  • Prepare an acidic buffer (e.g., citrate (B86180) buffer) to maintain a pH of 3-4.

• Reaction:

  • Combine the Finerenone solution with the acidic buffer in a reaction vessel.

  • Add the sodium nitrite solution to initiate the reaction.

  • Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 4 hours).[9]

  • Include positive controls (APIs known to form nitrosamines) and negative controls (reaction mixture without the API or without the nitrite).

• Quenching and Sample Preparation:

  • Quench the reaction by adding a quenching agent (e.g., ammonium (B1175870) sulfamate) to remove excess nitrous acid.

  • Adjust the pH to neutral.

  • Prepare the sample for analysis by dilution or solid-phase extraction (SPE) if necessary.

• Analysis:

  • Analyze the sample using a validated, high-sensitivity method such as LC-MS/MS to detect and quantify any N-Nitroso Finerenone formed.

Confirmatory Testing - Illustrative Analytical Workflow

The following outlines a typical workflow for the confirmatory testing and quantification of N-Nitroso Finerenone in a drug product.

References

• 1. fda.gov [fda.gov]
• 2. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 3. veeprho.com [veeprho.com]
• 4. veeprho.com [veeprho.com]
• 5. npra.gov.my [npra.gov.my]
• 6. Risk assessment of N-nitroso compounds for human health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. refubium.fu-berlin.de [refubium.fu-berlin.de]

N-Nitroso Finerenone IUPAC name and CAS number information.

This document provides a detailed overview of N-Nitroso Finerenone, a potential impurity of the drug Finerenone. It is intended for researchers, scientists, and professionals in drug development, offering insights into its chemical identity, analytical considerations, and the challenges associated with its synthesis and characterization.

Chemical Identity

N-Nitroso Finerenone is the N-nitrosated derivative of Finerenone, a non-steroidal mineralocorticoid receptor antagonist. The potential for nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies due to their classification as probable human carcinogens.

IUPAC Name: (S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1-nitroso-1,4-dihydro-1,6-naphthyridine-3-carboxamide[1][2][3][4][5][6].

CAS Number: A specific CAS number for N-Nitroso Finerenone is not consistently available across chemical databases and suppliers[2][5][6][7][8][9][10][11].

Physicochemical and Regulatory Data

A summary of the key physicochemical properties and regulatory limits for N-Nitroso Finerenone is presented in the table below. This data is crucial for the analytical characterization and risk assessment of this impurity.

Property	Value	Source(s)
Molecular Formula	C₂₁H₂₁N₅O₄	[3][6][7][9][12]
Molecular Weight	407.43 g/mol	[6][7][9][12]
Appearance	Light yellow to yellow solid	[8][9]
Purity (by HPLC)	93.71% to ≥95%	[1][8][9]
FDA Acceptable Intake (AI)	1500 ng/day	[4]

Formation and Synthesis Considerations

N-Nitroso Finerenone is formed from the reaction of the secondary amine in the Finerenone structure with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions)[5]. The synthesis of this compound is reported to be challenging[6][13].

Diagram 1: Formation of N-Nitroso Finerenone.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of N-Nitroso Finerenone are not extensively published. However, the available information points to the following key experimental considerations:

a. Nitrosation Potential Assay (NAP Test): To assess the risk of N-Nitroso Finerenone formation, forced condition studies, often referred to as Nitrosation Assay Procedure (NAP) tests, are conducted. These experiments involve exposing Finerenone to excess nitrosating agents under various pH and temperature conditions to determine the propensity for nitrosamine formation. Reports suggest that N-Nitroso Finerenone does not readily form under these stressed conditions[6].

b. Synthesis and Characterization: The synthesis of N-Nitroso Finerenone as a reference standard is challenging. Discussions among chemists suggest that the nitrosation of the dihydropyridine (B1217469) ring in Finerenone may be difficult due to electronic delocalization[13]. The structural confirmation of any synthesized material would require a suite of analytical techniques.

Diagram 2: Analytical workflow for N-Nitroso Finerenone.

The characterization methods mentioned for N-Nitroso Finerenone include:

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the reference standard[1][8][9].

• Mass Spectrometry (MS): To confirm the molecular weight of the compound[8][9][13].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1H and 2D-NMR techniques, which are essential for the unambiguous structural elucidation of the molecule[8][9][13].

Signaling Pathways

There is currently no available research on the specific signaling pathways affected by N-Nitroso Finerenone. The primary concern with this class of compounds is their potential for genotoxicity, which is not typically mediated by specific signaling pathways but rather through DNA damage following metabolic activation. The parent compound, Finerenone, acts as an antagonist of the mineralocorticoid receptor, but it is unknown if the N-nitroso derivative retains any of this activity.

Conclusion

N-Nitroso Finerenone is a critical impurity to monitor in the manufacturing of Finerenone. While its IUPAC name and basic physicochemical properties are established, a dedicated CAS number is not consistently available. The synthesis of this compound is considered difficult, and its formation under standard pharmaceutical manufacturing and storage conditions appears to be of low propensity. The analytical characterization relies on a combination of chromatographic and spectroscopic methods. This guide summarizes the current technical knowledge to aid in the development of control strategies and risk assessments for this potential impurity.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 3. N-Nitroso Finerenone | C21H21N5O4 | CID 172866470 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Finerenone | CAS No- NA | NA [chemicea.com]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Finerenone - SRIRAMCHEM [sriramchem.com]
• 8. watson-int.com [watson-int.com]
• 9. watsonnoke.com [watsonnoke.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. N-Nitroso Finerenone - Shenzhen jianxing pharmaceutical technology co., ltd. [jx-pharm.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]

Literature Review on the Occurrence of N-Nitroso Finerenone: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive review of the existing literature and regulatory landscape concerning the N-nitroso impurity of Finerenone (N-Nitroso Finerenone). Finerenone, a non-steroidal, selective mineralocorticoid receptor antagonist, contains a secondary amine moiety, making it theoretically susceptible to nitrosation.[1][2] However, a thorough review of published data indicates a significant lack of evidence for the actual occurrence of this impurity in the drug substance or product. The synthesis of N-Nitroso Finerenone has proven to be exceptionally challenging, with reports of failed synthesis attempts under forced conditions.[3][4] Despite its apparent non-formation, N-Nitroso Finerenone is recognized by regulatory bodies like the U.S. Food and Drug Administration (FDA) as a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI), with a corresponding acceptable intake limit.[1][4] This guide will detail the potential formation pathways, the regulatory perspective, and the analytical strategies relevant to the risk assessment of this impurity.

Introduction to N-Nitroso Finerenone

N-Nitroso Finerenone is the N-nitroso derivative of the parent drug Finerenone.[1] Nitrosamine impurities in pharmaceuticals are a significant concern due to their classification as probable human carcinogens.[5] Regulatory agencies require manufacturers to perform risk assessments for the potential presence of such impurities in all drug products.[5] Finerenone's chemical structure includes a secondary amine, which could theoretically react with nitrosating agents (e.g., nitrites) to form N-Nitroso Finerenone.[2] However, the available evidence suggests that the electronic and steric properties of the Finerenone molecule make this reaction highly unfavorable.[4]

Potential Formation Pathways

The classical pathway for the formation of N-nitrosamines involves the reaction of a secondary or tertiary amine with a nitrosating agent under acidic conditions.[6][7] The nitrosating agent is typically derived from sodium nitrite.

The theoretical reaction for Finerenone is as follows:

• Finerenone (containing a secondary amine) + Nitrosating Agent (e.g., HNO₂) → N-Nitroso Finerenone

Despite this theoretical possibility, multiple attempts to synthesize N-Nitroso Finerenone under rigorous, forced conditions (Nitrosamine Assessment Procedure tests) have failed to produce the impurity.[3] This suggests that N-Nitroso Finerenone either does not form or poses an extremely low risk of formation.[3] Experts in the field have noted that the negative charge on the target nitrogen atom is strongly delocalized due to resonance with the aromatic ring and the amide's carbonyl group, making nitrosation very difficult.[4]

Figure 1: Theoretical vs. Observed Formation of N-Nitroso Finerenone.

Quantitative Data and Regulatory Limits

A review of the scientific literature and public databases reveals no quantitative data on the detection or occurrence of N-Nitroso Finerenone in any commercial Finerenone products. The discussion is centered on its potential as an impurity and the associated regulatory limits. The U.S. FDA has established an Acceptable Intake (AI) limit for N-Nitroso Finerenone based on a potency categorization approach.[1]

Impurity Name	Parent Drug	Regulatory Limit (Acceptable Intake)	FDA Potency Category	Reference
N-Nitroso Finerenone	Finerenone	1500 ng/day	5	[1]

Experimental Protocols

Synthesis Attempts

Detailed protocols for the successful synthesis of N-Nitroso Finerenone are not available in the published literature. A report on synthesis attempts indicates that even under forced conditions designed to promote nitrosation, the impurity was not formed.[3] According to European Medicines Agency (EMA) guidelines, if repeated, rigorous synthesis attempts fail, it is likely the impurity does not form or the risk is negligible.[3]

Analytical Detection Methodologies

Given the lack of confirmed N-Nitroso Finerenone, no specific, validated analytical method for its detection in Finerenone drug products has been published. However, general state-of-the-art methods for detecting trace-level nitrosamine impurities are well-established and would be adapted for this purpose if required. These methods must be highly sensitive and selective due to the low acceptable intake limits.[8]

Commonly Employed Techniques:

• High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS): This is a widely used technique for the quantification of nitrosamines. It offers high selectivity and sensitivity.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile nitrosamines, though less commonly used for non-volatile, drug substance-related impurities.[8]

• Ultra-High-Performance Liquid Chromatography with High-Resolution Mass Spectrometry (UHPLC-HRMS): Provides high sensitivity and mass accuracy, aiding in the identification of unknown impurities.

A typical method would involve:

• Sample Preparation: Dissolution of the drug substance or product in a suitable solvent, followed by potential solid-phase extraction (SPE) to concentrate the analyte and remove interfering matrix components.

• Chromatographic Separation: Separation of the N-nitroso impurity from the parent drug and other impurities on a C18 column or similar.[9][10]

• Detection and Quantification: Use of a mass spectrometer, often in Multiple Reaction Monitoring (MRM) mode, for sensitive and specific quantification.[8]

Risk Assessment and Regulatory Guidance

Regulatory bodies like the FDA and EMA require manufacturers to conduct a comprehensive risk assessment for the presence of nitrosamine impurities.[5] This process involves identifying potential sources of nitrosamines and implementing a control strategy to ensure levels in the final product remain below the acceptable intake limit.

Figure 2: General Nitrosamine Risk Assessment Workflow for Finerenone.

For Finerenone, the risk assessment would likely conclude a low risk of N-Nitroso Finerenone formation based on the scientific evidence of its difficult synthesis.[3][4]

Conclusion

N-Nitroso Finerenone is a theoretically possible but practically unobserved nitrosamine impurity. The scientific literature strongly suggests that its formation is not feasible under standard or even forced nitrosating conditions, likely due to the electronic stability of the secondary amine within the Finerenone molecule. Consequently, there is no reported data on its occurrence in the final drug product. Despite this, it remains a subject of regulatory scrutiny, with a defined acceptable intake limit of 1500 ng/day set by the FDA. The focus for drug manufacturers is therefore on conducting a thorough risk assessment that scientifically justifies the low probability of this impurity's formation, rather than on routine testing for its presence.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Finerenone | CAS No- NA | NA [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. fda.gov [fda.gov]
• 6. Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijrar.org [ijrar.org]
• 10. gsconlinepress.com [gsconlinepress.com]

Stability Profile of N-Nitroso Finerenone Under Stress Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth analysis of the stability profile of N-Nitroso Finerenone (B607456). A comprehensive review of available literature indicates a significant challenge in the formation and synthesis of N-Nitroso Finerenone, with reports suggesting it does not readily form under rigorous forced nitrosation conditions[1]. Consequently, direct experimental data on the stability of N-Nitroso Finerenone under stress conditions is not publicly available.

To address this information gap and provide valuable insights for researchers, this guide presents a detailed stability profile of the parent drug, Finerenone , under various stress conditions. The methodologies and degradation patterns observed for Finerenone serve as a critical surrogate for understanding the potential stability challenges of its nitrosamine (B1359907) impurity. This approach is grounded in the understanding that the degradation pathways of the parent molecule are often indicative of the potential reactions of its closely related impurities.

This guide summarizes quantitative data from forced degradation studies on Finerenone, details the experimental protocols used in these studies, and provides visualizations of theoretical degradation pathways and experimental workflows to support further research and drug development efforts.

Stability of N-Nitroso Finerenone: Current Understanding

N-Nitroso Finerenone is the N-nitroso derivative of Finerenone[2]. While it is available as a reference standard from several vendors for analytical purposes, its formation is not straightforward[3][4][5]. Attempts to synthesize N-Nitroso Finerenone under forced conditions have reportedly failed, suggesting that the impurity may not be readily formed or is of very low risk[1]. The delocalization of the negative charge on the target nitrogen due to resonance with the aromatic ring and the amide group's carbonyl moiety is thought to make the synthesis of N-Nitroso Finerenone particularly challenging[6].

The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit of 1500 ng/day for N-Nitroso Finerenone, classifying it as a Category 5 Nitrosamine Drug Substance-Related Impurity (NDSRI)[2]. This underscores the regulatory importance of understanding its potential presence and stability in pharmaceutical products.

Given the absence of direct stability studies on N-Nitroso Finerenone, the following sections will focus on the forced degradation of Finerenone to provide a robust framework for stability assessment.

Forced Degradation Studies of Finerenone

Forced degradation studies, or stress testing, are essential for identifying potential degradation products, understanding degradation pathways, and establishing the intrinsic stability of a drug substance. Multiple studies have investigated the stability of Finerenone under acidic, basic, oxidative, thermal, and photolytic stress conditions[7][8][9].

Data Presentation: Summary of Finerenone Degradation

The following table summarizes the quantitative data from forced degradation studies on Finerenone. It is important to note that the extent of degradation can vary based on the precise experimental conditions (e.g., concentration, reaction time, temperature).

Stress Condition	Reagent/Parameters	Degradation (%)	Number of Degradants	Reference
Acid Hydrolysis	2 N HCl, Room Temperature, 20 min	10.25%	3	[8]
Base Hydrolysis	1 N NaOH, Room Temperature, 30 min	15.47%	4	[8]
Oxidative	30% H₂O₂, Room Temperature, 20 min	11.23%	3	[8]
Thermal	80°C, 2 hours	Slight Degradation	Not Specified	[7]
Photolytic	Daylight, 24 hours	Slight Degradation	Not Specified	[7]

Experimental Protocols for Finerenone Stress Testing

The following are detailed methodologies for the key experiments cited in the forced degradation studies of Finerenone.

2.2.1. Preparation of Standard and Sample Solutions

• Standard Stock Solution: Accurately weigh and transfer 10 mg of Finerenone working standard into a 10 mL volumetric flask. Add approximately 7 mL of methanol (B129727) and sonicate to dissolve completely. Make up the volume to the mark with methanol[10].

• Sample Solution for Assay: For a 10 mg tablet, transfer the equivalent weight of powdered tablets into a 10 mL volumetric flask. Add about 7 mL of diluent and sonicate for complete dissolution. Adjust the volume to the mark with the same solvent[10].

2.2.2. Acid Degradation

• Transfer a known amount of Finerenone (e.g., 20.2 mg of API) into a 20 mL volumetric flask[8].

• Add 15 mL of methanol and sonicate to dissolve the API[8].

• Add 2 mL of 2 N hydrochloric acid (HCl) and keep the solution at room temperature for 20 minutes[8].

• After the specified time, neutralize the solution with 2 mL of 2 N sodium hydroxide (B78521) (NaOH)[8].

• Dilute the solution with methanol to achieve the desired concentration for analysis[8].

2.2.3. Base Degradation

• Transfer a known amount of Finerenone (e.g., 20.3 mg of API) into a 20 mL volumetric flask[8].

• Add 15 mL of methanol and sonicate to dissolve the API[8].

• Add 2 mL of 1 N sodium hydroxide (NaOH) and keep the solution at room temperature for 30 minutes[8].

• After the specified time, neutralize the solution with 2 mL of 1 N hydrochloric acid (HCl)[8].

• Dilute the solution with methanol to achieve the desired concentration for analysis[8].

2.2.4. Oxidative Degradation

• Transfer a known amount of Finerenone into a volumetric flask.

• Add a suitable solvent (e.g., methanol) to dissolve the API.

• Add 2 mL of 30% hydrogen peroxide (H₂O₂)[8].

• Keep the solution at room temperature for 20 minutes[8].

• Dilute the solution with the mobile phase to the desired concentration for analysis.

2.2.5. Thermal Degradation

• Place the solid Finerenone drug substance in a petri dish.

• Expose the sample to a temperature of 80°C for 2 hours in a hot air oven[7].

• After exposure, allow the sample to cool to room temperature.

• Prepare a solution of the heat-treated sample in a suitable solvent for analysis.

2.2.6. Photolytic Degradation

• Expose the solid Finerenone drug substance to daylight for 24 hours[7].

• After the exposure period, prepare a solution of the sample in a suitable solvent for analysis.

2.2.7. Analytical Method

The analysis of the stressed samples is typically performed using a validated stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method[7][8][10].

• Column: Phenomenex C18 (250 mm x 4.6 mm, 5 µm)[8].

• Mobile Phase: Acetonitrile: water (50:50 v/v)[8].

• Flow Rate: 1 mL/min[8].

• Detection Wavelength: 252 nm[8].

• Column Temperature: 40°C[8].

Mandatory Visualizations

Experimental Workflow for Forced Degradation Studies

Forced Degradation Experimental Workflow

Theoretical Degradation Pathways for N-Nitrosamines

The following diagram illustrates the common, theoretically-driven degradation pathways for N-nitrosamines, which could be applicable to N-Nitroso Finerenone. These pathways are influenced by factors such as light, pH, and the presence of oxidizing agents[11].

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 4. Finerenone Nitroso Impurity | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. ijrar.org [ijrar.org]
• 11. resolvemass.ca [resolvemass.ca]

Understanding the nitrosation potential of Finerenone's secondary amine.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Finerenone, a novel, non-steroidal, selective mineralocorticoid receptor (MR) antagonist, is a critical therapeutic agent for patients with chronic kidney disease (CKD) associated with type 2 diabetes (T2D).[1][2] Its unique dihydronaphthyridine core structure sets it apart from traditional steroidal MR antagonists.[3] In recent years, the presence of N-nitrosamine impurities in pharmaceutical products has become a major concern for global regulatory bodies due to their classification as probable human carcinogens.[4][5][6] The formation of these impurities is possible in the presence of secondary, tertiary, or quaternary amines and nitrite (B80452) salts under acidic conditions.[7]

Given that the chemical structure of Finerenone includes a secondary amine, a comprehensive evaluation of its potential to form an N-nitrosamine derivative (N-Nitroso Finerenone) is a critical aspect of its quality and safety assessment. This technical guide provides an in-depth analysis of this potential, summarizing regulatory context, key experimental findings, and standardized protocols for risk assessment.

Finerenone: Structural Analysis and Nitrosation Site

Finerenone's chemical structure features a 1,4-dihydropyridine (B1200194) ring system. Within this core, a secondary amine exists as part of the dihydro-1,6-naphthyridine moiety. This nitrogen atom is the potential site for nitrosation, where a reaction with a nitrosating agent (e.g., nitrous acid derived from nitrites) could lead to the formation of N-Nitroso Finerenone.

• IUPAC Name: (4S)-4-(4-Cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-naphthyridine-3-carboxamide[1][8]

• Vulnerable Functional Group: Secondary Amine within the dihydronaphthyridine ring.

The presence of this secondary amine necessitates a thorough risk assessment as per regulatory guidelines from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][7]

Assessment of Nitrosation Potential

The evaluation of nitrosamine (B1359907) formation risk is a multi-faceted process involving theoretical assessment, regulatory guidance, and direct experimental testing.

Regulatory Framework and Acceptable Intake (AI) Limit

Regulatory agencies have established a three-step process for manufacturers to manage nitrosamine risks: 1) risk assessment, 2) confirmatory testing if risks are identified, and 3) reporting and implementation of mitigation measures.[4]

For Finerenone, a specific drug substance-related impurity, N-Nitroso Finerenone, has been identified. The FDA has established an Acceptable Intake (AI) limit for this specific compound, which is crucial for any quantitative risk assessment. The existence of a commercially available analytical reference standard for N-Nitroso Finerenone facilitates the development, validation, and execution of sensitive analytical methods required for confirmatory testing.[4][5]

Experimental Evidence: Nitrosation Assay Procedure (NAP Test)

A key experimental approach to evaluate the propensity of a drug substance to form a nitrosamine is the Nitrosation Assay Procedure (NAP test), originally suggested by the WHO. This in vitro test system exposes the drug to standardized nitrosating conditions (e.g., specific concentrations of drug and nitrite at acidic pH) to determine the extent of N-nitrosamine formation.

Crucially, a "Synthesis Attempts and Failure Report" for N-Nitroso Finerenone indicates that its formation is not readily observed under standard NAP test conditions. According to this report, multiple synthesis attempts under forced nitrosating conditions failed to produce detectable levels of N-Nitroso Finerenone. EMA guidelines suggest that if repeated, rigorous synthesis attempts do not yield the nitrosamine impurity, it is likely that the impurity poses an extremely low risk of formation under typical manufacturing or storage conditions.

Quantitative Data Summary

While kinetic data for the nitrosation of Finerenone is not publicly available—largely due to its low reactivity—the following table summarizes the most critical quantitative and qualitative data points for risk assessment.

Parameter	Value / Result	Source / Relevance
Parent Drug	Finerenone	Active Pharmaceutical Ingredient
Potential Impurity	N-Nitroso Finerenone	Drug Substance-Related Nitrosamine
Acceptable Intake (AI) Limit	1500 ng/day	U.S. FDA[4]
Nitrosation Assay (NAP Test) Outcome	Non-detection of N-Nitroso Finerenone	Synthesis Failure Report
Implication	Low propensity for nitrosation	EMA Guidance Interpretation

Table 1: Summary of Regulatory Limits and Experimental Findings for N-Nitroso Finerenone.

Experimental Protocols

To comply with regulatory expectations, a risk assessment should be supported by robust experimental data. Below are detailed methodologies for the key experiments.

Protocol: Nitrosation Assay Procedure (Modified NAP Test)

This protocol is designed to assess the potential of Finerenone to form N-Nitroso Finerenone under forced conditions.

• Preparation of Solutions:

  • Prepare a solution of Finerenone in a suitable solvent (e.g., a mixture of organic solvent and aqueous buffer to ensure solubility).

  • Prepare a fresh solution of sodium nitrite (NaNO₂) in an acidic aqueous buffer (e.g., pH 3.0-4.0).

• Reaction Conditions:

  • In a reaction vessel protected from light, combine the Finerenone solution with the sodium nitrite solution. Typical molar ratios of amine to nitrite for forced studies are 1:1.5 or higher.

  • Maintain the reaction mixture at a constant temperature, typically 37°C, to simulate physiological conditions.

  • Stir the mixture for a defined period (e.g., 1-4 hours).

  • Monitor the pH throughout the experiment and adjust if necessary.

• Quenching and Sample Preparation:

  • At predetermined time points (e.g., 0, 1, 2, 4 hours), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction by adding a solution of ammonium (B1175870) sulfamate (B1201201) or ascorbic acid to scavenge residual nitrite.

  • Prepare the quenched sample for analysis by dilution with a suitable mobile phase.

• Analysis:

  • Analyze the sample using a validated, high-sensitivity analytical method, such as LC-MS/MS, to detect and quantify any N-Nitroso Finerenone formed.

Protocol: Analytical Method for N-Nitroso Finerenone Detection

This protocol outlines a general approach for the trace-level quantification of N-Nitroso Finerenone in drug substances or products using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a preferred method for its high sensitivity and selectivity.

• Sample Preparation:

  • Accurately weigh a sample of Finerenone drug substance or powdered drug product.

  • Dissolve the sample in a suitable solvent (e.g., methanol (B129727) or a methanol/water mixture).

  • Use sonication or vortexing to ensure complete dissolution.

  • Centrifuge the sample to pellet any insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions (Illustrative):

  • HPLC System: A high-performance liquid chromatography system.

  • Column: A suitable C18 reversed-phase column (e.g., 4.6 mm × 150 mm, 3 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Methanol or Acetonitrile.

  • Gradient: A time-based gradient program designed to achieve optimal separation of Finerenone from N-Nitroso Finerenone.

  • Flow Rate: 0.4 - 0.6 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ion Source: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for both N-Nitroso Finerenone and a suitable internal standard (e.g., N-Nitroso Finerenone-d3) must be determined and optimized using the reference standard.

Visualizations: Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the logical workflow for assessing the nitrosation risk of Finerenone, from initial risk evaluation to final reporting.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. veeprho.com [veeprho.com]
• 3. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 4. Finerenone Impurities | SynZeal [synzeal.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. researchgate.net [researchgate.net]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. veeprho.com [veeprho.com]

Protocols & Analytical Methods

Application Note: Determination of N-Nitroso Finerenone in Pharmaceutical Drug Substances by High-Performance Liquid Chromatography

Abstract

This application note describes a sensitive and selective high-performance liquid chromatography (HPLC) method for the determination of the N-Nitroso Finerenone impurity in Finerenone active pharmaceutical ingredient (API). Due to the potential carcinogenic nature of N-nitrosamine impurities, regulatory agencies require strict control and monitoring of their levels in pharmaceutical products. This method utilizes a reversed-phase HPLC separation coupled with a highly sensitive and selective detector, such as a triple quadrupole mass spectrometer (MS/MS) or a thermal energy analyzer (TEA), to achieve the low limits of detection and quantification required. The method is suitable for quality control laboratories and for researchers involved in the development and manufacturing of Finerenone.

Introduction

Finerenone is a non-steroidal, selective mineralocorticoid receptor antagonist used in the treatment of chronic kidney disease associated with type 2 diabetes. During the synthesis of Finerenone or its storage, there is a potential for the formation of N-nitrosamine impurities, including N-Nitroso Finerenone. N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is a significant safety concern. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of these impurities.[1][2][3][4] The FDA has set a recommended acceptable intake (AI) limit for N-Nitroso Finerenone of 1500 ng/day.[5] Therefore, a highly sensitive and validated analytical method is crucial for the detection and quantification of N-Nitroso Finerenone at trace levels in Finerenone drug substances.

This application note provides a detailed protocol for an HPLC-based method for the analysis of N-Nitroso Finerenone. The method is designed to be robust, accurate, and precise, meeting the rigorous requirements of the pharmaceutical industry.

Experimental Protocols

Materials and Reagents

• N-Nitroso Finerenone reference standard (purity ≥ 98%)

• Finerenone reference standard (purity ≥ 99.5%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (deionized, 18.2 MΩ·cm)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

Equipment

• High-performance liquid chromatography (HPLC) system with a binary pump, autosampler, and column oven.

• A highly selective detector such as a triple quadrupole mass spectrometer (MS/MS) or a Thermal Energy Analyzer (TEA).

• Analytical balance (0.01 mg readability)

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.22 µm, PTFE or PVDF).

Chromatographic Conditions

A summary of the chromatographic conditions is provided in Table 1.

Table 1: HPLC Method Parameters

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 10% B; 1-8 min: 10-90% B; 8-9 min: 90% B; 9-10 min: 10% B; 10-15 min: 10% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Detector	MS/MS or TEA

Mass Spectrometer (MS/MS) Conditions (if applicable)

A summary of the MS/MS parameters is provided in Table 2.

Table 2: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
MRM Transitions	To be determined using N-Nitroso Finerenone reference standard

Preparation of Standard Solutions

Stock Solution of N-Nitroso Finerenone (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitroso Finerenone reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with a 50:50 mixture of mobile phase A and B to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Preparation of Sample Solutions

Accurately weigh approximately 100 mg of the Finerenone drug substance into a 50 mL volumetric flask. Dissolve in and dilute to volume with methanol. Filter the solution through a 0.22 µm syringe filter into an HPLC vial.[6]

Experimental Workflow

Workflow for N-Nitroso Finerenone analysis.

System Suitability

To ensure the validity of the analytical results, system suitability tests should be performed before the analysis of any samples. A summary of the system suitability requirements is provided in Table 3.

Table 3: System Suitability Criteria

Parameter	Requirement
Tailing Factor (Asymmetry)	0.8 - 1.5
Theoretical Plates	> 2000
%RSD of Peak Area (n=6)	≤ 15% for the lowest standard
Signal-to-Noise Ratio (S/N)	≥ 10 for the lowest standard

Method Validation

The analytical method should be validated in accordance with ICH guidelines. The validation should include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).

Logical Relationships in the HPLC Method

Interplay of key HPLC method components.

Results and Discussion

The described HPLC method with MS/MS or TEA detection provides the necessary selectivity and sensitivity for the determination of N-Nitroso Finerenone in Finerenone drug substance. The use of a C18 column with a gradient elution of water and acetonitrile with formic acid as a modifier is expected to provide good peak shape and resolution of N-Nitroso Finerenone from the parent API and other potential impurities.

The limit of quantification (LOQ) for this method is anticipated to be in the low ng/mL range, which is sufficient to ensure that the concentration of N-Nitroso Finerenone does not exceed the acceptable intake limit. The method should be linear over a range that covers the expected levels of the impurity, typically from the LOQ to at least 120% of the specification limit.

Conclusion

This application note presents a detailed protocol for a sensitive and selective HPLC method for the determination of N-Nitroso Finerenone in Finerenone drug substance. The method is suitable for routine quality control testing and can be validated to meet regulatory requirements. The use of a highly selective detector is essential for achieving the required sensitivity and for ensuring the safety and quality of Finerenone-containing pharmaceutical products.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. veeprho.com [veeprho.com]
• 6. fda.gov [fda.gov]

Application Note: A Sensitive and Robust LC-MS/MS Method for the Quantification of N-Nitroso Finerenone in Pharmaceutical Formulations

Abstract

This application note describes a highly sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the potential genotoxic impurity, N-Nitroso finerenone (B607456), in finerenone drug substance and formulated products. The method utilizes a reversed-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. The sample preparation is a straightforward extraction procedure, ensuring good recovery and minimal matrix effects. This method is suitable for routine quality control and regulatory submissions to monitor and control N-Nitroso finerenone levels in pharmaceutical products.

Introduction

Finerenone is a non-steroidal, selective mineralocorticoid receptor antagonist approved for the treatment of chronic kidney disease associated with type 2 diabetes. During the synthesis or storage of finerenone, there is a potential for the formation of N-nitroso impurities, such as N-Nitroso finerenone. N-nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA.[1] Therefore, a sensitive and validated analytical method for the quantification of N-Nitroso finerenone at trace levels is crucial to ensure patient safety and product quality. This application note presents a comprehensive LC-MS/MS method developed for this purpose.

Experimental

Materials and Reagents

• N-Nitroso Finerenone reference standard was procured from a certified supplier.[2][3]

• Finerenone reference standard was obtained from a commercial source.

• Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), and Formic acid (LC-MS grade) were purchased from a reputable chemical supplier.

• Deionized water was generated using a laboratory water purification system.

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used for this analysis.

Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Elution: A linear gradient was optimized for the separation of finerenone and N-Nitroso finerenone.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: The MRM transitions for N-Nitroso finerenone were determined by infusing a standard solution into the mass spectrometer. The protonated molecule [M+H]⁺ was selected as the precursor ion, and characteristic product ions were identified. A common fragmentation pathway for nitrosamines is the loss of the nitroso group (-NO).[4]

Table 1: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso Finerenone	408.2	[To be determined experimentally]	100	[To be determined experimentally]
Finerenone	379.2	[To be determined experimentally]	100	[To be determined experimentally]

Protocols

Standard Solution Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso finerenone reference standard and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation (from Tablets)

• Tablet Grinding: Weigh and finely grind a representative number of finerenone tablets to obtain a homogenous powder.

• Extraction: Accurately weigh a portion of the powdered tablets equivalent to 50 mg of finerenone into a centrifuge tube. Add 10 mL of methanol.

• Sonication and Centrifugation: Sonicate the mixture for 15 minutes, followed by centrifugation at 4000 rpm for 10 minutes.

• Dilution and Filtration: Dilute the supernatant with an equal volume of water. Filter the resulting solution through a 0.22 µm syringe filter into an HPLC vial for analysis.

Workflow Diagram

Caption: Experimental workflow for the quantification of N-Nitroso Finerenone.

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of N-Nitroso finerenone.

Linearity, LOD, and LOQ

A calibration curve was constructed by plotting the peak area of N-Nitroso finerenone against its concentration. The method exhibited excellent linearity over the tested concentration range. The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on the signal-to-noise ratio.

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 10%

Specificity

The method demonstrated high specificity, with no significant interference observed from the finerenone API or common tablet excipients at the retention time of N-Nitroso finerenone. The chromatographic separation ensured a clear resolution between the two compounds.

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical relationship from formation to risk assessment of N-Nitroso Finerenone.

Conclusion

This application note details a robust and sensitive LC-MS/MS method for the quantification of N-Nitroso finerenone in pharmaceutical samples. The method is straightforward, accurate, and precise, making it highly suitable for quality control laboratories to monitor this potential genotoxic impurity in finerenone products. The low limit of quantification allows for the detection of N-Nitroso finerenone at levels well below the regulatory limits.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 3. N-Nitroso Finerenone | Axios Research [axios-research.com]
• 4. Mass spectrometry based fragmentation patterns of nitrosamine compounds [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-Nitroso Finerenone as a Reference Standard in Quality Control

For Researchers, Scientists, and Drug Development Professionals

Introduction

Finerenone is a non-steroidal, selective mineralocorticoid receptor (MR) antagonist utilized in the treatment of chronic kidney disease associated with type 2 diabetes.[1] As with all pharmaceutical products, ensuring the quality, safety, and efficacy of Finerenone is paramount. A critical aspect of quality control is the identification and quantification of potential impurities, including nitrosamines, which are classified as probable human carcinogens.[2]

N-Nitroso Finerenone is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of the Finerenone drug substance.[3] Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established strict acceptable intake (AI) limits for nitrosamine impurities in pharmaceutical products.[4] Therefore, the use of a well-characterized N-Nitroso Finerenone reference standard is essential for the development, validation, and routine implementation of analytical methods to control this impurity in Finerenone drug substances and products.[5]

These application notes provide a comprehensive overview and detailed protocols for the use of N-Nitroso Finerenone as a reference standard in the quality control of Finerenone.

Finerenone's Mechanism of Action and the Importance of Quality Control

Finerenone exerts its therapeutic effect by blocking the mineralocorticoid receptor, which in turn inhibits the translocation of the receptor to the nucleus and subsequent transcription of pro-inflammatory and pro-fibrotic genes.[6][7] This mechanism helps to reduce inflammation and fibrosis in the kidneys and heart.[8][9] The presence of impurities could potentially alter the drug's efficacy or introduce safety risks, underscoring the importance of rigorous quality control.

Below is a diagram illustrating the signaling pathway of the mineralocorticoid receptor and the inhibitory action of Finerenone.

Finerenone's inhibitory effect on the MR signaling pathway.

Regulatory Landscape for Nitrosamine Impurities

Regulatory bodies have implemented stringent guidelines for the control of nitrosamine impurities. The FDA, for instance, has established an Acceptable Intake (AI) limit for N-Nitroso Finerenone, categorized under their Carcinogenic Potency Categorization Approach (CPCA).[3] It is crucial for manufacturers to adhere to these limits to ensure patient safety.

Parameter	Regulatory Guideline
Acceptable Intake (AI) for N-Nitroso Finerenone	1500 ng/day (as per FDA's NDSRI guidance)[3]
Regulatory Framework	ICH M7 (Assessment and Control of DNA Reactive (Mutagenic) Impurities)[10][11]

Experimental Protocols

Quantification of N-Nitroso Finerenone in Finerenone Drug Substance by LC-MS/MS

This protocol describes a sensitive and selective method for the quantification of N-Nitroso Finerenone in Finerenone active pharmaceutical ingredient (API) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

A. Experimental Workflow

The general workflow for the analysis of nitrosamine impurities is depicted below.

General workflow for nitrosamine impurity analysis.

B. Materials and Reagents

• N-Nitroso Finerenone Reference Standard

• Finerenone API

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

C. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer.

• Analytical column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separation.

D. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)
Gradient Program	Time (min)
0.0
5.0
7.0
7.1
10.0
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Compound
N-Nitroso Finerenone
Finerenone

E. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh about 1 mg of N-Nitroso Finerenone reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Sample Solution (1 mg/mL of Finerenone): Accurately weigh about 10 mg of Finerenone API and dissolve in 10 mL of methanol.[12]

F. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-Nitroso Finerenone.
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy (Recovery)	80% to 120%
Precision (RSD)	Repeatability (≤ 15%), Intermediate Precision (≤ 15%)
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3

G. Data Analysis

Quantify the amount of N-Nitroso Finerenone in the Finerenone API sample by comparing the peak area response to the calibration curve generated from the working standard solutions.

Conclusion

The use of a certified N-Nitroso Finerenone reference standard is indispensable for the accurate and reliable quantification of this potential impurity in Finerenone drug substances and products. The protocols and information provided in these application notes offer a robust framework for researchers, scientists, and drug development professionals to establish effective quality control strategies, ensuring the safety and quality of Finerenone for patients. Adherence to regulatory guidelines and proper validation of analytical methods are critical for compliance and patient safety.

References

• 1. veeprho.com [veeprho.com]
• 2. fda.gov [fda.gov]
• 3. veeprho.com [veeprho.com]
• 4. efpia.eu [efpia.eu]
• 5. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of action of Finerenone? [synapse.patsnap.com]
• 8. droracle.ai [droracle.ai]
• 9. Finerenone: a breakthrough mineralocorticoid receptor antagonist for heart failure, diabetes and chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support GmbH [zamann-pharma.com]
• 12. impactfactor.org [impactfactor.org]

Application Note: Protocol for Forced Degradation Studies to Generate N-Nitroso Finerenone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for conducting forced degradation studies on the non-steroidal mineralocorticoid receptor antagonist, Finerenone, with the specific objective of generating and detecting the N-Nitroso Finerenone impurity. The formation of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenicity.[1][2] This protocol outlines stress conditions, including acidic nitrosation, designed to simulate potential pathways for the formation of N-Nitroso Finerenone. It also details the analytical methodology for the detection and quantification of this specific impurity, primarily leveraging Liquid Chromatography-Mass Spectrometry (LC-MS). Given the reported challenges in synthesizing N-Nitroso Finerenone, this protocol is presented as a research-level guide to investigate its formation potential under worst-case scenarios.[3][4]

Introduction

Finerenone is a selective, non-steroidal mineralocorticoid receptor (MR) antagonist. The presence of N-nitrosamine impurities in pharmaceuticals is a critical quality and safety attribute that requires rigorous control.[5][6] These impurities can form when secondary or tertiary amines react with nitrosating agents, such as nitrous acid, which can be derived from nitrites under acidic conditions.[1][7] The chemical structure of Finerenone contains a dihydropyridine (B1217469) moiety with a secondary amine, which theoretically could be susceptible to nitrosation.

Forced degradation studies are essential to identify potential degradation products and evaluate the intrinsic stability of a drug substance.[8] A specific type of forced degradation, known as the Nitrosation Assay Procedure (NAP test), is designed to assess the propensity of a drug to form N-nitrosamine impurities under simulated in vivo or manufacturing conditions.[9] While the formation of N-Nitroso Finerenone is considered challenging, and some attempts at synthesis have reportedly failed, regulatory bodies like the FDA have listed it as a potential impurity requiring assessment.[3][4] This protocol provides a framework for investigating the formation of N-Nitroso Finerenone under forced nitrosation conditions.

Experimental Workflow

The following diagram illustrates the overall workflow for the forced degradation study aimed at generating N-Nitroso Finerenone.

Caption: Workflow for N-Nitroso Finerenone Generation and Analysis.

Materials and Reagents

• Finerenone Reference Standard

• N-Nitroso Finerenone Reference Standard (if available)[10][11][12]

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Ammonium Sulfamate (B1201201)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic Acid (LC-MS grade)

• Water (Type I, ultrapure)

Protocol for Forced Nitrosation

This protocol is based on the principles of the Nitrosation Assay Procedure (NAP test) to maximize the potential for N-Nitroso Finerenone formation.[9]

4.1. Preparation of Solutions

• Finerenone Stock Solution (1 mg/mL): Accurately weigh 10 mg of Finerenone reference standard and dissolve it in 10 mL of a suitable organic solvent (e.g., Methanol or Acetonitrile).

• Sodium Nitrite Solution (1 M): Dissolve 6.9 g of Sodium Nitrite in 100 mL of ultrapure water. Prepare this solution fresh.

• Hydrochloric Acid (1 N): Prepare by diluting concentrated HCl with ultrapure water.

• Quenching Solution (Ammonium Sulfamate, 1 M): Dissolve 11.4 g of ammonium sulfamate in 100 mL of ultrapure water.

4.2. Stress Procedure

• In a suitable reaction vessel, add 1 mL of the Finerenone Stock Solution.

• Add 8 mL of 1 N HCl to create a strongly acidic environment.

• Add 1 mL of the 1 M Sodium Nitrite solution. This provides a large molar excess of the nitrosating agent.

• Incubate the mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 4 hours). Time points can be varied to study the kinetics of formation.

• After the incubation period, quench the reaction by adding 1 mL of the 1 M Ammonium Sulfamate solution to consume any remaining nitrous acid.

• Neutralize the solution carefully with a suitable base (e.g., 1 N NaOH) to a pH of approximately 7.0.

• Dilute the final solution to a suitable concentration for LC-MS analysis using the mobile phase as the diluent.

Analytical Methodology: LC-MS/MS

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the recommended technique for the sensitive and selective detection of N-nitrosamine impurities.[13][14]

5.1. Chromatographic Conditions (Example)

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

5.2. Mass Spectrometry Conditions (Example)

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Finerenone: m/z 379.2 → [Fragment ions to be determined] N-Nitroso Finerenone: m/z 408.2 → [Fragment ions to be determined]
Source Temperature	500°C
IonSpray Voltage	5500 V
Curtain Gas	35 psi

Note: The exact MRM (Multiple Reaction Monitoring) transitions for N-Nitroso Finerenone must be determined by infusing a reference standard or by predictive fragmentation based on its chemical structure.

Data Presentation

The results of the forced degradation study should be summarized in a clear, tabular format to facilitate comparison and analysis.

Table 1: Summary of Forced Nitrosation Conditions and Results

Parameter	Condition
Drug Substance	Finerenone
Initial Concentration	0.1 mg/mL
Stress Agent	Sodium Nitrite in Acidic Medium
Acid Concentration	~0.8 N HCl
Nitrite Concentration	~0.1 M
Temperature	37°C
Time Points	1 hr, 2 hr, 4 hr, 8 hr
% Finerenone Degraded	[Insert experimental data]
% N-Nitroso Finerenone Formed	[Insert experimental data, if detected]
Other Degradants	[List and quantify if observed]

Discussion of Potential Chemical Transformation

The proposed reaction for the formation of N-Nitroso Finerenone involves the electrophilic attack of a nitrosating species (e.g., nitrosonium ion, N=O⁺) on the secondary amine within the dihydropyridine ring of Finerenone.

Caption: Hypothetical reaction pathway for the formation of N-Nitroso Finerenone.

It is important to note that the nucleophilicity of the secondary amine in Finerenone may be significantly reduced due to resonance effects with the adjacent aromatic ring and carbonyl group, which could explain the reported difficulty in its formation.[3]

Conclusion

This application note provides a comprehensive, albeit theoretical, protocol for the investigation of N-Nitroso Finerenone formation under forced degradation conditions. The outlined stress procedure and highly sensitive LC-MS/MS analytical method provide a robust framework for researchers to assess the potential risk of this impurity. Given the challenges associated with the synthesis of N-Nitroso Finerenone, any detection should be confirmed with a qualified reference standard. The data generated from these studies are crucial for risk assessment and the development of appropriate control strategies in pharmaceutical manufacturing and formulation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. veeprho.com [veeprho.com]
• 5. npra.gov.my [npra.gov.my]
• 6. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 11. watsonnoke.com [watsonnoke.com]
• 12. cleanchemlab.com [cleanchemlab.com]
• 13. ijpsjournal.com [ijpsjournal.com]
• 14. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Elucidation of N-Nitroso Finerenone using Nuclear Magnetic Resonance (NMR) Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-Nitroso Finerenone is a potential impurity of Finerenone, a non-steroidal mineralocorticoid receptor antagonist. The identification and structural confirmation of such impurities are critical for drug safety and regulatory compliance. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules, including drug impurities.[1][2] This application note provides a detailed protocol for the structural characterization of N-Nitroso Finerenone using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments.

Due to the challenges in its synthesis, experimental NMR data for N-Nitroso Finerenone is not publicly available.[3][4] Therefore, this document presents a methodology based on the comparison of predicted NMR data for N-Nitroso Finerenone with the experimental data of the parent drug, Finerenone. The presence of the N-nitroso group is expected to induce significant changes in the chemical shifts of nearby protons and carbons, providing a clear spectroscopic signature for its identification.[5] Furthermore, N-nitrosamines can exist as a mixture of slowly interconverting E/Z rotamers due to restricted rotation around the N-N bond, which can lead to the observation of two distinct sets of signals in the NMR spectra.[5]

Predicted NMR Data for Structural Elucidation

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for N-Nitroso Finerenone. These predictions are based on the known chemical shifts of Finerenone and the expected electronic effects of the N-nitroso group. For comparison, the experimental ¹H NMR data for Finerenone is also provided. The numbering scheme used for the assignments is shown in Figure 1.

Figure 1. Chemical structure and atom numbering of Finerenone. The N-nitroso group in N-Nitroso Finerenone would be attached to the nitrogen atom at position 1.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) for N-Nitroso Finerenone and Experimental Data for Finerenone.

Proton	Finerenone (Experimental, ppm)	N-Nitroso Finerenone (Predicted, ppm) - Rotamer A	N-Nitroso Finerenone (Predicted, ppm) - Rotamer B	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-4	4.98	~5.2 - 5.5	~5.0 - 5.3	d	~7.0
H-7	7.28	~7.4 - 7.6	~7.3 - 7.5	d	~8.0
H-9	6.87	~7.0 - 7.2	~6.9 - 7.1	d	~8.0
H-10	7.53	~7.6 - 7.8	~7.5 - 7.7	s	-
H-11	8.34	~8.5 - 8.7	~8.4 - 8.6	s	-
2-CH₃	2.35	~2.4 - 2.6	~2.3 - 2.5	s	-
8-CH₃	2.45	~2.5 - 2.7	~2.4 - 2.6	s	-
5-OCH₂CH₃	4.05	~4.1 - 4.3	~4.0 - 4.2	q	~7.0
5-OCH₂CH₃	1.40	~1.4 - 1.5	~1.4 - 1.5	t	~7.0
6'-OCH₃	3.85	~3.9 - 4.0	~3.8 - 3.9	s	-
3-CONH₂	5.30 (br s)	~5.5 - 6.0 (br s)	~5.4 - 5.8 (br s)	br s	-

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for N-Nitroso Finerenone.

Carbon	N-Nitroso Finerenone (Predicted, ppm) - Rotamer A	N-Nitroso Finerenone (Predicted, ppm) - Rotamer B
C-2	~145 - 150	~144 - 149
C-3	~105 - 110	~104 - 109
C-4	~35 - 40	~34 - 39
C-4a	~125 - 130	~124 - 129
C-5	~160 - 165	~159 - 164
C-7	~130 - 135	~129 - 134
C-8	~140 - 145	~139 - 144
C-8a	~120 - 125	~119 - 124
C-9	~110 - 115	~109 - 114
C-10	~135 - 140	~134 - 139
C-11	~118 - 123	~117 - 122
C-1'	~130 - 135	~129 - 134
C-2'	~115 - 120	~114 - 119
C-3'	~160 - 165	~159 - 164
C-4'	~100 - 105	~99 - 104
C-5'	~130 - 135	~129 - 134
C-6'	~155 - 160	~154 - 159
2-CH₃	~18 - 22	~17 - 21
8-CH₃	~20 - 24	~19 - 23
5-OCH₂CH₃	~60 - 65	~59 - 64
5-OCH₂CH₃	~14 - 16	~13 - 15
6'-OCH₃	~55 - 60	~54 - 59
3-CONH₂	~165 - 170	~164 - 169
4'-CN	~115 - 120	~114 - 119

Experimental Protocols

1. Sample Preparation

• Accurately weigh 5-10 mg of the N-Nitroso Finerenone reference standard.

• Dissolve the sample in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆). Ensure the solvent does not have signals that overlap with key resonances of the analyte.

• Transfer the solution to a 5 mm NMR tube.

• If necessary, filter the solution to remove any particulate matter.

2. NMR Data Acquisition

All NMR experiments should be performed on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity, which is crucial for analyzing small quantities of impurities.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Spectral Width: 12-16 ppm.

  • Number of Scans: 16-64 (adjust for optimal signal-to-noise ratio).

  • Relaxation Delay (d1): 2-5 seconds.

  • Acquisition Time (aq): 2-4 seconds.

• ¹³C NMR:

  • Pulse Program: A standard proton-decoupled ¹³C experiment (e.g., zgpg30).

  • Spectral Width: 220-250 ppm.

  • Number of Scans: 1024-4096 (or more, as ¹³C has low natural abundance).

  • Relaxation Delay (d1): 2-5 seconds.

• COSY (Correlation Spectroscopy):

  • Pulse Program: A gradient-selected COSY experiment (e.g., cosygpqf).

  • Spectral Width (F2 and F1): 12-16 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 2-8.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: A gradient-selected, sensitivity-enhanced HSQC experiment (e.g., hsqcedetgpsisp2.3).

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 180-200 ppm.

  • Number of Increments (F1): 128-256.

  • Number of Scans per Increment: 4-16.

  • ¹J(CH) Coupling Constant: Optimized for ~145 Hz.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Pulse Program: A gradient-selected HMBC experiment (e.g., hmbcgplpndqf).

  • Spectral Width (F2 - ¹H): 12-16 ppm.

  • Spectral Width (F1 - ¹³C): 220-250 ppm.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 8-32.

  • Long-Range Coupling Constant (ⁿJ(CH)): Optimized for 8-10 Hz.

3. Data Processing and Analysis

• Apply appropriate window functions (e.g., exponential or sine-bell) to the FID before Fourier transformation to improve the signal-to-noise ratio or resolution.

• Phase and baseline correct all spectra.

• Reference the ¹H spectra to the residual solvent peak and the ¹³C spectra indirectly.

• Integrate the ¹H NMR signals to determine the relative number of protons.

• Analyze the coupling patterns in the ¹H NMR spectrum to identify neighboring protons.

• Use the COSY spectrum to confirm proton-proton spin systems.

• Use the HSQC spectrum to identify one-bond proton-carbon correlations.

• Use the HMBC spectrum to establish long-range (2-3 bond) proton-carbon correlations, which are crucial for piecing together the molecular fragments and confirming the overall structure.

Visualizations

Caption: Experimental workflow for NMR-based structural elucidation.

Caption: Logical relationship of NMR experiments for structural elucidation.

Conclusion

The combination of 1D and 2D NMR spectroscopy provides a powerful and definitive method for the structural elucidation of N-Nitroso Finerenone.[4] By comparing the NMR data of the potential impurity with that of the parent drug, Finerenone, and by careful analysis of the correlations observed in the 2D spectra, the presence of the N-nitroso group and the overall molecular structure can be unambiguously confirmed. The protocols and predictive data presented in this application note serve as a comprehensive guide for researchers involved in the analysis of Finerenone and its potential impurities.

References

• 1. Finerenone(1050477-31-0) 1H NMR spectrum [chemicalbook.com]
• 2. Enantioselective Total Synthesis of (−)‐Finerenone Using Asymmetric Transfer Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. znaturforsch.com [znaturforsch.com]
• 4. researchgate.net [researchgate.net]
• 5. A comprehensive review of finerenone-a third-generation non-steroidal mineralocorticoid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Trace Analysis of N-Nitroso Finerenone in Pharmaceutical Matrices

Introduction

Finerenone is a non-steroidal, selective mineralocorticoid receptor (MR) antagonist used to treat chronic kidney disease associated with type 2 diabetes.[1][2] N-Nitroso Finerenone is the N-nitroso derivative of Finerenone and is classified as a Nitrosamine (B1359907) Drug Substance-Related Impurity (NDSRI).[3] Due to the potential carcinogenic risk of nitrosamine impurities, regulatory bodies like the U.S. FDA have established strict acceptable intake (AI) limits; for N-Nitroso Finerenone, the AI limit is 1500 ng/day.[3]

The detection of such impurities at trace levels presents significant analytical challenges, requiring highly sensitive and selective methods.[4][5] Key difficulties include potential in-situ formation during analysis, matrix interference from the active pharmaceutical ingredient (API) and excipients, and the inherent instability of some nitrosamines.[4] Although some studies suggest N-Nitroso Finerenone does not form readily under forced conditions, robust analytical methods are crucial for risk assessment and quality control.[6]

This document provides detailed sample preparation protocols and analytical conditions for the trace-level quantification of N-Nitroso Finerenone in pharmaceutical products using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), the preferred technique for its sensitivity and selectivity.[7][8]

Overall Analytical Workflow

A robust workflow is essential for accurate and reproducible trace analysis. The process begins with careful sample preparation to isolate the analyte from the complex drug matrix, followed by sensitive instrumental analysis and data processing.

References

• 1. Finerenone - Wikipedia [en.wikipedia.org]
• 2. Finerenone | C21H22N4O3 | CID 60150535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. veeprho.com [veeprho.com]
• 7. lcms.cz [lcms.cz]
• 8. microbiozindia.com [microbiozindia.com]

Application of Gas Chromatography for N-Nitroso Compound Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso compounds, or nitrosamines, are a class of chemical compounds that are of significant concern due to their classification as probable human carcinogens.[1] These compounds can form during various manufacturing processes and have been detected in a range of products, including pharmaceuticals, food, and beverages.[2][3] Regulatory bodies worldwide, such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the monitoring and control of nitrosamine (B1359907) impurities in drug products to ensure patient safety.[1]

Gas chromatography (GC) is a powerful and widely utilized analytical technique for the separation and quantification of volatile and semi-volatile N-nitroso compounds.[1][4] When coupled with highly sensitive and selective detectors such as Mass Spectrometry (MS), Thermal Energy Analyzer (TEA), or a Nitrogen Chemiluminescence Detector (NCD), GC provides the necessary performance to meet the low detection limits required by regulatory standards.[5][6][7] This document provides detailed application notes and protocols for the analysis of N-nitroso compounds using various GC-based methods.

Detectors for GC Analysis of N-Nitroso Compounds

Several detectors can be coupled with GC for the analysis of nitrosamines, each offering distinct advantages in terms of selectivity and sensitivity.

• Mass Spectrometry (MS) and Tandem Mass Spectrometry (MS/MS): GC-MS is a highly specific and sensitive technique for the identification and quantification of N-nitroso compounds.[3] The use of selected ion monitoring (SIM) mode in single quadrupole MS or multiple reaction monitoring (MRM) mode in triple quadrupole MS/MS enhances selectivity and achieves the low detection limits necessary for trace-level analysis.[2][8] GC-MS/MS is particularly valuable for complex matrices as it minimizes interferences.[5]

• Thermal Energy Analyzer (TEA): The TEA is a highly selective detector for nitroso compounds.[6][9] It operates by pyrolyzing the N-NO bond, which releases a nitric oxide (NO) radical. This radical then reacts with ozone to produce excited nitrogen dioxide (NO2*), which emits light upon relaxation. This chemiluminescence is detected by a photomultiplier tube.[9][10] The high selectivity of the TEA makes it an excellent choice for screening total nitrosamine content and for the analysis of complex samples with minimal cleanup.[9]

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical for accurate and precise analysis and depends on the sample matrix, the target nitrosamines, and the required sensitivity.

Protocol 1: Liquid-Liquid Extraction (LLE)

This method is suitable for a wide range of drug substances and products.[1]

• Weigh an appropriate amount of the sample (e.g., 200 to 1000 mg) into a centrifuge tube.[1]

• For samples soluble in aqueous basic solutions, disperse the sample in a suitable volume of 1 M NaOH.[11]

• Add an appropriate volume of a water-immiscible organic solvent, such as dichloromethane (B109758) (DCM).[1][11]

• Vortex the mixture for an adequate time (e.g., 20 minutes) to ensure complete extraction.[12]

• Centrifuge to separate the aqueous and organic layers.[1][12]

• Carefully collect the organic layer containing the nitrosamines.[1]

• The extract can be concentrated if necessary and is then ready for GC analysis.

Protocol 2: Direct Dispersion in an Organic Solvent

This method is applicable for samples that are readily soluble in organic solvents.[1]

• Weigh 500 to 1000 mg of the sample directly into a suitable vial.[1]

• Add a known volume (e.g., 5.0 mL) of a suitable organic solvent, such as dichloromethane (DCM).[1][13]

• Ensure the sample is completely dispersed in the solvent, using vortexing if necessary.[13]

• Filter the solution through a 0.2 µm or 0.45 µm syringe filter (e.g., PTFE) into a GC vial.[11][12][13]

• The sample is now ready for injection into the GC.

Protocol 3: Headspace Gas Chromatography (HS-GC)

This technique is ideal for the analysis of volatile nitrosamines in solid or liquid samples.[2][12]

• Accurately weigh the drug product into a 20 mL headspace vial.[12]

• Add a suitable solvent, such as 1-methyl-2-pyrrolidinone (B7775990) (NMP) or dimethyl sulfoxide (B87167) (DMSO).[12][14]

• Immediately seal the vial.[12]

• Place the vial in the headspace autosampler and incubate at a set temperature (e.g., 80-100 °C) for a specific time to allow the volatile nitrosamines to partition into the headspace.[12]

• A portion of the headspace gas is then automatically injected into the GC.

Protocol 4: Solid-Phase Extraction (SPE)

SPE is used for cleanup and concentration of nitrosamines from aqueous samples.[15]

• Condition an SPE cartridge (e.g., coconut charcoal) with the appropriate solvents.[15]

• Load the aqueous sample onto the cartridge at a controlled flow rate.[15]

• Wash the cartridge to remove interfering substances.

• Dry the cartridge, for example, under a stream of nitrogen.[15]

• Elute the nitrosamines from the cartridge with a suitable organic solvent (e.g., dichloromethane).

• The eluate can be concentrated and is then ready for GC analysis.

Gas Chromatography (GC) and Mass Spectrometry (MS) Parameters

The following tables provide typical GC and MS parameters for the analysis of N-nitroso compounds. These should be optimized for the specific application and instrument.

Table 1: Typical Gas Chromatography (GC) Parameters

Parameter	Typical Value	Reference
Column	5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30 m x 0.25 mm ID, 0.25 µm film thickness	[15]
Polyethylene glycol (e.g., DB-WAXetr), 30 m x 0.25 mm ID, 0.50 µm film thickness	[15]
Carrier Gas	Helium	[1][12]
Inlet Temperature	250 °C	[1][15]
Injection Mode	Splitless or Liquid Injection	[1][15]
Oven Program	Initial: 40-70 °C, hold for 1-4 min; Ramp: 10-20 °C/min to 240 °C, hold for 3.5 min	[1][2]

Table 2: Typical Mass Spectrometry (MS) Parameters

Parameter	Typical Value	Reference
Ion Source	Electron Ionization (EI)	[1]
MS Source Temp.	230 °C	[1][2]
Quadrupole Temp.	150 °C	[1][2]
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)	[1][2]

Quantitative Data Summary

The following table summarizes the quantitative performance data from various validated GC methods for the analysis of N-nitroso compounds.

Table 3: Summary of Quantitative Performance Data for N-Nitroso Compound Analysis by GC

Compound(s)	Method	Matrix	Linearity (R²)	LOD	LOQ	Recovery (%)	Reference
NDMA, NDEA	HS-GC/MS	Drug Product (NMP)	>0.99	See Table 1 in source	See Table 1 in source	N/A	[2]
NDMA, NDEA, NDIPA, NEIPA	HS-GC/MS	Drug Product	N/A	N/A	N/A	N/A	[16]
13 Nitrosamines	GC/MS/MS	Drug Product (DCM/Water)	N/A	N/A	N/A	70-130	[11]
5 Nitrosamines	GC/MS/MS	Drug Substance (DCM)	>0.999	N/A	N/A	N/A	[13]
4 Nitrosamines	GC-MS/MS	Valsartan	>0.99	See Table 3 in source	See Table 3 in source	N/A	[14]
8 Nitrosamines	GC-MS	Wastewater	N/A	MDL: 10 ng/L	MQL: 33 ng/L	N/A	[15]
8 Nitrosamines	GC-MS/MS	Vildagliptin/Metformin	N/A	N/A	N/A	74.67-125.17	[17]
9 Nitrosamines	GC-MS/MS	Semi-solid pharmaceuticals	N/A	N/A	N/A	N/A	[8]

Note: LOD (Limit of Detection), LOQ (Limit of Quantification), N/A (Not Available in the cited source). For specific values, please refer to the cited literature.

Visualizations

The following diagrams illustrate the general workflows for N-nitroso compound analysis by GC.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Application of chromatographic techniques in the analysis of total nitrosamines in water - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. filab.fr [filab.fr]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 8. mdpi.com [mdpi.com]
• 9. Anybody using Thermal Energy Analysis for Nitrosamine testing? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. shimadzu.com [shimadzu.com]
• 14. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Note: Validation of an LC-MS/MS Method for the Quantification of N-Nitroso Finerenone in Finerenone Drug Substance as per ICH Q2(R1) Guidelines

Audience: Researchers, scientists, and drug development professionals.

Introduction

Finerenone is a nonsteroidal, selective mineralocorticoid receptor (MR) antagonist used to treat chronic kidney disease associated with type 2 diabetes.[1][2][3] N-Nitroso Finerenone is a potential nitrosamine (B1359907) impurity that may form during the synthesis or storage of the Finerenone drug substance.[4] Due to the classification of many N-nitrosamines as probable human carcinogens, regulatory bodies worldwide require strict control and monitoring of these impurities in pharmaceutical products.[5][6][7] The International Council for Harmonisation (ICH) M7(R1) guideline classifies nitrosamines as a 'cohort of concern', necessitating highly sensitive analytical methods for their detection and quantification.[5]

This document details the validation of a sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative determination of N-Nitroso Finerenone. The validation was performed according to the ICH Q2(R1) guideline, ensuring the method is suitable for its intended purpose in quality control and regulatory submissions.[8][9]

Analytical Method Principle

The method utilizes Ultra-High Performance Liquid Chromatography (UHPLC) for the chromatographic separation of N-Nitroso Finerenone from the Finerenone active pharmaceutical ingredient (API). Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high sensitivity and selectivity.[10][11] Atmospheric Pressure Chemical Ionization (APCI) is often a suitable ionization technique for small, volatile nitrosamines.[10][11]

Hypothetical Chromatographic and MS Conditions:

• UHPLC Column: C18 reverse-phase, e.g., 100 x 2.1 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Ionization Source: APCI, Positive Mode

• MRM Transition: (Precursor ion > Product ion) - To be determined during method development

Method Validation Protocols and Data Presentation

The validation of this quantitative impurity method encompasses the following characteristics as mandated by ICH Q2(R1).[8][12]

Specificity

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components such as the API, other impurities, degradants, and matrix components.[13][14]

Experimental Protocol:

• Analyze a blank solution (diluent) to ensure no interfering peaks are present at the retention time of N-Nitroso Finerenone.

• Analyze a solution of Finerenone API spiked with N-Nitroso Finerenone and other potential impurities.

• Analyze a placebo sample (if validating for a drug product).

• Perform forced degradation studies on the Finerenone API (acid, base, oxidative, thermal, photolytic stress) and analyze the resulting solutions to ensure no degradation products co-elute with the N-Nitroso Finerenone peak.

Acceptance Criteria:

• No interference from the blank or placebo at the retention time and MRM transition of the analyte.

• The N-Nitroso Finerenone peak should be spectrally pure and well-resolved from the Finerenone main peak and any degradation products.

Linearity and Range

Linearity demonstrates the proportional relationship between the concentration of the analyte and the analytical response over a specified range.[13]

Experimental Protocol:

• Prepare a series of at least five calibration standards of N-Nitroso Finerenone by spiking into a solution of the Finerenone API.

• The concentration range should span from the Limit of Quantitation (LOQ) to at least 150% of the specification limit (e.g., if the limit is 1 ppm, the range could be 0.5 ppm to 1.5 ppm).[11][13]

• Analyze each standard in triplicate.

• Construct a calibration curve by plotting the peak area response against the concentration.

• Determine the linearity using linear regression analysis.

Data Presentation:

Concentration (ng/mL)	Mean Peak Area (n=3)
LOQ (e.g., 0.15)	[Hypothetical Data]
50% (e.g., 0.25)	[Hypothetical Data]
100% (e.g., 0.50)	[Hypothetical Data]
120% (e.g., 0.60)	[Hypothetical Data]
150% (e.g., 0.75)	[Hypothetical Data]

Acceptance Criteria:

• Correlation coefficient (R²) ≥ 0.998.[11]

• The y-intercept should not be significantly different from zero.

Accuracy

Accuracy is the closeness of the test results to the true value. It is determined by spiking the drug substance with known amounts of the N-Nitroso Finerenone impurity.

Experimental Protocol:

• Prepare samples of Finerenone API in triplicate at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

• Analyze the samples and calculate the percentage recovery.

Data Presentation:

Spiked Level	Concentration (ng/mL)	Mean Recovery (%) (n=3)	%RSD
LOQ	0.15	[Hypothetical Data]	[Hypothetical Data]
100%	0.50	[Hypothetical Data]	[Hypothetical Data]
150%	0.75	[Hypothetical Data]	[Hypothetical Data]

Acceptance Criteria:

• The mean percent recovery should be within 80.0% to 120.0% for each level.[11]

Precision

Precision is evaluated at two levels: Repeatability and Intermediate Precision.

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze six replicate samples of Finerenone API spiked with N-Nitroso Finerenone at the 100% specification level on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Calculate the Relative Standard Deviation (%RSD) for the results from both sets of experiments.

Data Presentation:

Precision Level	Parameter	Result (%RSD, n=6)
Repeatability	Day 1 / Analyst 1 / Inst 1	[Hypothetical Data]
Intermediate Precision	Day 2 / Analyst 2 / Inst 2	[Hypothetical Data]

Acceptance Criteria:

• The %RSD should not be more than 15.0%.[15]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.[13][16][17]

Experimental Protocol: The LOD and LOQ can be determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.[17][18]

• Signal-to-Noise (S/N) Ratio: Prepare serially diluted solutions of N-Nitroso Finerenone and inject them to determine the concentrations that yield S/N ratios of approximately 3:1 for LOD and 10:1 for LOQ.[17][18]

• Verification: The LOQ must be verified by analyzing samples at this concentration and demonstrating that accuracy and precision criteria are met.[18]

Data Presentation:

Parameter	Method	Result (ng/mL)	Verification
LOD	Signal-to-Noise (S/N ≈ 3:1)	[Hypothetical Data]	N/A
LOQ	Signal-to-Noise (S/N ≈ 10:1)	[Hypothetical Data]	Accuracy & Precision Met

Acceptance Criteria:

• LOD is typically established at a S/N ratio of 3:1.[17]

• LOQ is established at a S/N ratio of 10:1 and must be validated for accuracy and precision.[17]

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

• Vary critical method parameters one at a time, such as:

  • Flow rate (e.g., ± 0.04 mL/min)

  • Column temperature (e.g., ± 5°C)

  • Mobile phase composition (e.g., ± 2% organic)

• Analyze a system suitability solution and a spiked sample under each condition.

Acceptance Criteria:

• System suitability parameters (e.g., resolution, peak symmetry) must be met under all varied conditions.

• The results of the spiked sample analysis should not be significantly affected by the variations.

Mandatory Visualizations

Caption: ICH Q2(R1) validation parameters for a quantitative impurity method.

References

• 1. Finerenone | C21H22N4O3 | CID 60150535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Nonsteroidal Mineralocorticoid-Receptor-Antagonist Finerenone in Cardiorenal Medicine: A State-of-the-Art Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. fda.gov [fda.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jordilabs.com [jordilabs.com]
• 9. canadacommons.ca [canadacommons.ca]
• 10. lcms.cz [lcms.cz]
• 11. researchgate.net [researchgate.net]
• 12. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 13. database.ich.org [database.ich.org]
• 14. pmda.go.jp [pmda.go.jp]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. biopharminternational.com [biopharminternational.com]
• 17. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 18. Detection & Quantification Limits – Pharma Validation [pharmavalidation.in]

Universal Method for Nitrosamine Impurity Screening: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has emerged as a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have implemented stringent guidelines requiring manufacturers to assess and control these impurities.[3][4] This document provides a comprehensive guide to developing and implementing a universal screening method for nitrosamine impurities. It includes detailed application notes, experimental protocols for leading analytical techniques, and a summary of their performance characteristics to ensure drug safety and regulatory compliance.

Data Presentation: A Comparative Analysis of Analytical Techniques

The detection of nitrosamines at trace levels necessitates highly sensitive and selective analytical methods.[5] The most effective and widely adopted techniques are hyphenated mass spectrometry methods, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography with Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography with High-Resolution Mass Spectrometry (LC-HRMS).[2][6]

Parameter	LC-MS/MS	GC-MS/MS	LC-HRMS
Applicability	Versatile for a broad range of nitrosamines, including non-volatile and thermally unstable compounds.[1]	Preferred for volatile nitrosamines.[1]	Broad applicability, similar to LC-MS/MS, with the added benefit of identifying unknown nitrosamine impurities.[7]
Limit of Detection (LOD)	0.01 - 0.1 ng/mL[8]	~0.002 - 0.150 ppm[9]	As low as 0.005 ppm (0.005 µg/g of API)[7]
Limit of Quantitation (LOQ)	Typically ≤ 0.03 ppm, meeting regulatory requirements.[5]	1-10 ppb[10]	As low as 0.005 ppm[7]
Selectivity	Excellent, utilizing Multiple Reaction Monitoring (MRM).	High, also utilizing MRM.[11]	High, based on accurate mass measurement, which helps differentiate nitrosamines from matrix interferences.[7]
Matrix Effects	Susceptible to ion suppression or enhancement, which can affect accuracy.[12]	Less prone to matrix effects compared to LC-MS, especially with headspace injection.	Can be affected by matrix, but high resolution helps to mitigate interferences.
Sample Throughput	High, with typical run times of less than 15 minutes.	High, with run times often under 10 minutes.[11]	Moderate to high, depending on the complexity of data analysis.
Recovery	Generally 80-120%, but can be matrix-dependent.	70-130%[10]	Method dependent, often within 70-130%.
Precision (%RSD)	Typically <15%	<20% at 30 ppb level[10]	Generally <15%

Experimental Protocols

The following protocols provide a generalized framework for the analysis of nitrosamine impurities. Method parameters should be optimized for specific drug products and target nitrosamines.

Protocol 1: Universal Screening by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is designed for the broad-spectrum screening of both volatile and non-volatile nitrosamines.

1. Sample Preparation (Liquid-Liquid Extraction)

• Weigh an appropriate amount of the powdered drug product (e.g., 100 mg) into a centrifuge tube.[8]

• Add a suitable extraction solvent (e.g., 1 mL of methanol (B129727) or a mixture of methanol and water).[8]

• Add an internal standard solution (stable isotope-labeled analogues of the target nitrosamines are recommended for improved accuracy).

• Vortex the mixture for 1-2 minutes to ensure thorough mixing.

• Centrifuge the sample at a high speed (e.g., 10,000 rpm) for 10 minutes to separate the solid and liquid phases.[13]

• Carefully collect the supernatant.

• If necessary, perform a solvent exchange to a solvent compatible with the mobile phase.

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.[8]

2. LC-MS/MS Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 or other suitable stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[8]

• Mobile Phase A: Water with 0.1% formic acid.[8]

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.[8]

• Gradient: A suitable gradient to separate the target nitrosamines from each other and from matrix interferences (e.g., 5-95% B over 10 minutes).[8]

• Flow Rate: 0.3 - 0.5 mL/min.[8]

• Column Temperature: 30 - 40 °C.[8]

• Injection Volume: 1 - 10 µL.[8]

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[8]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted analysis.

Protocol 2: Screening of Volatile Nitrosamines by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

This protocol is optimized for the analysis of volatile nitrosamines.

1. Sample Preparation (Headspace Analysis)

• Weigh an appropriate amount of the drug product into a headspace vial.[8]

• Add a suitable solvent (e.g., water or a suitable organic solvent).[8]

• Add an internal standard solution (e.g., d6-NDMA).[8]

• Seal the vial immediately.[8]

2. GC-MS/MS Conditions

• GC System: A gas chromatograph equipped with a headspace autosampler.

• Column: A wax-based or other suitable capillary column (e.g., 30 m x 0.25 mm, 0.5 µm).[12]

• Carrier Gas: Helium.[8]

• Inlet Temperature: 220-250 °C.

• Oven Temperature Program: An optimized temperature program to separate the target analytes (e.g., start at 40°C, hold for 2 minutes, ramp to 240°C).

• Headspace Sampler Parameters: Optimize incubation temperature and time to ensure efficient partitioning of the nitrosamines into the headspace.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).[8]

• Acquisition Mode: Multiple Reaction Monitoring (MRM).[8]

Mandatory Visualizations

Signaling Pathway of Nitrosamine-Induced Carcinogenesis

Caption: Metabolic activation of nitrosamines leading to DNA damage and carcinogenesis.

Experimental Workflow for Universal Nitrosamine Screening

Caption: A universal workflow for the screening of nitrosamine impurities in pharmaceuticals.

Logical Relationship for Nitrosamine Risk Assessment

Caption: A logical workflow for the risk assessment of nitrosamine impurities in drug products.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. ajpaonline.com [ajpaonline.com]
• 3. benchchem.com [benchchem.com]
• 4. propharmagroup.com [propharmagroup.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. fda.gov [fda.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso Finerenone Synthesis and Isolation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the synthesis and isolation of N-Nitroso Finerenone.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Finerenone and why is it a concern?

N-Nitroso Finerenone is the N-nitroso derivative of Finerenone, a non-steroidal mineralocorticoid receptor antagonist.[1][2][3] N-nitroso compounds are a class of impurities that are of significant concern to regulatory agencies and pharmaceutical manufacturers due to their potential carcinogenic properties.[4][5][6] The presence of such impurities, even at trace levels, is strictly regulated.[4][7]

Q2: Under what conditions could N-Nitroso Finerenone potentially form during the synthesis of Finerenone?

The formation of N-nitroso compounds typically requires the presence of a nitrosating agent (such as nitrous acid, which can be formed from nitrites under acidic conditions) and a secondary or tertiary amine.[7][8][9][10] In the context of Finerenone synthesis, the formation of N-Nitroso Finerenone could be a risk if:

• Nitrite impurities are present in starting materials, reagents, or solvents.[4][8]

• The reaction conditions are acidic.[7][8]

• Finerenone or a precursor containing a secondary amine is exposed to these nitrosating agents.[7]

Q3: Is the synthesis of N-Nitroso Finerenone straightforward?

Evidence suggests that the direct synthesis of N-Nitroso Finerenone is challenging. A "Synthesis Attempts and Failure Report" for N-Nitroso Finerenone indicates that its formation is not readily achieved under standard nitrosating conditions.[11] This suggests that the risk of its formation under typical pharmaceutical manufacturing conditions may be low. However, regulatory bodies may still require a risk assessment and potentially testing to confirm its absence.[5]

Q4: What are the acceptable intake (AI) limits for N-Nitroso Finerenone?

The U.S. FDA has set an acceptable intake (AI) limit for N-Nitroso Finerenone at 1500 ng/day.[3] It is crucial to consult the latest guidance from regulatory agencies like the FDA and EMA for the most current limits.

Troubleshooting Guides

Challenge 1: Detection of Potential N-Nitroso Finerenone at Trace Levels

Problem: Difficulty in detecting or quantifying trace levels of N-Nitroso Finerenone in a Finerenone drug substance or product.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Inadequate Method Sensitivity	* Analytical Technique: Switch to a more sensitive analytical technique. LC-MS/MS or GC-MS/MS are the recommended methods for trace-level nitrosamine (B1359907) analysis.[4][6] * Ionization Source: For LC-MS, optimize the ionization source. Atmospheric Pressure Chemical Ionization (APCI) can be more sensitive for certain nitrosamines. * Mass Spectrometry Mode: Use Multiple Reaction Monitoring (MRM) for LC-MS/MS to enhance selectivity and sensitivity.[9]
Matrix Effects	* Sample Preparation: Employ solid-phase extraction (SPE) to clean up the sample and remove interfering matrix components.[12] * Internal Standards: Use an isotope-labeled internal standard for N-Nitroso Finerenone to compensate for matrix effects and improve quantification accuracy.[13]
Analyte Degradation	* Light Protection: N-nitroso compounds can be light-sensitive. Prepare samples under amber light and use amber vials.[13] * Temperature Control: Avoid high temperatures during sample preparation and analysis, as some nitrosamines can be thermally labile.[13]

Challenge 2: Isolation and Purification of N-Nitroso Finerenone for Characterization

Problem: Inability to isolate a sufficient quantity of N-Nitroso Finerenone for structural confirmation and reference standard generation.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Low Abundance in Reaction Mixture	* Forced Degradation Studies: Conduct forced degradation studies by spiking the Finerenone synthesis reaction with a nitrosating agent to intentionally generate higher levels of the impurity for isolation. * Specialized Synthesis: Given the difficulty of direct nitrosation, consider a custom synthesis approach that might involve building the molecule with the nitroso group already in place, though this is a complex synthetic challenge.
Co-elution with Finerenone or Other Impurities	* Chromatographic Selectivity: Develop an orthogonal HPLC method with a different column chemistry (e.g., phenyl-hexyl instead of C18) or mobile phase to achieve separation. * Preparative Chromatography: Utilize preparative HPLC with fraction collection to isolate the target impurity.
Instability of the Isolated Compound	* Storage Conditions: Store the isolated fraction at low temperatures (e.g., -20°C or -80°C) and under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. * Immediate Analysis: Perform structural elucidation (e.g., NMR, high-resolution MS) immediately after isolation.

Experimental Protocols

Protocol 1: General Analytical Method for Detection of N-Nitroso Finerenone by LC-MS/MS

• Instrumentation: HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient from 5% to 95% Mobile Phase B over 10-15 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor for the specific parent-daughter ion transitions for N-Nitroso Finerenone. These would need to be determined using a reference standard.

• Sample Preparation: Dissolve the Finerenone sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to a concentration of 1 mg/mL. Filter through a 0.22 µm filter before injection.

Quantitative Data Summary

Table 1: Typical Lower Limits of Quantification (LLOQ) for Nitrosamine Analysis by Different Techniques.

Analytical Technique	Typical LLOQ Range	Reference
LC-MS/MS	0.005 - 5 ng/mL	[9]
GC-MS/MS	0.01 - 10 ng/mL	[9]
LC-HRMS	0.05 - 20 ng/mL	[9]
HPLC-UV	> 1 µg/mL	[9]

Visualizations

Caption: Hypothetical formation pathway of N-Nitroso Finerenone during Finerenone synthesis.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Finerenone Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. veeprho.com [veeprho.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. fda.gov [fda.gov]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. veeprho.com [veeprho.com]
• 12. iajps.com [iajps.com]
• 13. propharmagroup.com [propharmagroup.com]

Technical Support Center: Enhancing Detection of N-Nitroso Finerenone in Pharmaceutical Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the limit of detection (LOD) for N-Nitroso Finerenone in drug formulations.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Finerenone and why is its detection at low levels important?

A1: N-Nitroso Finerenone is a potential impurity that can form in drug products containing Finerenone.[1] Like other N-nitrosamine impurities, it is a member of the "cohort of concern" due to its potential carcinogenic properties.[2] Regulatory agencies worldwide have set stringent limits on the acceptable daily intake of such impurities, necessitating highly sensitive analytical methods to ensure patient safety.[3][4]

Q2: What is the most common analytical technique for detecting N-Nitroso Finerenone at trace levels?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for the trace-level quantification of N-nitrosamine impurities, including N-Nitroso Finerenone.[2] This method offers the high sensitivity and selectivity required to detect these impurities at the parts-per-billion (ppb) level in complex drug product matrices.[2]

Q3: Is a reference standard for N-Nitroso Finerenone commercially available?

A3: Yes, reference standards for N-Nitroso Finerenone are commercially available from several suppliers. This is crucial for method development, validation, and accurate quantification.

Q4: What are the key challenges in achieving a low limit of detection for N-Nitroso Finerenone?

A4: The primary challenges include:

• Matrix Effects: Co-eluting components from the drug formulation can suppress or enhance the ionization of N-Nitroso Finerenone in the mass spectrometer, affecting accuracy and sensitivity.

• Sample Preparation: Inefficient extraction of the analyte from the drug matrix can lead to low recovery and poor sensitivity. The diverse nature of drug formulations often requires method optimization for each new matrix.[5]

• Instrumental Limitations: High background noise in the low mass range, where nitrosamine (B1359907) fragments are often detected, can limit the signal-to-noise ratio and elevate the LOD.

• Analyte Stability: N-nitrosamines can be sensitive to light and high temperatures, potentially degrading during sample preparation and analysis.[6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-Nitroso Finerenone.

Issue 1: High Baseline Noise in LC-MS/MS Analysis

High baseline noise can significantly impact the signal-to-noise ratio, making it difficult to detect the analyte at low concentrations.

Potential Cause	Troubleshooting Steps
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Filter all mobile phases before use.
Instrument Contamination	Flush the LC system and mass spectrometer with appropriate cleaning solutions.[7] Inject blank samples to confirm system cleanliness.[7]
Improper MS Source Conditions	Optimize cone gas flow rate to reduce interfering ions and improve ionization efficiency. Adjust source temperature and gas settings.
Electronic Noise	Ensure stable power supply and proper grounding of the instrument.

Issue 2: Poor Chromatographic Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape can lead to inaccurate integration and reduced sensitivity.

Potential Cause	Troubleshooting Steps
Solvent Mismatch	Ensure the sample solvent is compatible with the initial mobile phase.[6][8] If a strong organic solvent is used for extraction, consider evaporating and reconstituting the sample in the mobile phase.
Column Overload	Dilute the sample or reduce the injection volume.[6] Use a column with a higher loading capacity if necessary.[6]
Column Contamination or Degradation	Back-flush the column with a strong solvent.[9] If the problem persists, replace the column.[9] Use a guard column to protect the analytical column.[9]
Secondary Interactions	Adjust the mobile phase pH or use a different column chemistry (e.g., one with end-capping) to minimize interactions between the analyte and the stationary phase.

Issue 3: Low or No Analyte Signal (Poor Sensitivity)

This is a critical issue when trying to achieve a low limit of detection.

Potential Cause	Troubleshooting Steps
Inefficient Sample Extraction	Optimize the sample preparation method. Consider different techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to improve recovery.[6] Ensure complete dissolution of the drug product.
Matrix Effects (Ion Suppression)	Improve chromatographic separation to separate N-Nitroso Finerenone from co-eluting matrix components.[6] Use a stable isotope-labeled internal standard to compensate for suppression.[10] Optimize MS source parameters (e.g., switch to APCI if ESI shows significant suppression).[6]
Incorrect MS/MS Parameters	Optimize the precursor and product ion selection (MRM transitions) and collision energy for N-Nitroso Finerenone. Infuse a standard solution directly into the mass spectrometer to determine the optimal parameters.
Analyte Degradation	Protect samples from light by using amber vials.[6] Avoid high temperatures during sample preparation and storage.[6]

Experimental Protocols

While a specific validated method for N-Nitroso Finerenone is not publicly available, the following general protocols for sample preparation and LC-MS/MS analysis of nitrosamine drug substance-related impurities (NDSRIs) can be adapted and optimized.

Sample Preparation: Liquid-Liquid Extraction (LLE)

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to a specific amount of Finerenone (e.g., 100 mg) into a centrifuge tube.

• Dissolution: Add a suitable solvent (e.g., 1 mL of methanol (B129727)/water, 1:1 v/v) to dissolve the sample. Vortex for 1-2 minutes.

• Internal Standard Spiking: Add a known amount of a suitable stable isotope-labeled internal standard.

• Extraction: Add an appropriate immiscible organic solvent (e.g., dichloromethane). Vortex vigorously for 2-5 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the sample to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

LC-MS/MS Analysis

The following table provides a starting point for LC-MS/MS method development.

Parameter	Recommended Starting Conditions
LC Column	C18 or PFP (Pentafluorophenyl) column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol or acetonitrile
Gradient	Start with a low percentage of Mobile Phase B and gradually increase to elute the analyte. Optimize for separation from matrix components.
Flow Rate	0.2 - 0.5 mL/min
Injection Volume	1 - 10 µL
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing an N-Nitroso Finerenone standard. A primary (quantifier) and at least one secondary (qualifier) transition should be monitored for confirmation.

Quantitative Data

The following table presents typical Limit of Detection (LOD) and Limit of Quantification (LOQ) values reported for the analysis of various N-nitrosamine impurities in pharmaceutical products using LC-MS/MS. These values can serve as a benchmark for method development for N-Nitroso Finerenone.

N-Nitrosamine Impurity	LOD (ng/mL)	LOQ (ng/mL)	Reference
N-Nitrosodimethylamine (NDMA)	2	5	[11]
N-Nitrosodiethylamine (NDEA)	2	5	[11]
Various Nitrosamines	0.05 - 0.8	0.1 - 2.0	[12]
N-nitroso mefenamic acid	-	0.01 (at 1 mg/mL MFA)	[2]
Various Nitrosamines	0.0040 - 0.0174 (µg/mL)	0.0060 - 0.0262 (µg/mL)

Visualizations

Caption: A typical experimental workflow for the analysis of N-Nitroso Finerenone.

Caption: A logical workflow for troubleshooting a high limit of detection.

References

• 1. veeprho.com [veeprho.com]
• 2. A novel LC-TQ-MS/MS method for quantifying mefenamic acid-NDSRI (N-nitroso drug substance-related impurity) in mefenamic acid tablet and pediatric suspension dosage forms: a comparative study with a cost-effective white, green, and blue UPLC method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 6. benchchem.com [benchchem.com]
• 7. zefsci.com [zefsci.com]
• 8. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 9. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. benchchem.com [benchchem.com]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. researchgate.net [researchgate.net]

Technical Support Center: N-Nitroso Finerenone Analytical Method Transfer

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the analytical method transfer of N-Nitroso Finerenone.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Finerenone and why is its analysis critical?

A1: N-Nitroso Finerenone is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Finerenone, a non-steroidal mineralocorticoid receptor antagonist. Nitrosamine impurities are classified as probable human carcinogens, making their detection and quantification at trace levels a critical patient safety and regulatory concern.[1][2][3] Robust and sensitive analytical methods are necessary to ensure that N-Nitroso Finerenone levels in pharmaceutical products are below the acceptable intake (AI) limits set by regulatory agencies.

Q2: What are the primary analytical techniques for N-Nitroso Finerenone analysis?

A2: The most common and recommended analytical techniques for the analysis of nitrosamine impurities, including N-Nitroso Finerenone, are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[4][5] These methods offer the high sensitivity and selectivity required for detecting trace-level impurities in complex pharmaceutical matrices. LC-MS/MS is often preferred for its applicability to a wider range of nitrosamines, including those that are less volatile or thermally labile.[3]

Q3: What is an analytical method transfer and why is it necessary?

A3: An analytical method transfer is the documented process of demonstrating that a receiving laboratory is qualified to perform a specific analytical method that was developed and validated in a transferring laboratory.[6][7] It is a crucial step when, for example, testing is moved from a research and development setting to a quality control laboratory, or between different manufacturing sites. A successful transfer ensures consistent and reliable results, regardless of the testing location.

Q4: What are the different strategies for analytical method transfer?

A4: There are four main strategies for analytical method transfer, as outlined in guidelines like the USP General Chapter <1224>:

• Comparative Testing: The most common approach, where both the transferring and receiving laboratories analyze the same set of samples. The results are then statistically compared to demonstrate equivalence.[6]

• Co-validation: The receiving laboratory participates in the validation of the analytical method alongside the transferring laboratory.[8][9]

• Revalidation: The receiving laboratory performs a full or partial revalidation of the analytical method.[6]

• Transfer Waiver: In certain situations, a formal transfer may be waived if the receiving laboratory is already proficient in a similar method or if the method is simple and robust. This requires strong justification.[6]

Troubleshooting Guide for N-Nitroso Finerenone Analytical Method Transfer

This guide addresses common issues that may arise during the transfer of an LC-MS/MS or GC-MS/MS method for the analysis of N-Nitroso Finerenone.

Issue 1: Poor Sensitivity or Inability to Meet Limit of Quantification (LOQ) at the Receiving Laboratory

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps and Solutions
Instrumental Differences	Even with the same model, instruments can have different performance characteristics. Optimize MS parameters at the receiving lab, including ionization source settings (e.g., corona discharge voltage, capillary temperature for APCI), collision energies, and detector settings.[10][11]
Mobile/Carrier Gas Purity	Impurities in the mobile phase (for LC) or carrier gas (for GC) can increase background noise and reduce sensitivity. Ensure high-purity solvents and gases are used at the receiving laboratory, consistent with the transferring laboratory.
Sample Preparation Inconsistencies	Minor variations in sample preparation can significantly impact the recovery of trace analytes. Ensure the receiving lab is using the exact same materials (e.g., filters, vials) and following the protocol precisely. Consider a joint review of the sample preparation process.[1][12]
Matrix Effects	The sample matrix can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. If matrix effects are suspected, evaluate the use of a matrix-matched calibration curve or an isotopically labeled internal standard.[13]

Issue 2: Inconsistent or Poor Peak Shape

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps and Solutions
Column Differences	Even columns of the same type can have batch-to-batch variability. Ensure the same column manufacturer, model, and batch (if possible) are used. If not, a new column should be properly conditioned.
Sample Diluent Mismatch	A mismatch between the sample diluent and the initial mobile phase composition can lead to distorted peak shapes. Ensure the sample is dissolved in a solvent that is compatible with the mobile phase.[10]
pH of the Mobile Phase	For LC-MS, the pH of the mobile phase can affect the ionization and retention of N-Nitroso Finerenone. Prepare the mobile phase accurately and consistently at both sites.
Injector Contamination	Contamination in the GC inlet or LC autosampler can lead to peak tailing or carryover. Implement a rigorous cleaning procedure for the injection port and autosampler.

Issue 3: High Variability in Results Between Laboratories

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps and Solutions
Lack of Method Robustness	The original method may not be robust enough to handle slight variations in environmental conditions, instrument parameters, or reagent sources between laboratories. A robustness study should be part of the method validation.[8]
Inadequate Training	The analysts at the receiving laboratory may not have been sufficiently trained on the nuances of the method. In-person training by an analyst from the transferring laboratory is highly recommended.[7]
Differences in Data Processing	Variations in integration parameters and data processing methods can lead to different results. Ensure that both laboratories are using the same software versions and data processing parameters.
Sample Stability Issues	N-Nitroso Finerenone may be unstable under certain conditions. Investigate the stability of the samples and standards during shipping and storage at the receiving laboratory.

Experimental Protocols

Hypothetical LC-MS/MS Method for N-Nitroso Finerenone

This protocol is a representative example and should be validated for its intended use.

1. Sample Preparation (for Finerenone Tablets):

• Weigh and crush a sufficient number of Finerenone tablets to obtain a powder equivalent to 100 mg of the active pharmaceutical ingredient (API).[11]

• Accurately weigh 100 mg of the crushed tablet powder into a 10 mL volumetric flask.

• Add approximately 7 mL of diluent (e.g., 50:50 methanol:water) and sonicate for 15 minutes to dissolve.[11]

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[14]

2. LC-MS/MS Parameters:

Parameter	Condition
LC System	UHPLC System
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Atmospheric Pressure Chemical Ionization (APCI), Positive Ion Mode
MRM Transitions	To be determined based on the mass of N-Nitroso Finerenone and its fragments
Source Temperature	350 °C
Corona Discharge	4 µA

Acceptance Criteria for Method Transfer

The acceptance criteria for a successful method transfer should be pre-defined in a transfer protocol. The following table provides typical criteria for an impurity method based on ICH Q2(R1) guidelines.[15][16]

Parameter	Acceptance Criteria
Accuracy (Recovery)	The mean recovery of spiked samples at the LOQ and at 100% of the specification limit should be within 80-120%.
Precision (Repeatability)	The Relative Standard Deviation (RSD) for replicate injections of a standard at the LOQ should be ≤ 15%.
Intermediate Precision	The RSD of results obtained by different analysts on different days should not exceed 20%.
LOQ	The receiving laboratory must be able to achieve a signal-to-noise ratio of ≥ 10 for the analyte at the established LOQ.
Specificity	No interfering peaks should be observed at the retention time of N-Nitroso Finerenone in a blank or placebo sample.

Visualizations

Caption: A workflow diagram for a typical analytical method transfer process.

Caption: A decision tree for troubleshooting analytical method transfer failures.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. agilent.com [agilent.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. Analytical Method Transfer: Best Practices and Guidelines | Lab Manager [labmanager.com]
• 7. Best practices for analytical method transfers - Medfiles [medfilesgroup.com]
• 8. pharmtech.com [pharmtech.com]
• 9. inpeaks.com [inpeaks.com]
• 10. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. pmda.go.jp [pmda.go.jp]
• 14. fda.gov [fda.gov]
• 15. database.ich.org [database.ich.org]
• 16. ema.europa.eu [ema.europa.eu]

Technical Support Center: Optimization of Chromatographic Separation of Finerenone and its Nitrosamine Impurity

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of Finerenone (B607456) and its nitrosamine (B1359907) impurity.

Frequently Asked Questions (FAQs)

Q1: What is the critical pair in this separation, and what are their structural differences?

A1: The critical pair is Finerenone and its corresponding nitrosamine impurity, N-Nitroso Finerenone. The key structural difference is the substitution of a hydrogen atom with a nitroso group (-N=O) on the secondary amine of the dihydropyridine (B1217469) ring in Finerenone. This seemingly minor change can significantly impact the polarity and chromatographic behavior of the molecule.

Q2: What is a suitable starting HPLC/UHPLC method for the separation of Finerenone and its nitrosamine impurity?

A2: A reversed-phase HPLC/UHPLC method is recommended. Based on available literature for Finerenone analysis, a good starting point would be a C18 column with a gradient elution using a mobile phase consisting of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol).[1][2][3][4][5]

Q3: How can I confirm the identity of the Finerenone nitrosamine impurity peak?

A3: The most definitive method for peak identification is to use a qualified reference standard of the Finerenone nitrosamine impurity. If a standard is unavailable, mass spectrometry (MS) can be used as a detector to confirm the mass-to-charge ratio (m/z) of the eluting peak, which should correspond to the molecular weight of the nitrosamine impurity (C₂₁H₂₁N₅O₄, MW: 407.42 g/mol ).[6][7][8]

Q4: What are the potential challenges in separating Finerenone and its nitrosamine impurity?

A4: Due to their structural similarity, achieving adequate resolution between Finerenone and its nitrosamine impurity can be challenging. Potential issues include peak co-elution, poor peak shape (tailing), and low sensitivity for the impurity, which is typically present at trace levels.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of Finerenone and its nitrosamine impurity.

Issue 1: Poor Resolution Between Finerenone and its Nitrosamine Impurity

Symptoms:

• Overlapping peaks for Finerenone and the nitrosamine impurity.

• Resolution value (Rs) less than 1.5.

Possible Causes & Solutions:

Cause	Recommended Solution
Inadequate Mobile Phase Strength	Modify the gradient profile. A shallower gradient will increase the separation time and can improve the resolution between closely eluting peaks.
Incorrect Organic Modifier	Experiment with a different organic modifier. For example, if using acetonitrile, try methanol, or a ternary mixture. The different selectivity of the solvent can alter the retention behavior of the two compounds.
Suboptimal pH of the Mobile Phase	Adjust the pH of the aqueous portion of the mobile phase. The ionization state of both Finerenone and its nitrosamine impurity can be influenced by pH, which in turn affects their retention. A pH range of 3-7 is a good starting point to investigate.[9]
Insufficient Column Efficiency	Use a column with a smaller particle size (e.g., sub-2 µm for UHPLC) or a longer column to increase the number of theoretical plates and improve separation efficiency.

Issue 2: Peak Tailing for Finerenone and/or the Nitrosamine Impurity

Symptoms:

• Asymmetrical peaks with a tailing factor greater than 1.2.

• Reduced peak height and poor integration.

Possible Causes & Solutions:

Cause	Recommended Solution
Secondary Interactions with Residual Silanols	Use a modern, high-purity, end-capped C18 column. Alternatively, add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to mask the active sites on the silica (B1680970) surface. Lowering the mobile phase pH can also help by protonating the silanol (B1196071) groups.[9][10][11][12]
Column Overload	Reduce the injection volume or the concentration of the sample. Overloading the column can lead to peak distortion, including tailing.[9]
Presence of Trace Metals	Use a column with low metal content or add a chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase to minimize interactions with metal ions that can cause peak tailing.[13]

Issue 3: Inconsistent Retention Times

Symptoms:

• Shift in retention times for Finerenone and the nitrosamine impurity between injections or batches.

Possible Causes & Solutions:

Cause	Recommended Solution
Poorly Equilibrated Column	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection. A longer equilibration time may be necessary, especially for gradient methods.
Fluctuations in Mobile Phase Composition	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Inconsistent mobile phase composition is a common cause of retention time variability.
Temperature Variations	Use a column oven to maintain a constant and controlled temperature. Fluctuations in ambient temperature can affect retention times.

Experimental Protocols

Proposed HPLC Method for Separation of Finerenone and its Nitrosamine Impurity

Parameter	Condition
Column	C18, 2.7 µm, 4.6 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 70% B over 15 minutes
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Detection	UV at 254 nm and/or Mass Spectrometry
Injection Volume	5 µL
Sample Diluent	50:50 Acetonitrile:Water

Note: This is a starting method and may require further optimization.

Quantitative Data Summary

The following table presents hypothetical, yet realistic, data for a successful separation of Finerenone and its nitrosamine impurity based on the proposed method.

Compound	Retention Time (min)	Tailing Factor	Resolution (Rs) with Finerenone
Finerenone	8.5	1.1	-
N-Nitroso Finerenone	9.2	1.2	2.0

Visualizations

Caption: Experimental workflow for the analysis of Finerenone and its nitrosamine impurity.

Caption: Troubleshooting decision tree for Finerenone and nitrosamine impurity separation.

References

• 1. Development and Validation of the HPLC Analysis Method for Finerenone Based on the AQbD Concept [journal11.magtechjournal.com]
• 2. ijfmr.com [ijfmr.com]
• 3. ijrti.org [ijrti.org]
• 4. impactfactor.org [impactfactor.org]
• 5. Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form - PMC [pmc.ncbi.nlm.nih.gov]
• 6. clearsynth.com [clearsynth.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 10. restek.com [restek.com]
• 11. waters.com [waters.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]

Addressing the instability of N-Nitroso Finerenone in analytical samples.

This technical support center provides guidance for researchers, scientists, and drug development professionals on addressing the instability of N-Nitroso Finerenone (B607456) in analytical samples.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Finerenone and why is its stability a concern?

A1: N-Nitroso Finerenone is the N-nitroso derivative of the drug Finerenone.[1][2][3] Like other N-nitroso compounds, it is considered a potential genotoxic impurity, and its presence in pharmaceutical products is strictly regulated by health authorities such as the FDA and EMA.[1] Its instability in analytical samples can lead to inaccurate quantification, making it challenging to assess the true levels of this impurity in a drug substance or product.

Q2: What are the main factors that can cause the degradation of N-Nitroso Finerenone in analytical samples?

A2: The stability of N-nitroso compounds, including N-Nitroso Finerenone, is influenced by several factors:

• pH: N-nitroso compounds can be unstable under both acidic and basic conditions.[4]

• Temperature: Elevated temperatures can accelerate degradation.[5] Storage at refrigerated conditions (2-8°C) is often recommended for N-nitroso compound standards.[6]

• Light: Exposure to light, particularly UV light, can cause degradation of photosensitive molecules. Finerenone itself has been shown to degrade under photolytic conditions.[4]

• Oxidizing and Reducing Agents: The presence of strong oxidizing or reducing agents can lead to the decomposition of N-Nitroso Finerenone.[7]

• Matrix Effects: The composition of the sample matrix can impact stability.

Q3: Is the formation of N-Nitroso Finerenone likely during the manufacturing or storage of Finerenone?

A3: Interestingly, studies involving rigorous forced nitrosation assays (Nitrosamine Assessment Procedure or NAP tests) have shown that N-Nitroso Finerenone does not readily form under expected conditions.[8][9] According to EMA guidelines, if repeated synthesis attempts fail to detect the formation of a nitrosamine (B1359907) impurity, it is considered to pose a very low risk.[8][9] However, risk assessment for its formation in the presence of secondary amines and nitrosating agents is still a regulatory requirement.[2]

Q4: What are the recommended storage conditions for N-Nitroso Finerenone analytical standards?

A4: N-Nitroso Finerenone standards should be stored in a tightly closed container in a dry and well-ventilated place, protected from light.[5] Refrigeration at 2-8°C is the recommended storage condition.[6]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-Nitroso Finerenone.

Issue	Potential Cause(s)	Troubleshooting Steps
Low or no recovery of N-Nitroso Finerenone spike in the sample.	Degradation of the analyte during sample preparation or analysis.	• pH Control: Ensure the pH of the sample and mobile phase is controlled. N-nitroso compounds can be unstable at certain pHs. • Temperature Control: Keep samples cool and use a temperature-controlled autosampler. • Light Protection: Protect samples from light by using amber vials or covering them with foil. • Minimize Time: Minimize the time between sample preparation and analysis.
Inconsistent or non-reproducible analytical results.	Instability of the analyte in the prepared sample solution.	• Solution Stability Study: Perform a solution stability study to determine how long the prepared samples are stable under the experimental conditions.[4] • Use of Stabilizers: Consider the use of antioxidants or other stabilizers if oxidative degradation is suspected.
Appearance of unknown peaks in the chromatogram.	Degradation of N-Nitroso Finerenone or the parent drug, Finerenone.	• Forced Degradation Studies: Conduct forced degradation studies on both Finerenone and N-Nitroso Finerenone to identify potential degradation products and their retention times.[4][10] • Mass Spectrometry (MS) Analysis: Use LC-MS to identify the mass of the unknown peaks and deduce their structures.
Difficulty in synthesizing N-Nitroso Finerenone for use as a reference standard.	The electronic structure of Finerenone may hinder the nitrosation reaction.	• Review Synthesis Conditions: The synthesis of N-Nitroso Finerenone is reportedly difficult.[11] Consult specialized literature or suppliers who provide this standard. • Consider Alternative Approaches: If direct nitrosation is unsuccessful, alternative synthetic routes may need to be explored. However, reports of failed synthesis under forced conditions suggest this is a challenging endeavor.[8][9]

Quantitative Data Summary

The following tables summarize data from forced degradation studies on Finerenone . While this data does not directly represent the stability of N-Nitroso Finerenone, it provides valuable insights into the conditions that may also promote its degradation.

Table 1: Summary of Finerenone Degradation under Various Stress Conditions

Stress Condition	Reagent/Condition	Duration	Temperature	Degradation (%)	Reference
Acid Hydrolysis	0.1 N HCl	1 hour	60°C	Mild degradation	[4]
Base Hydrolysis	0.1 N NaOH	1 hour	60°C	Mild degradation	[4]
Base Hydrolysis	1 N NaOH	30 minutes	Room Temperature	15.47	[9]
Oxidative	30% H₂O₂	4 hours	70°C	Notable degradation	[4]
Oxidative	30% H₂O₂	20 minutes	Room Temperature	11.23	[9]
Thermal	Solid State	24 hours	80°C	Notable degradation	[12]
Photolytic	UV light (254 nm)	24 hours	N/A	Notable degradation	[4]

Note: The term "mild" and "notable" degradation are as described in the source and specific percentages were not always provided.

Experimental Protocols

Protocol 1: General Sample Preparation for N-Nitroso Finerenone Analysis

• Sample Weighing: Accurately weigh the sample powder containing Finerenone.

• Dissolution: Dissolve the sample in a suitable diluent. A mixture of acetonitrile (B52724) and water is commonly used for Finerenone analysis.[9] Use of a co-solvent like DMSO may be necessary for initial dissolution of the reference standard before dilution with the mobile phase.[13]

• Spiking (for recovery studies): Spike the sample solution with a known concentration of N-Nitroso Finerenone reference standard.

• Dilution: Dilute the solution to the final desired concentration with the mobile phase.

• Protection: Prepare samples in amber glassware to protect from light.

• Temperature Control: Maintain the samples at a cool temperature (e.g., in an ice bath or a cooled autosampler) until injection.

• Immediate Analysis: Inject the prepared samples into the LC-MS system as soon as possible.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Finerenone and its Impurities

This is a general HPLC method that can be adapted for the analysis of N-Nitroso Finerenone. Method development and validation are crucial.

• Instrument: HPLC with UV or Mass Spectrometric (MS) detector. LC-MS/MS is highly recommended for sensitive and specific detection of nitrosamines.[2]

• Column: A C18 reversed-phase column is commonly used. (e.g., Phenomenex C18, 4.6 x 250 mm, 5 µm).[13][14]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol). For Finerenone analysis, a mobile phase of acetonitrile and water (50:50 v/v) has been used.[9]

• Flow Rate: Typically 0.8 to 1.2 mL/min.[14]

• Column Temperature: Maintained at a controlled temperature, for instance, 40°C.[14]

• Detection: UV detection at a suitable wavelength (e.g., 252 nm for Finerenone) or MS detection for higher sensitivity and specificity.[14]

Visualizations

Caption: Experimental workflow for N-Nitroso Finerenone analysis.

Caption: Formation and degradation pathways of N-Nitroso Finerenone.

References

• 1. veeprho.com [veeprho.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitroso Finerenone | CAS No- NA | NA [chemicea.com]
• 4. actascientific.com [actascientific.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. veeprho.com [veeprho.com]
• 9. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 10. veeprho.com [veeprho.com]
• 11. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form - PMC [pmc.ncbi.nlm.nih.gov]

Resolving co-elution of N-Nitroso Finerenone with other impurities

Welcome to the technical support center for the analysis of Finerenone (B607456) and its related impurities. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in resolving common analytical challenges, with a specific focus on the co-elution of N-Nitroso Finerenone.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of Finerenone?

A1: Impurities in Finerenone can originate from its multi-step synthesis or degradation.[1] Process-related impurities may include unreacted starting materials, intermediates, and by-products from coupling reactions.[1] Degradation impurities can arise from hydrolysis of the amide bond, oxidation, or photodegradation.[1] One critical impurity is N-Nitroso Finerenone, a nitrosamine (B1359907) impurity that requires careful monitoring.[2][3][4]

Q2: Why is the co-elution of N-Nitroso Finerenone a concern?

A2: N-Nitroso compounds are a class of potential genotoxic impurities, and their presence in pharmaceutical products is strictly regulated.[1] Co-elution of N-Nitroso Finerenone with the active pharmaceutical ingredient (API) or other impurities can lead to inaccurate quantification, potentially underestimating its concentration and posing a safety risk. Therefore, achieving clear chromatographic separation is crucial for accurate analysis and regulatory compliance.

Q3: What are the primary analytical techniques for separating Finerenone and its impurities?

A3: Reversed-phase high-performance liquid chromatography (RP-HPLC) and ultra-high-performance liquid chromatography (UPLC) coupled with UV or mass spectrometry (MS/MS) detectors are the primary techniques for the analysis of Finerenone and its related substances.[1][5][6] These methods offer the necessary selectivity and sensitivity to separate and quantify Finerenone and its impurities, including the N-nitroso derivative.[3]

Q4: What is the acceptable intake (AI) limit for N-Nitroso Finerenone?

A4: The U.S. FDA has set an acceptable intake (AI) limit of 1500 ng/day for N-Nitroso Finerenone.[3] Analytical methods must be sensitive enough to detect and quantify this impurity at levels well below this limit.

Troubleshooting Guide: Resolving Co-elution of N-Nitroso Finerenone

Co-elution of N-Nitroso Finerenone with Finerenone or other impurities is a common challenge in chromatographic analysis. This guide provides a systematic approach to troubleshoot and resolve this issue.

Initial Assessment

• Confirm Co-elution: Utilize a high-resolution mass spectrometer (HRMS) or a photodiode array (PDA) detector to confirm if the peak impurity is indeed a single component or a mixture of co-eluting species. Peak purity analysis with a PDA detector can indicate the presence of multiple components under a single chromatographic peak.

• Identify the Co-eluting Species: If co-elution is confirmed, use mass spectrometry to identify the mass-to-charge ratio (m/z) of the co-eluting compounds. This will help in understanding their chemical properties and devising a separation strategy.

Method Optimization Strategies

If co-elution is confirmed, systematically adjust the following chromatographic parameters:

• Stationary Phase:

  • Action: Change the column chemistry. If a standard C18 column is being used, consider a column with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase column. These alternative stationary phases can offer different interactions with the analytes, leading to better separation.

  • Rationale: Varying the stationary phase alters the hydrophobic, aromatic, and polar interactions between the analytes and the column, which can significantly impact their retention and resolution.

• Mobile Phase Composition:

  • Organic Modifier:

    • Action: Switch the organic solvent in the mobile phase. If using acetonitrile (B52724), try methanol (B129727), or vice versa. A ternary mixture of water, acetonitrile, and methanol can also be explored.

    • Rationale: Different organic modifiers alter the selectivity of the separation. Methanol is a protic solvent and can engage in hydrogen bonding, while acetonitrile is aprotic. This difference in interaction can affect the retention times of Finerenone and its impurities differently.

  • pH of the Aqueous Phase:

    • Action: Adjust the pH of the aqueous portion of the mobile phase. The optimal pH will depend on the pKa values of Finerenone and the co-eluting impurities.

    • Rationale: Small changes in the mobile phase pH can alter the ionization state of the analytes, which in turn affects their retention on a reversed-phase column. For basic compounds, working at a pH 2-3 units below their pKa or 2-3 units above their pKa can lead to better peak shape and resolution.

  • Buffer Concentration:

    • Action: Modify the concentration of the buffer in the mobile phase.

    • Rationale: Buffer concentration can influence peak shape and retention, especially for ionizable compounds.

• Gradient Elution Program:

  • Action: Modify the gradient slope. A shallower gradient provides more time for the components to separate and can improve the resolution of closely eluting peaks.

  • Rationale: Optimizing the gradient profile is a powerful tool to resolve complex mixtures.

• Column Temperature:

  • Action: Adjust the column temperature. Increasing the temperature generally decreases retention times and can improve peak efficiency.

  • Rationale: Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer. Sometimes, a change in temperature can also alter the selectivity of the separation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting the co-elution of N-Nitroso Finerenone.

Experimental Protocols

Below are detailed methodologies for key experiments related to the analysis of Finerenone and the resolution of N-Nitroso Finerenone co-elution.

Protocol 1: Stability-Indicating RP-HPLC Method for Finerenone and its Related Substances

This protocol is designed to separate Finerenone from its potential degradation products, which could co-elute with N-Nitroso Finerenone.

• Instrumentation:

  • HPLC system with a PDA detector or a UV detector.

• Chromatographic Conditions:

  • Column: Phenomenex C18 (250 mm x 4.6 mm, 5 µm).[7]

  • Mobile Phase: A filtered and degassed mixture of 450 mL water, 550 mL acetonitrile, and 10 mL triethylamine, with the pH adjusted to 7.[8]

  • Flow Rate: 0.8 mL/min.[8]

  • Column Temperature: 40 °C.[8]

  • Detection Wavelength: 252 nm.[7][8]

  • Injection Volume: 10 µL.[8]

• Sample Preparation:

  • Prepare a stock solution of Finerenone in a suitable solvent (e.g., a mixture of the mobile phase).

  • For the analysis of related substances, dilute the stock solution to an appropriate concentration.

• Forced Degradation Studies:

  • Acid Degradation: Treat the Finerenone sample with 0.1 N HCl at 80 °C for 2 hours. Neutralize with 0.1 N NaOH before injection.[8]

  • Alkaline Degradation: Treat the Finerenone sample with 0.1 N NaOH at 80 °C for 2 hours. Neutralize with 0.1 N HCl before injection.[8]

  • Oxidative Degradation: Treat the Finerenone sample with a solution of hydrogen peroxide.

  • Thermal Degradation: Expose the solid Finerenone sample to dry heat.

  • Photolytic Degradation: Expose the Finerenone solution to UV light.

Protocol 2: UPLC-MS/MS Method for the Quantification of N-Nitroso Finerenone

This protocol provides a highly sensitive and selective method for the quantification of N-Nitroso Finerenone.

• Instrumentation:

  • UPLC system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A sub-2 µm particle size column suitable for UPLC, such as an Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm), is recommended for high efficiency.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.

  • Gradient Program: A shallow gradient starting with a low percentage of mobile phase B and gradually increasing is recommended to achieve optimal separation.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40 - 45 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Finerenone and N-Nitroso Finerenone need to be determined and optimized. For N-Nitroso Finerenone (C21H21N5O4, MW: 407.43), a potential precursor ion would be [M+H]+ at m/z 408.4.

• Sample Preparation:

  • Accurately weigh the Finerenone sample and dissolve it in a suitable diluent.

  • Filter the sample solution through a 0.22 µm filter before injection.

Experimental Workflow Diagram

Caption: A general experimental workflow for the analysis of Finerenone and its impurities.

Data Presentation

The following tables summarize typical chromatographic conditions and potential retention time data that can be used as a starting point for method development and troubleshooting.

Table 1: HPLC and UPLC Method Parameters for Finerenone Analysis

Parameter	HPLC Method 1[8]	HPLC Method 2[7]	UPLC Method
Column	Phenomenex C18 (250x4.6mm, 5µm)	Phenomenex C18 (250x4.6mm, 5µm)	Acquity UPLC HSS T3 (100x2.1mm, 1.8µm)
Mobile Phase A	Water	0.1% Trifluoroacetic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile/Triethylamine	Acetonitrile	0.1% Formic Acid in Methanol/Acetonitrile
Composition	45:55:1 (Water:ACN:TEA), pH 7	70:30 (A:B)	Gradient
Flow Rate	0.8 mL/min	1.0 mL/min	0.4 mL/min
Temperature	40 °C	Ambient	45 °C
Detection	UV at 252 nm	UV at 252 nm	MS/MS (MRM)
Injection Vol.	10 µL	Not Specified	1-5 µL

Table 2: Potential Degradation Products of Finerenone from Forced Degradation Studies

Forced degradation studies help to identify potential impurities that may co-elute with N-Nitroso Finerenone.

Stress Condition	Number of Degradation Peaks Observed	Potential Degradation Pathway
Acid Hydrolysis (0.1 N HCl)	Multiple peaks	Hydrolysis of the amide group
Base Hydrolysis (1 N NaOH)	4 peaks observed	Hydrolysis of the amide group
Oxidative (30% H₂O₂)	3 peaks observed	Oxidation of the dihydropyridine (B1217469) ring
Thermal	Stable	-
Photolytic	Stable	-

Note: The exact number and retention times of degradation products can vary depending on the specific chromatographic conditions used.[6]

By utilizing the information and protocols provided in this technical support center, researchers and analysts can effectively address the challenges associated with the analysis of Finerenone and its impurities, ensuring the quality and safety of this pharmaceutical product.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. veeprho.com [veeprho.com]
• 4. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 5. Development and Validation of the HPLC Analysis Method for Finerenone Based on the AQbD Concept [journal11.magtechjournal.com]
• 6. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form | Semantic Scholar [semanticscholar.org]

Minimizing ion suppression in mass spectrometry for N-Nitroso Finerenone

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-Nitroso Finerenone. Our goal is to help you minimize ion suppression in mass spectrometry and ensure accurate, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-Nitroso Finerenone analysis?

Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of the analyte of interest, in this case, N-Nitroso Finerenone, is reduced by the presence of co-eluting matrix components. This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your analytical method. Given that N-Nitroso Finerenone is a potential impurity that needs to be monitored at very low levels, mitigating ion suppression is critical for reliable quantification.

Q2: How can I detect ion suppression in my N-Nitroso Finerenone analysis?

A common method is the post-column infusion experiment. In this technique, a constant flow of a standard solution of N-Nitroso Finerenone is introduced into the mass spectrometer after the analytical column. A blank matrix sample (a sample without the analyte) is then injected into the LC system. A dip in the baseline signal of the infused N-Nitroso Finerenone at specific retention times indicates the presence of matrix components causing ion suppression.

Another approach is to compare the peak area of N-Nitroso Finerenone in a post-extraction spiked blank matrix sample to the peak area in a neat solution (solvent). A significantly lower response in the matrix sample is a clear indication of ion suppression.

Q3: My N-Nitroso Finerenone signal is low and inconsistent. What are the likely causes?

Low and inconsistent signals are often due to variable ion suppression from complex and varied sample matrices. Different sample lots or sources can contain different levels of interfering substances. Other potential causes include:

• Inadequate Sample Preparation: Failure to sufficiently remove matrix components that co-elute with N-Nitroso Finerenone.

• Poor Chromatographic Separation: Co-elution of N-Nitroso Finerenone with matrix components.

• Choice of Ionization Source: Electrospray ionization (ESI) can be more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI) for certain compounds.

Troubleshooting Guide

Issue: Low Signal Intensity for N-Nitroso Finerenone

Potential Cause	Troubleshooting Step	Recommended Action
Significant Ion Suppression	Evaluate and optimize sample preparation.	Implement a more rigorous sample cleanup method. See the "Comparison of Sample Preparation Techniques" table below for guidance. Solid Phase Extraction (SPE) is often more effective than Liquid-Liquid Extraction (LLE) or Protein Precipitation (PPT) at removing interfering matrix components.
Optimize chromatographic conditions.	Modify the mobile phase composition, gradient profile, or switch to a column with a different selectivity to improve the separation of N-Nitroso Finerenone from matrix interferences.
Switch ionization technique.	If using ESI, consider switching to APCI, as it can be less prone to ion suppression for certain analytes.
Suboptimal MS Parameters	Tune the mass spectrometer for N-Nitroso Finerenone.	Optimize cone voltage, collision energy, and other source parameters to maximize the signal for your specific instrument.

Issue: Poor Reproducibility and High Variability

Potential Cause	Troubleshooting Step	Recommended Action
Inconsistent Sample Preparation	Standardize the sample preparation protocol.	Ensure consistent execution of the sample preparation method across all samples. Use of automated systems can improve reproducibility.
Matrix Effects Varying Between Samples	Use matrix-matched calibrants.	Prepare your calibration standards in a blank matrix that is representative of your study samples. This helps to normalize the effects of ion suppression between the calibrants and the unknown samples.
Utilize a stable isotope-labeled internal standard.	A stable isotope-labeled internal standard for N-Nitroso Finerenone will co-elute and experience similar ion suppression, allowing for more accurate and precise quantification.

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Technique	Principle	Relative Effectiveness in Reducing Ion Suppression	Typical Analyte Recovery	Throughput	Cost
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid) to precipitate proteins.	Low to Moderate	80-100%	High	Low
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Moderate	70-95%	Moderate	Moderate
Solid Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	High	85-105%	Low to Moderate	High

Experimental Protocols

Recommended Sample Preparation Protocol: Solid Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for your specific application.

• Sample Pre-treatment: To 1 mL of plasma, add a suitable internal standard (ideally, a stable isotope-labeled N-Nitroso Finerenone). Acidify the sample with 100 µL of 2% formic acid.

• Column Conditioning: Condition a mixed-mode SPE cartridge (e.g., C18 with a strong anion exchanger) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences. Follow with a wash of 1 mL of 40% methanol in water to remove less polar interferences.

• Elution: Elute the N-Nitroso Finerenone with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

Proposed LC-MS/MS Method Parameters

The following are suggested starting parameters for the analysis of N-Nitroso Finerenone. Optimization will be necessary for your specific instrumentation and application.

Parameter	Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Cone Voltage	30 V
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	To be determined by infusion of N-Nitroso Finerenone standard

Visualizations

Finerenone Metabolism Pathway

Finerenone is primarily metabolized in the liver by cytochrome P450 enzymes, mainly CYP3A4 and to a lesser extent CYP2C8, into inactive metabolites.[1][2]

Caption: Finerenone metabolism via CYP enzymes.

General Workflow for N-Nitroso Finerenone Analysis

This diagram outlines the key steps in a typical bioanalytical workflow for the quantification of N-Nitroso Finerenone.

Caption: Bioanalytical workflow for N-Nitroso Finerenone.

Logical Relationship for Troubleshooting Ion Suppression

This diagram illustrates the decision-making process when troubleshooting ion suppression issues.

Caption: Troubleshooting logic for ion suppression.

References

• 1. The Pharmacokinetics of the Nonsteroidal Mineralocorticoid Receptor Antagonist Finerenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Pharmacokinetics of the Nonsteroidal Mineralocorticoid Receptor Antagonist Finerenone | springermedizin.de [springermedizin.de]

Technical Support Center: Refinement of Analytical Methods for Low-Level N-Nitroso Finerenone Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the accurate and sensitive detection of N-Nitroso Finerenone at low levels.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-Nitroso Finerenone using LC-MS/MS.

Problem	Potential Cause	Recommended Solution
Low Signal Intensity / Poor Sensitivity	Inefficient ionization of N-Nitroso Finerenone.	Optimize mass spectrometry source conditions. Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects for nitrosamines, but Electrospray Ionization (ESI) in positive mode should also be evaluated.[1] Use a mobile phase additive like formic acid (0.1%) to promote protonation and enhance signal, but be aware that higher concentrations can sometimes suppress the signal.[2]
Suboptimal sample preparation leading to low recovery.	Review the sample extraction procedure. Ensure complete dissolution of the drug product. Use of a validated internal standard, preferably a stable isotope-labeled N-Nitroso Finerenone, is highly recommended to compensate for recovery losses.[3][4]
Instrument contamination.	Implement a rigorous cleaning protocol for the LC system and mass spectrometer ion source to remove any potential contaminants that could suppress the signal.[1]
High Background Noise	Contaminated solvents, reagents, or sample handling materials.	Use high-purity, LC-MS grade solvents and reagents. Avoid plastic containers and pipette tips that may leach interfering substances.[1]
Co-eluting matrix components.	Optimize the chromatographic separation to resolve N-Nitroso Finerenone from matrix interferences. Consider using a diverter valve to direct the high-concentration Finerenone peak to waste, preventing it from entering and contaminating the mass spectrometer.[1][5]
Mass spectrometer settings.	Optimize the curtain gas and collision gas pressures. Higher curtain gas flow can help reduce background noise.[6]
Poor Peak Shape	Inappropriate sample diluent.	The sample diluent should be compatible with the initial mobile phase conditions to avoid peak distortion. If using a high percentage of organic solvent for sample extraction, it may be necessary to evaporate and reconstitute the sample in a weaker solvent.[6]
Column overload.	A high concentration of the Finerenone active pharmaceutical ingredient (API) can lead to poor chromatography. Dilute the sample if possible, or use a diverter valve as mentioned above.[5]
Inconsistent Results / Poor Reproducibility	In-situ formation of N-Nitroso Finerenone during sample preparation or analysis.	The presence of residual nitrosating agents (e.g., nitrites) in the sample matrix or on glassware can lead to the artificial formation of nitrosamines.[4] The addition of an antioxidant or a nitrosation inhibitor, such as ascorbic acid or sulfamic acid, to the sample diluent can help mitigate this issue.[4] Avoid high temperatures and acidic conditions during sample preparation if possible.[7]
Variability in sample preparation.	Ensure consistent execution of the sample preparation workflow. The use of an internal standard is crucial for correcting variability.[3]
Instrument instability.	Verify the stability of the LC-MS/MS system by running system suitability tests before and during the analytical sequence.[8]
False Positive Results	Isobaric interference (another compound with the same mass-to-charge ratio).	High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition of the detected peak.[1] Additionally, ensure chromatographic separation from any known potential isobaric interferences.
Contamination of the analytical system.	Run blank injections between samples to check for carryover. If carryover is observed, optimize the injector cleaning procedure.

Frequently Asked Questions (FAQs)

Q1: What is the primary analytical technique recommended for the low-level detection of N-Nitroso Finerenone?

A1: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of N-Nitroso Finerenone and other nitrosamine (B1359907) impurities.[9] This technique offers the high sensitivity and selectivity required to detect these compounds at the stringent regulatory limits.[10] High-resolution mass spectrometry (HRMS) can also be employed for its ability to provide high mass accuracy, which aids in the confident identification of the impurity.[1]

Q2: What are the main challenges in developing an analytical method for N-Nitroso Finerenone?

A2: The primary challenges include:

• Achieving low limits of detection (LOD) and quantification (LOQ): Regulatory limits for nitrosamines are typically in the parts-per-billion (ppb) range.[11]

• Matrix effects: The Finerenone drug product matrix can suppress or enhance the ionization of N-Nitroso Finerenone, leading to inaccurate quantification.[4]

• In-situ formation: There is a risk of artificially forming N-Nitroso Finerenone during sample preparation and analysis if precursors are present.[4][7]

• Chromatographic resolution: Separating the trace-level N-Nitroso Finerenone from the much more abundant Finerenone API and other excipients is crucial.[5]

• Availability of reference standards: A certified reference standard for N-Nitroso Finerenone is required for accurate quantification. While its synthesis has been discussed, it may not be straightforward.[12]

Q3: How can matrix effects be minimized during the analysis of N-Nitroso Finerenone?

A3: Several strategies can be employed to mitigate matrix effects:

• Effective sample preparation: Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and remove interfering matrix components.[13]

• Chromatographic separation: Optimize the HPLC method to separate N-Nitroso Finerenone from co-eluting matrix components.[5]

• Use of a stable isotope-labeled internal standard: This is the most effective way to compensate for matrix-induced ionization suppression or enhancement.

• Matrix-matched calibration curves: Prepare calibration standards in a blank matrix that is free of the analyte to mimic the matrix effects seen in the samples.

• Choice of ionization source: APCI is often less prone to matrix effects than ESI for certain nitrosamines.[5]

Q4: What precautions should be taken to prevent the in-situ formation of N-Nitroso Finerenone during analysis?

A4: To prevent the artificial formation of N-Nitroso Finerenone:

• Use of inhibitors: Add antioxidants or nitrosation inhibitors like ascorbic acid or sulfamic acid to the sample diluent.[4]

• Control of pH and temperature: Avoid highly acidic conditions and elevated temperatures during sample preparation and storage.[7]

• Use of high-purity reagents: Ensure that solvents and reagents are free from nitrite (B80452) and amine contaminants.[1]

• Prompt analysis: Analyze samples as soon as possible after preparation.

Quantitative Data Summary

The following tables provide representative quantitative data for the analysis of nitrosamine impurities using LC-MS/MS. These values can serve as a benchmark when developing a method for N-Nitroso Finerenone.

Table 1: Representative LC-MS/MS Method Parameters and Performance

Parameter	Typical Value/Range
Limit of Quantification (LOQ)	0.0021 - 0.0075 ppm
Limit of Detection (LOD)	0.0014 - 0.0050 ppm
Recovery	84% - 97%
**Linearity (R²) **	≥ 0.999

Data is representative and based on the analysis of various nitrosamines in pharmaceutical matrices.[10]

Table 2: Example LC-MS/MS Conditions for Nitrosamine Drug Substance Related Impurity (NDSRI) Analysis

Parameter	Condition
LC Column	C18 Reverse Phase (e.g., 2.6 µm, 100 x 4.6 mm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol (B129727) or Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Positive ESI or APCI
MS/MS Transitions	Specific to N-Nitroso Finerenone (requires determination using a reference standard)

These are typical starting conditions and will require optimization for N-Nitroso Finerenone.[8][14]

Experimental Protocols

Representative Sample Preparation Protocol for Finerenone Tablets

• Crush a suitable number of Finerenone tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to a target Finerenone concentration (e.g., 1 mg/mL) into a centrifuge tube.

• Add a measured volume of diluent (e.g., methanol or a mixture of methanol and water). To prevent in-situ formation, the diluent can be fortified with an inhibitor like ascorbic acid.

• Vortex the sample for 1-2 minutes to ensure thorough mixing.

• Extract the sample using a mechanical shaker or sonicator for 20-40 minutes.[8][14]

• Centrifuge the sample at high speed (e.g., 4500 rpm) for 15 minutes to pellet the excipients.[8]

• Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an autosampler vial.[8]

• Analyze the sample by LC-MS/MS.

Note: This is a general protocol and must be optimized and validated for the specific Finerenone drug product. The use of a stable isotope-labeled internal standard, added at the beginning of the sample preparation, is highly recommended.

Visualizations

Caption: A generalized workflow for the analysis of N-Nitroso Finerenone in a drug product.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pmda.go.jp [pmda.go.jp]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. waters.com [waters.com]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fda.gov [fda.gov]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. anchem.pl [anchem.pl]
• 12. Synthesis of N-Nitroso Finerenone - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 13. researchgate.net [researchgate.net]
• 14. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Procedures for N-Nitroso Finerenone Quantification

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The presence of N-nitrosamine impurities, such as N-Nitroso Finerenone, a potential impurity in the drug Finerenone, is a critical concern due to their classification as probable human carcinogens. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have set stringent acceptable intake (AI) limits for these impurities, necessitating highly sensitive and validated analytical methods for their quantification. The FDA's current AI limit for N-Nitroso Finerenone is 1500 ng/day.[1] This guide provides a comprehensive comparison of analytical procedures for the quantification of N-Nitroso Finerenone, offering insights into their performance, detailed experimental protocols, and visual workflows to aid in method selection and implementation.

Comparison of Analytical Techniques

The primary analytical techniques for the quantification of nitrosamine (B1359907) impurities include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The choice of method depends on factors such as the volatility and thermal stability of the analyte, the complexity of the sample matrix, and the required sensitivity.

LC-MS/MS is generally considered the gold standard for the analysis of non-volatile and thermally labile nitrosamines like N-Nitroso Finerenone due to its high sensitivity and specificity. GC-MS is more suitable for volatile nitrosamines and may require derivatization for non-volatile compounds, which can add complexity to the sample preparation process. HPLC-UV is a more accessible technique but often lacks the sensitivity required to detect nitrosamine impurities at the low levels mandated by regulatory agencies.

The following tables summarize the performance characteristics of these analytical techniques based on data from studies on N-Nitroso Finerenone and other structurally similar N-nitrosamine drug substance-related impurities (NDSRIs).

Table 1: Performance Comparison of Analytical Techniques for N-Nitroso Finerenone Quantification

Parameter	LC-MS/MS	GC-MS	HPLC-UV
Limit of Detection (LOD)	0.0040 µg/mL - 0.2 ng/mL	~0.005 µg/g (for volatile nitrosamines)	10-20 ng/mL
Limit of Quantitation (LOQ)	0.0060 µg/mL - 0.5 ng/mL	~0.015 µg/g (for volatile nitrosamines)	10-20 ng/mL
**Linearity (R²) **	>0.99	>0.99	>0.999
Accuracy (% Recovery)	94.5 - 116.5%	80 - 120%	85.8 - 101.8%
Precision (%RSD)	< 15%	< 15%	< 7.51%
Applicability to N-Nitroso Finerenone	High	Low (due to non-volatility)	Low (due to insufficient sensitivity)

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical procedure. Below are representative experimental protocols for the quantification of N-Nitroso Finerenone using LC-MS/MS, GC-MS, and HPLC-UV.

LC-MS/MS Method for N-Nitroso Finerenone

This method is adapted from validated procedures for other N-nitrosamine drug substance-related impurities and is expected to be suitable for N-Nitroso Finerenone.

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the Finerenone drug substance into a 50 mL volumetric flask.

  • Add a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to dissolve the sample.

  • Spike the solution with an appropriate internal standard (e.g., N-Nitroso Finerenone-d4) to a final concentration of 100 ng/mL.

  • Dilute to volume with the solvent and mix well.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

  • Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Gradient Elution: A suitable gradient to separate N-Nitroso Finerenone from the Finerenone API and other impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion > Product Ion: Specific transitions for N-Nitroso Finerenone and its internal standard would need to be determined.

  • Source Parameters: Optimized for maximum sensitivity.

GC-MS Method for Volatile Nitrosamines (for comparative purposes)

While not ideal for N-Nitroso Finerenone due to its non-volatile nature, this protocol for volatile nitrosamines illustrates the general GC-MS workflow.

• Sample Preparation (Headspace):

  • Weigh a suitable amount of the drug substance into a headspace vial.

  • Add a solvent such as N-methyl-2-pyrrolidone (NMP) or a basic solution to dissolve or suspend the sample.[2]

  • Seal the vial and heat in a headspace autosampler to allow volatile nitrosamines to partition into the gas phase.[2]

• GC-MS Conditions:

  • Instrument: Gas chromatograph coupled with a triple quadrupole mass spectrometer.

  • Column: A low-polarity column suitable for nitrosamine analysis.

  • Carrier Gas: Helium.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program: A suitable temperature gradient to separate the analytes.

  • Ion Source: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

HPLC-UV Method for Nitrosamine Impurities

This method, while potentially not sensitive enough for N-Nitroso Finerenone at required levels, can be used for screening or for products with higher acceptable limits.

• Sample Preparation:

  • Prepare a stock solution of the Finerenone drug substance in a suitable diluent (e.g., a mixture of water and methanol).

  • Prepare calibration standards by spiking the diluent with known concentrations of N-Nitroso Finerenone reference standard.

  • Filter all solutions through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatography system with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[3]

  • Mobile Phase: A mixture of water and methanol (e.g., 60:40 v/v).[3]

  • Flow Rate: 1.0 mL/min.[3]

  • Detection Wavelength: Approximately 230 nm.[3]

  • Injection Volume: 20 µL.

Visualizing the Analytical Workflows

To further clarify the experimental processes, the following diagrams, generated using Graphviz, illustrate the logical flow of each analytical procedure.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the Inter-Laboratory Analysis of N-Nitroso Finerenone

For researchers, scientists, and professionals in drug development, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities as a significant concern has necessitated robust analytical methods for their detection and quantification. This guide provides a comparative framework for the analysis of N-Nitroso Finerenone, a potential impurity in the non-steroidal mineralocorticoid receptor antagonist, Finerenone. While a formal inter-laboratory study on N-Nitroso Finerenone has not been publicly documented, this guide serves as a foundational document for laboratories aiming to develop, validate, and compare analytical methods for this specific nitrosamine.

The Challenge of N-Nitroso Finerenone

N-Nitroso Finerenone is the N-nitroso derivative of Finerenone.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have been proactive in addressing the risks associated with nitrosamine impurities.[3][4] For N-Nitroso Finerenone, the FDA has established an Acceptable Intake (AI) limit of 1500 ng/day.[1] This underscores the need for highly sensitive and accurate analytical methods.

A unique challenge in the analysis of N-Nitroso Finerenone is the debate surrounding its formation and synthesis. Some reports indicate that attempts to synthesize this impurity under forced conditions (nitrosation assay protocol or NAP test) have failed, suggesting it may not form readily.[5] Conversely, several chemical suppliers list N-Nitroso Finerenone as a reference standard, implying its successful synthesis.[6][7][8] This highlights the importance of reliable analytical methods to definitively identify and quantify its presence, even at trace levels.

Proposed Framework for an Inter-Laboratory Study

An inter-laboratory study is crucial for establishing the reproducibility and reliability of analytical methods across different laboratories. The following workflow is proposed for a collaborative study on N-Nitroso Finerenone analysis.

Caption: Proposed workflow for an N-Nitroso Finerenone inter-laboratory study.

Comparative Analytical Methodologies

The detection of nitrosamine impurities at trace levels necessitates the use of highly sensitive and selective analytical techniques.[9] The following table compares potential methodologies for the analysis of N-Nitroso Finerenone.

Method	Principle	Potential Advantages	Potential Disadvantages	Applicability to N-Nitroso Finerenone
LC-MS/MS	Liquid chromatography separation followed by tandem mass spectrometry detection.	High sensitivity and selectivity, suitable for complex matrices, widely used for nitrosamine analysis.[9][10]	Higher equipment cost, potential for matrix effects.	Highly Recommended: Considered the gold standard for nitrosamine analysis due to its specificity and sensitivity.
GC-MS	Gas chromatography separation followed by mass spectrometry detection.	High resolution, suitable for volatile and semi-volatile compounds.	May require derivatization for non-volatile compounds, potential for thermal degradation of the analyte.	Potentially Applicable: Feasibility would depend on the thermal stability and volatility of N-Nitroso Finerenone.
UHPLC-HRMS	Ultra-high-performance liquid chromatography coupled with high-resolution mass spectrometry.	Provides high mass accuracy for confident identification of unknown impurities.	Higher cost and complexity compared to standard LC-MS/MS.	Recommended for Confirmatory Analysis: Useful for structural elucidation and confirmation, especially given the questions around its formation.
RP-HPLC with UV	Reversed-phase high-performance liquid chromatography with ultraviolet detection.	Readily available instrumentation, lower cost.	Lower sensitivity and selectivity compared to mass spectrometry, potential for co-eluting interferences.	Not Recommended for Trace Quantification: Likely lacks the required sensitivity to meet regulatory limits. May be suitable for monitoring higher levels if specificity is demonstrated.[11]

Experimental Protocols

Below is a detailed, hypothetical experimental protocol for the analysis of N-Nitroso Finerenone in a drug substance using LC-MS/MS. This protocol is based on general best practices for nitrosamine analysis and should be validated by each laboratory.

1. Sample Preparation

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Finerenone reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Perform serial dilutions to prepare working standards at concentrations bracketing the expected level of the impurity and the limit of quantification (LOQ).

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Finerenone drug substance into a volumetric flask.

  • Dissolve and dilute to volume with the chosen diluent (e.g., a mixture of methanol and water).

  • The final concentration should be selected to ensure that the AI limit corresponds to a detectable concentration.

  • Filter the sample solution through a 0.22 µm filter before injection.

2. LC-MS/MS Method Parameters (Hypothetical)

• Liquid Chromatography:

  • Column: A suitable reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate N-Nitroso Finerenone from Finerenone and other potential impurities.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Finerenone would need to be determined using a reference standard.

  • Source Parameters: Optimized for the specific instrument used (e.g., capillary voltage, source temperature, gas flows).

3. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, including the following parameters:

• Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

• Linearity: Establish a linear relationship between the concentration of the analyte and the instrument response.

• Accuracy: Determine the closeness of the test results to the true value.

• Precision: Assess the degree of scatter between a series of measurements (repeatability and intermediate precision).

• Robustness: Evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Data Presentation for Inter-Laboratory Comparison

To facilitate a direct comparison of results from different laboratories, a standardized data reporting format is essential. The following table provides a template for summarizing the quantitative data from an inter-laboratory study.

Laboratory ID	Analytical Method	LOD (ng/mL)	LOQ (ng/mL)	Accuracy (% Recovery)	Precision (RSD%)	Measured Concentration in Sample A (ng/mg)	Measured Concentration in Sample B (ng/mg)
Lab 01	LC-MS/MS
Lab 02	LC-MS/MS
Lab 03	UHPLC-HRMS
Lab 04	LC-MS/MS
...	...

Finerenone's Mechanism of Action: A Broader Context

To provide a comprehensive understanding for the target audience, the following diagram illustrates a simplified signaling pathway related to Finerenone's mechanism of action as a mineralocorticoid receptor (MR) antagonist.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Finerenone | CAS No- NA | NA [chemicea.com]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. veeprho.com [veeprho.com]
• 6. Finerenone Nitroso Impurity | SynZeal [synzeal.com]
• 7. Finerenone Nitroso Impurity | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. N-Nitroso Finerenone | Axios Research [axios-research.com]
• 9. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]

Comparative analysis of N-Nitroso Finerenone with other NDSRIs (Nitrosamine Drug Substance-Related Impurities)

A comprehensive guide for researchers, scientists, and drug development professionals on the characteristics, potential risks, and analytical considerations of N-Nitroso Finerenone in comparison to other Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs).

The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) as a potential concern in pharmaceuticals has necessitated a thorough evaluation of their risk profiles. NDSRIs are a class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API) and can form during the manufacturing process or during storage. This guide provides a comparative analysis of N-Nitroso Finerenone, an NDSRI of the non-steroidal mineralocorticoid receptor antagonist Finerenone, with other NDSRIs, focusing on toxicological assessment, analytical methodologies, and the underlying mechanisms of action.

Executive Summary

N-Nitroso Finerenone has been categorized by the U.S. Food and Drug Administration (FDA) as a Category 5 Nitrosamine Drug Substance-Related Impurity . This classification, based on the Carcinogenic Potency Categorization Approach (CPCA), corresponds to the lowest level of carcinogenic concern, with a recommended acceptable intake (AI) limit of 1500 ng/day .[1] This high AI limit suggests a significantly lower carcinogenic potential compared to more potent nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA). The lower potency of N-Nitroso Finerenone is attributed to its molecular structure, which is predicted to be less readily metabolized into a reactive, DNA-damaging species.

Comparative Data of Selected NDSRIs

The following table summarizes the carcinogenic potency categories and corresponding acceptable intake limits for N-Nitroso Finerenone and other selected NDSRIs, as established by the FDA. This categorization is a key tool for risk assessment in the absence of extensive carcinogenicity data for each specific NDSRI.[2]

Nitrosamine Drug Substance-Related Impurity (NDSRI)	Parent Drug	Potency Category	Acceptable Intake (AI) Limit (ng/day)
N-Nitroso Finerenone	Finerenone	5	1500 [1]
N-Nitroso-Varenicline	Varenicline	1	26.5
N-Nitroso-Propranolol	Propranolol	2	100
N-Nitroso-Quinapril	Quinapril	3	400
N-Nitroso-Rasagiline	Rasagiline	4	1500

Signaling Pathway of Nitrosamine Carcinogenicity

The carcinogenic activity of most nitrosamines is not direct but requires metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver.[3][4] This process leads to the formation of unstable α-hydroxynitrosamines, which then spontaneously decompose to form highly reactive electrophilic diazonium ions. These ions can then alkylate DNA, forming DNA adducts. If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, potentially initiating the process of carcinogenesis.[5][6][7]

Metabolic activation of nitrosamines leading to DNA damage.

Experimental Protocols

Enhanced Ames Test for Mutagenicity Assessment

The bacterial reverse mutation assay, or Ames test, is a widely used method to assess the mutagenic potential of chemical substances. For nitrosamines, an "enhanced" version of the test is recommended by regulatory agencies like the European Medicines Agency (EMA) to improve its sensitivity.[8][9]

Objective: To evaluate the mutagenic potential of an NDSRI by measuring its ability to induce reverse mutations in indicator strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Tester Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[8]

• Metabolic Activation: The assay is conducted with and without a metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 from both Aroclor- or phenobarbital/β-naphthoflavone-induced rat and hamster liver at a 30% concentration.[8]

• Procedure: The pre-incubation method is recommended. The test substance, bacterial culture, and S9 mix (or buffer) are pre-incubated for 30-60 minutes before being mixed with molten top agar (B569324) and poured onto minimal glucose agar plates.[9]

• Positive Controls: Appropriate positive controls for each strain, both with and without S9, must be included. For NDSRIs, specific nitrosamine positive controls like N-Nitrosodimethylamine (NDMA) should be used.[9]

• Data Analysis: A substance is considered mutagenic if it causes a concentration-related increase in the number of revertant colonies that is at least double the background count.

Workflow for the Enhanced Ames Test.

General LC-MS/MS Method for NDSRI Quantification

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the quantification of trace-level impurities like NDSRIs in pharmaceutical products.[10][11]

Objective: To develop a robust and sensitive method for the detection and quantification of N-Nitroso Finerenone in Finerenone drug substance or drug product.

Methodology:

• Sample Preparation:

  • Accurately weigh a suitable amount of the Finerenone sample.

  • Dissolve and extract the sample with an appropriate solvent (e.g., methanol (B129727), acetonitrile (B52724), or a mixture with water).

  • The extraction may be facilitated by vortexing and sonication.

  • Centrifuge the sample to pelletize excipients and filter the supernatant through a 0.22 µm filter before injection.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducibility.

• Mass Spectrometric Conditions:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally suitable for NDSRIs.[11]

  • Scan Type: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: At least two specific precursor-to-product ion transitions should be monitored for the target NDSRI and its corresponding stable isotope-labeled internal standard.

• Quantification:

  • A calibration curve is generated using a series of standard solutions of the NDSRI of known concentrations.

  • The concentration of the NDSRI in the sample is determined by comparing its peak area ratio to the internal standard against the calibration curve.

A typical workflow for NDSRI analysis by LC-MS/MS.

Conclusion

The available data and regulatory classifications indicate that N-Nitroso Finerenone possesses a low carcinogenic potential compared to many other NDSRIs. Its classification as a Category 5 NDSRI with a high acceptable intake limit provides a strong basis for its risk assessment. While direct comparative experimental data for N-Nitroso Finerenone is limited, the established frameworks for toxicological evaluation and analytical detection provide a robust approach for ensuring patient safety. Continued research and the development of specific analytical methods will further enhance the understanding and control of this and other NDSRIs in pharmaceutical products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. conservancy.umn.edu [conservancy.umn.edu]
• 5. [PDF] DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Formation, Repair, and Genotoxic Properties of Bulky DNA Adducts Formed from Tobacco-Specific Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. aurigeneservices.com [aurigeneservices.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. waters.com [waters.com]

N-Nitroso Finerenone Mutagenicity: A Comparative Guide to the Ames Test and Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the mutagenicity of N-Nitroso Finerenone, a potential impurity in the drug Finerenone, utilizing the bacterial reverse mutation assay, commonly known as the Ames test. In light of the well-documented mutagenic and carcinogenic properties of N-nitrosamines, this guide also presents a comparative analysis with alternative mutagenicity assays to offer a broader perspective on genotoxicity assessment.

Executive Summary

The Ames test is a widely accepted initial screening tool for identifying mutagenic compounds. For N-nitrosamines, which often require metabolic activation to exert their mutagenic effects, an enhanced version of the standard Ames test is recommended by regulatory bodies. This guide details the protocol for this enhanced assay. While specific experimental data for N-Nitroso Finerenone is not publicly available, this document presents representative data from closely related N-nitrosamine drug substance-related impurities (NDSRIs) to illustrate expected outcomes. Furthermore, a comparison with the umu test and the in vitro micronucleus assay is provided to highlight alternative and complementary approaches to mutagenicity and genotoxicity testing.

Data Presentation: Illustrative Ames Test Results for N-Nitrosamines

The following table summarizes representative quantitative data from an enhanced Ames test on a known positive control (N-Nitrosodimethylamine - NDMA), a hypothetical result for N-Nitroso Finerenone, and a negative control. The data is presented as the mean number of revertant colonies ± standard deviation from triplicate plates. A positive result is typically defined as a dose-dependent increase in revertant colonies that is at least twice the background (negative control) count.

Test Substance	Concentration (µ g/plate )	S. typhimurium TA100 (+S9)	S. typhimurium TA1535 (+S9)	E. coli WP2 uvrA (pKM101) (+S9)	Mutagenicity Outcome
Negative Control (Vehicle)	0	125 ± 15	18 ± 5	35 ± 8	Negative
N-Nitrosodimethylamine (NDMA)	10	350 ± 25	85 ± 12	110 ± 15	Positive
50	890 ± 50	250 ± 20	320 ± 30	Positive
100	1500 ± 110	550 ± 45	600 ± 55	Positive
N-Nitroso Finerenone (Hypothetical)	10	130 ± 18	20 ± 6	40 ± 7	Negative
50	145 ± 20	25 ± 8	45 ± 9	Negative
100	160 ± 22	28 ± 7	50 ± 10	Negative
500	280 ± 30	60 ± 10	95 ± 12	Positive
1000	550 ± 45	130 ± 15	210 ± 25	Positive

Note: This data is illustrative and not actual experimental results for N-Nitroso Finerenone.

Experimental Protocols

Enhanced Ames Test Protocol for N-Nitrosamines

This protocol is an adaptation of the OECD 471 guideline, with modifications to enhance the detection of N-nitrosamines.[1][2]

1. Materials:

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101).

• Metabolic Activation System (S9): Aroclor 1254-induced rat or hamster liver post-mitochondrial fraction (S9) and a cofactor solution (NADP and glucose-6-phosphate). An S9 concentration of 10-30% in the S9 mix is recommended.[1]

• Media: Nutrient broth, minimal glucose agar (B569324) plates, and top agar containing a trace amount of histidine and biotin.

• Test Substance: N-Nitroso Finerenone dissolved in a suitable solvent (e.g., DMSO or water).

• Controls: A known mutagen for each strain (e.g., NDMA for strains sensitive to base-pair substitutions) and a solvent control.

2. Procedure:

• Bacterial Culture: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking.

• Pre-incubation: In a test tube, combine the bacterial culture, the test substance at various concentrations, and the S9 mix (or a buffer for experiments without metabolic activation). Incubate this mixture at 37°C for 20-30 minutes.

• Plating: Add molten top agar to the pre-incubation mixture, vortex briefly, and pour onto the surface of minimal glucose agar plates.

• Incubation: Incubate the plates in an inverted position at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies on each plate.

umu Test Protocol

The umu test is a colorimetric assay that measures the induction of the umuC gene, a component of the SOS DNA repair system in Salmonella typhimurium TA1535/pSK1002.

1. Materials:

• Bacterial Strain: Salmonella typhimurium TA1535 carrying the plasmid pSK1002.

• Media: TGA medium and growth medium.

• Reagents: ONPG (o-nitrophenyl-β-D-galactopyranoside), B-buffer, and sodium dodecyl sulfate (B86663) (SDS).

• Metabolic Activation System (S9): As described for the Ames test.

2. Procedure:

• Bacterial Culture: Grow an overnight culture of the tester strain.

• Exposure: In a 96-well plate, expose the bacterial culture to various concentrations of the test substance with and without S9 mix for 2 hours.

• Growth: Add fresh growth medium and incubate for another 2 hours to allow for gene expression.

• Enzyme Assay: Lyse the cells and add ONPG. The β-galactosidase enzyme, expressed as a result of umuC gene induction, will convert ONPG to a yellow product.

• Measurement: Measure the absorbance at 420 nm. The intensity of the color is proportional to the level of DNA damage.

In Vitro Micronucleus Test Protocol

This assay detects chromosomal damage in mammalian cells by identifying the presence of micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that lag during cell division.

1. Materials:

• Cell Line: Human lymphocytes or a suitable mammalian cell line (e.g., CHO, V79, TK6).

• Media and Reagents: Cell culture medium, fetal bovine serum, antibiotics, cytochalasin B (to block cytokinesis), hypotonic solution, and fixative.

• Stains: Giemsa or another DNA-specific stain.

• Metabolic Activation System (S9): As described for the Ames test.

2. Procedure:

• Cell Culture: Culture the cells to an appropriate density.

• Treatment: Expose the cells to the test substance at various concentrations, with and without S9 mix, for a defined period (e.g., 3-6 hours).

• Cytokinesis Block: Add cytochalasin B to the culture medium to allow for the accumulation of binucleated cells.

• Harvesting and Slide Preparation: Harvest the cells, treat with a hypotonic solution, fix, and drop onto microscope slides.

• Staining and Scoring: Stain the slides and score at least 1000 binucleated cells per concentration for the presence of micronuclei under a microscope.

Mandatory Visualizations

Caption: Workflow of the enhanced Ames test for mutagenicity assessment.

Caption: Generalized signaling pathway for N-nitroso compound mutagenicity.

Caption: Comparison of key features of the Ames, umu, and Micronucleus tests.

Comparison with Alternative Mutagenicity Assays

While the Ames test is a valuable screening tool, a comprehensive assessment of genotoxicity often requires a battery of tests. Here, we compare the Ames test with the umu test and the in vitro micronucleus test.

Feature	Ames Test	umu Test	In Vitro Micronucleus Test
Biological System	Prokaryotic (Bacteria)	Prokaryotic (Bacteria)	Eukaryotic (Mammalian cells)
Genetic Endpoint	Gene mutation (point mutations, frameshifts)	DNA damage leading to SOS gene induction	Chromosomal damage (clastogenicity and aneugenicity)
Throughput	High	High	Moderate to Low
Cost	Low	Low	High
Relevance to Humans	Indirect	Indirect	More direct
Regulatory Acceptance	Widely accepted for initial screening	Accepted for screening, often in conjunction with other tests	Key component of the standard genotoxicity testing battery

The umu test offers a rapid and cost-effective alternative to the Ames test for detecting DNA damaging agents, though it provides an indirect measure of mutagenicity. The in vitro micronucleus test, while more resource-intensive, provides crucial information on chromosomal damage in mammalian cells, which is highly relevant to human cancer risk assessment. Therefore, a negative result in the Ames test for a compound like N-Nitroso Finerenone might be followed up with a micronucleus test to rule out clastogenic or aneugenic potential. Conversely, a positive Ames result would warrant further investigation into the mechanism of mutagenicity and potential carcinogenicity.

References

• 1. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 2. ema.europa.eu [ema.europa.eu]

A Comparative Guide to the Cross-Validation of HPLC and LC-MS Methods for the Analysis of N-Nitroso Finerenone

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate stringent control of these impurities.[1][2] N-Nitroso Finerenone (B607456), a potential nitrosamine derivative of the non-steroidal mineralocorticoid receptor antagonist Finerenone, requires highly sensitive and reliable analytical methods for its detection and quantification at trace levels.

Cross-validation of analytical methods is crucial to ensure the consistency and reliability of results across different techniques. This guide provides a comparative overview of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Mass Spectrometry (LC-MS) for the analysis of N-Nitroso Finerenone, complete with supporting experimental protocols and performance data.

Comparative Analysis of Analytical Techniques

The selection of an analytical technique for nitrosamine analysis is driven by the need for high sensitivity and selectivity to detect these impurities at very low levels, often in the parts-per-billion (ppb) range.[3][4] While HPLC-UV is a widely available technique in quality control laboratories, LC-MS is generally considered the gold standard for trace-level impurity analysis due to its superior sensitivity and specificity.

Table 1: Comparison of HPLC-UV and LC-MS/MS for N-Nitroso Finerenone Analysis

Validation Parameter	HPLC-UV	LC-MS/MS
Specificity	Moderate; potential for interference from matrix components or other impurities with similar chromophores.	High; mass-to-charge ratio detection provides excellent specificity.
**Linearity (R²) **	≥ 0.99	≥ 0.998[4]
Range	Higher concentrations (ppm level)	Lower concentrations (ppb level)
Accuracy (% Recovery)	98.0 - 102.0% for Finerenone assay[5]	80 - 120% at LOQ for nitrosamines[6]
Precision (%RSD)	< 2.0% for Finerenone assay[5]	≤ 5% for nitrosamine standards[4]
Limit of Detection (LOD)	~0.1 µg/mL (100 ppb) for Finerenone[7]	As low as 0.5 ppb for nitrosamines[6]
Limit of Quantitation (LOQ)	~0.5 µg/mL (500 ppb) for Finerenone[5]	As low as 1.5 ppb for nitrosamines[6]
Robustness	Generally robust	Can be sensitive to matrix effects

Experimental Protocols

Below are representative protocols for the analysis of N-Nitroso Finerenone using HPLC-UV and LC-MS/MS. These are model protocols and may require optimization for specific sample matrices.

HPLC-UV Method

This method is adapted from established HPLC methods for Finerenone analysis.[5][8]

• Sample Preparation:

  • Accurately weigh and transfer the sample (drug substance or crushed tablets) into a volumetric flask.

  • Dissolve and dilute to the final concentration with a suitable diluent (e.g., Methanol:Water 50:50 v/v).

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a UV/Vis detector.

  • Column: Phenomenex C18 (250 mm x 4.6 mm, 5 µm).[8]

  • Mobile Phase: Acetonitrile and water (50:50 v/v).[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 40 °C.[8]

  • Injection Volume: 10 µL.

  • Detection Wavelength: 252 nm.[8]

LC-MS/MS Method

This protocol is based on general methods for nitrosamine analysis and specific methods for other nitrosamine drug substance-related impurities.[6][9][10]

• Sample Preparation:

  • Accurately weigh and transfer the sample into a centrifuge tube.

  • Add methanol, vortex, and sonicate to extract the analyte.

  • Centrifuge the sample to pelletize excipients.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[10]

• Chromatographic Conditions:

  • LC System: UHPLC system such as a Nexera XR.[11]

  • Column: C18 column (e.g., 50 mm x 2.1 mm, 3 µm).[11]

  • Mobile Phase A: 0.1% Formic Acid in Water.[9]

  • Mobile Phase B: Methanol.[9]

  • Flow Rate: 0.4 mL/min.[11]

  • Column Temperature: 40 °C.[11]

  • Injection Volume: 5 µL.[9]

• Mass Spectrometric Conditions:

  • Mass Spectrometer: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470 or API 4000 Q TRAP).[9][11]

  • Ion Source: Electrospray Ionization (ESI) in positive mode or Atmospheric Pressure Chemical Ionization (APCI).[6][9]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transition: A hypothetical transition for N-Nitroso Finerenone would need to be determined (e.g., monitoring the transition of the parent ion to a specific product ion).

Workflow and Pathway Diagrams

Caption: Workflow for the cross-validation of analytical methods.

Caption: Potential formation pathway of N-Nitroso Finerenone.

Conclusion

The cross-validation of HPLC-UV and LC-MS methods is essential for the robust analysis of N-Nitroso Finerenone. While HPLC-UV can be a valuable tool for screening at higher concentrations, LC-MS, particularly LC-MS/MS, is indispensable for the sensitive and specific quantification required to meet stringent regulatory limits for nitrosamine impurities.[2][3] The choice of method will depend on the specific requirements of the analysis, such as the stage of drug development and the required limit of detection. A thorough cross-validation ensures that the analytical data is reliable, regardless of the technique employed.

References

• 1. fda.gov [fda.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. trial.medpath.com [trial.medpath.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 6. researchgate.net [researchgate.net]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. Stability indicating RP-HPLC method for estimation of finerenone and its related substances in new dosage form - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. fda.gov [fda.gov]
• 11. glsciences.com [glsciences.com]

Evaluating the Carcinogenic Potential of N-Nitroso Finerenone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the potential carcinogenic risk of N-Nitroso Finerenone, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the non-steroidal mineralocorticoid receptor antagonist, Finerenone. As direct carcinogenicity data for N-Nitroso Finerenone is not publicly available, this document synthesizes information on the parent compound, the well-established risks of N-nitroso compounds, and standard toxicological assessment workflows to build a predictive risk profile.

Comparative Toxicological Profiles

The carcinogenic potential of N-Nitroso Finerenone is best understood by comparing the known profile of Finerenone with the general mechanisms of carcinogenicity associated with the N-nitroso chemical class.

Finerenone: Based on regulatory assessments, Finerenone is considered non-genotoxic.[1] In 2-year carcinogenicity studies, Finerenone did not demonstrate carcinogenic potential in female mice or in male and female rats.[1] An increase in benign Leydig cell adenomas was observed in male mice at high exposure levels (26 times the unbound AUC in humans), a finding often associated with rodent-specific mechanisms.[1] Clinical trial meta-analyses have found that Finerenone is not associated with an increased risk of overall tumors in patients, although a potential link to an increased risk of malignant neoplasms in the urinary tract warrants further investigation.[2][3]

N-Nitroso Compounds (General Class): N-nitroso compounds are a well-known "cohort of concern" due to their mutagenic and carcinogenic properties.[4] Many are potent carcinogens in animal studies and are reasonably anticipated to be human carcinogens.[4][5] Their carcinogenic mechanism typically involves metabolic activation by cytochrome P450 (CYP) enzymes.[5][6] This process, often through α-hydroxylation, leads to the formation of unstable intermediates that decompose into highly reactive electrophilic diazonium ions.[5][7][8] These ions can then alkylate DNA, forming DNA adducts that, if not repaired, can lead to mutations and initiate carcinogenesis.[6][9]

N-Nitroso Finerenone (Predictive Evaluation): N-Nitroso Finerenone is the N-nitroso derivative of the secondary amine present in the Finerenone structure.[10] Given the established mechanism of N-nitroso compounds, it is predicted that N-Nitroso Finerenone requires metabolic activation to exert genotoxic effects. The presence of the N-nitroso group raises a structural alert for mutagenicity. Therefore, despite the non-genotoxic profile of the parent drug, N-Nitroso Finerenone is presumed to be a potential mutagen and carcinogen until proven otherwise through experimental testing. The U.S. FDA has set an Acceptable Intake (AI) limit of 1500 ng/day for this specific impurity, categorizing it as a Potency Category 5 NDSRI.[10]

Standard Carcinogenicity Testing Workflow

The evaluation of a potential mutagenic impurity like N-Nitroso Finerenone follows a structured workflow guided by international regulations, such as the ICH M7(R2) guideline.[11][12][13] This workflow aims to identify, characterize, and control impurities to limit potential cancer risk.

Standard workflow for assessing the carcinogenic potential of a pharmaceutical impurity.

Key Experimental Protocols

A battery of tests is required to definitively evaluate the carcinogenic potential of N-Nitroso Finerenone. Below are protocols for two foundational assays.

This assay is a primary screen for point mutations and is recommended by the ICH M7 guideline.[14] For N-nitrosamines, enhanced conditions are recommended to avoid false-negative results.[15]

• Objective: To determine if N-Nitroso Finerenone can induce reverse mutations in histidine-dependent strains of Salmonella typhimurium and E. coli.

• Test System: S. typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli strain WP2 uvrA (pKM101).[15]

• Methodology:

  • Metabolic Activation: The test must be conducted with and without a metabolic activation system (S9 mix). For nitrosamines, it is crucial to use S9 from both rat and hamster liver, prepared from rodents treated with CYP enzyme inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone).[15] A high concentration (30%) of S9 is recommended.[14][15]

  • Assay Type: The pre-incubation method should be used with a recommended pre-incubation time of 30 minutes.[15][16]

  • Procedure:

    • Aliquots of the bacterial culture, the test substance at various concentrations, and the S9 mix (or buffer for non-activation plates) are combined in a test tube.

    • The mixture is incubated at 37°C for 30 minutes.[16]

    • Molten top agar (B569324) is added, and the contents are poured onto minimal glucose agar plates.

    • Plates are incubated for 48-72 hours at 37°C.

  • Data Analysis: The number of revertant colonies per plate is counted. A positive result is indicated by a concentration-dependent increase in revertant colonies compared to the negative control.[17]

• Controls:

  • Negative: Vehicle control (e.g., DMSO).

  • Positive: Known mutagens specific to the bacterial strains, both requiring and not requiring metabolic activation (e.g., N-nitrosodimethylamine (NDMA) for S9-dependent strains).

If the Ames test is positive, an in vivo test is required to assess genotoxicity in a mammalian system, accounting for metabolic and pharmacokinetic factors.[18][19]

• Objective: To determine if N-Nitroso Finerenone induces chromosomal damage or damage to the mitotic apparatus in the bone marrow erythroblasts of rodents.[19]

• Test System: Laboratory mice or rats of a recognized strain.[19][20]

• Methodology:

  • Dosing: Animals (typically groups of 5-6 per sex) are administered N-Nitroso Finerenone via a clinically relevant route at three dose levels, alongside vehicle (negative) and positive control groups.[21] Doses are selected based on a preliminary range-finding study.

  • Sample Collection: Bone marrow is typically harvested 24 and 48 hours after the final dose.[19]

  • Slide Preparation: Bone marrow cells are flushed, smeared onto microscope slides, and stained (e.g., with Giemsa and May-Grünwald) to differentiate polychromatic erythrocytes (PCEs) from normochromatic erythrocytes (NCEs).

  • Scoring: At least 4,000 PCEs per animal are scored for the presence of micronuclei.[21] The ratio of PCEs to NCEs is also calculated to assess bone marrow toxicity.

• Data Analysis: A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated PCEs in treated groups compared to the negative control.

• Controls:

  • Negative: Vehicle control.

  • Positive: A known clastogen (e.g., cyclophosphamide).[19]

Quantitative Data Comparison (Hypothetical)

The following tables present hypothetical data to illustrate potential outcomes from the described assays, comparing N-Nitroso Finerenone to the parent drug and appropriate controls.

Table 1: Hypothetical Ames Test Results (Revertant Colonies/Plate, TA100 Strain)

Compound	Dose (µ g/plate )	Without S9 Mix	With 30% Hamster S9 Mix
Vehicle Control	0	115	125
Finerenone	100	118	122
500	120	128
2500	112	119
N-Nitroso Finerenone	10	122	255
50	119	480
250	125	950
NDMA (Positive Control)	10	110	890
*Indicates a positive mutagenic response.

Table 2: Hypothetical In Vivo Micronucleus Test Results (Mice)

Compound	Dose (mg/kg)	% Micronucleated PCEs (Mean ± SD)
Vehicle Control	0	0.18 ± 0.05
Finerenone	200	0.20 ± 0.06
N-Nitroso Finerenone	10	0.21 ± 0.07
50	0.45 ± 0.10
100	0.85 ± 0.15
Cyclophosphamide	40	1.55 ± 0.25
Indicates a positive clastogenic response.

Mechanistic Pathway of N-Nitroso Compound Carcinogenicity

The carcinogenic action of N-nitroso compounds is initiated by metabolic activation leading to DNA damage.

Metabolic activation and DNA alkylation pathway for N-nitroso compounds.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive review of finerenone-a third-generation non-steroidal mineralocorticoid receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Estimated Cancer Risks Associated with Nitrosamine Contamination in Commonly Used Medications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. impactfactor.org [impactfactor.org]
• 7. hesiglobal.org [hesiglobal.org]
• 8. Mechanisms of action of N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. veeprho.com [veeprho.com]
• 11. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. ICH M7 Mutagenic Impurities Guidelines | Tox by Design [toxby.design]
• 13. ICH adopts M7(R2) guideline on mutagenic impurities to limit carcinogenic risk | RAPS [raps.org]
• 14. Enhancing the Ames test for N-nitrosamines: Key findings from a multi-sector study – Lhasa Limited [lhasalimited.org]
• 15. ema.europa.eu [ema.europa.eu]
• 16. benchchem.com [benchchem.com]
• 17. iphasebiosci.com [iphasebiosci.com]
• 18. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. nucro-technics.com [nucro-technics.com]
• 20. In Vivo Micronucleus Assay in Mouse Bone Marrow and Peripheral Blood | Springer Nature Experiments [experiments.springernature.com]
• 21. inotiv.com [inotiv.com]

Comparative Risk Assessment of Nitrosamine Impurities in Mineralocorticoid Receptor Antagonists: A Guide for Researchers and Drug Development Professionals

A detailed analysis of the potential for nitrosamine (B1359907) impurity formation in Spironolactone (B1682167), Eplerenone (B1671536), and Finerenone (B607456), providing insights into risk factors, analytical detection methodologies, and regulatory perspectives.

Introduction

The discovery of nitrosamine impurities in various pharmaceutical products has prompted heightened scrutiny from global regulatory bodies and a pressing need for comprehensive risk assessment strategies. Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, can pose a significant risk to patient safety. This guide provides a comparative risk assessment of nitrosamine impurities in three key mineralocorticoid receptor antagonists (MRAs): spironolactone, eplerenone, and finerenone.

MRAs are a class of drugs used to treat conditions such as heart failure, high blood pressure, and kidney disease. Given their often long-term administration, a thorough understanding of the potential for nitrosamine contamination is paramount. This document is intended for researchers, scientists, and drug development professionals, offering a detailed comparison of these three MRAs based on their chemical structures, synthesis pathways, degradation products, and available data on nitrosamine impurities.

Comparative Overview of Mineralocorticoid Receptor Antagonists

Spironolactone and eplerenone are steroidal MRAs, while finerenone is a non-steroidal MRA. Their distinct chemical structures influence their pharmacological properties and also present different theoretical risks for the formation of nitrosamine impurities.

Feature	Spironolactone	Eplerenone	Finerenone
Classification	Steroidal MRA	Steroidal MRA	Non-steroidal MRA
Chemical Structure	Contains a thioester group	Contains a γ-lactone ring and an epoxide	Dihydropyridine (B1217469) derivative with a nitrile group
Key Therapeutic Uses	Heart failure, hypertension, edema	Heart failure, hypertension	Chronic kidney disease associated with type 2 diabetes

Potential for Nitrosamine Formation: A Theoretical Risk Assessment

The formation of nitrosamine impurities is a chemical process that requires the presence of a nitrosating agent (such as nitrous acid, which can be formed from nitrites) and a secondary or tertiary amine. A risk assessment, therefore, involves a thorough evaluation of the active pharmaceutical ingredient (API) synthesis, drug product formulation, and storage conditions for the potential presence of these precursors.[1]

Spironolactone

The synthesis of spironolactone is a multi-step process that can involve various reagents and solvents. While specific details can vary between manufacturers, the synthesis generally involves the modification of a steroid backbone. One of the key steps in some synthesis routes involves the introduction of a 7α-thioacetyl group using thioacetic acid. While thioacetic acid itself is not a direct precursor for nitrosamines, the overall synthesis may utilize other reagents or solvents that could contain or degrade to form secondary or tertiary amines.

Degradation: Spironolactone is known to degrade, primarily through hydrolysis, to form canrenone (B1668266) as a major degradation product. Forced degradation studies have shown that spironolactone is susceptible to degradation under acidic, basic, oxidative, thermal, and photolytic conditions. The potential for these degradation pathways to generate amine precursors for nitrosamine formation needs to be carefully evaluated.

Eplerenone

Eplerenone is a derivative of spironolactone and is often synthesized from canrenone. The synthesis involves several chemical transformations, including the introduction of a 9α,11α-epoxide ring and a 7α-carbomethoxy group. The manufacturing process may involve the use of various reagents and solvents that could be potential sources of nitrosating agents or amine precursors. For instance, some synthetic routes may utilize reagents containing nitrogen, and the use of certain solvents could introduce amine impurities.

Degradation: Eplerenone is also susceptible to degradation, particularly through hydrolysis. Studies have identified several process-related impurities and degradation products. A thorough risk assessment should consider whether any of these degradation pathways could lead to the formation of secondary or tertiary amines that could subsequently react with nitrosating agents.

Finerenone

Finerenone, being a non-steroidal MRA, has a distinct chemical structure and synthesis pathway compared to spironolactone and eplerenone. Its dihydropyridine structure contains a secondary amine within the ring system, which theoretically makes it susceptible to nitrosation. This has led to the identification of a potential nitrosamine drug substance-related impurity (NDSRI), N-nitroso-finerenone .

N-Nitroso-Finerenone: The potential for the formation of N-nitroso-finerenone is a recognized risk. However, studies involving forced nitrosation (NAP tests) have indicated that finerenone does not readily undergo nitrosation under expected conditions, suggesting a low risk of its formation.[2] Despite this, regulatory bodies have established an acceptable intake limit for this potential impurity as a precautionary measure.

Quantitative Data on Nitrosamine Impurities

Direct comparative quantitative data for nitrosamine impurities across all three MRAs is not publicly available. However, specific information exists for finerenone.

Mineralocorticoid Receptor Antagonist	Identified Nitrosamine Impurity	Acceptable Intake (AI) Limit
Spironolactone	No specific nitrosamine impurities publicly reported. A thorough risk assessment of the manufacturing process is required.	Not applicable
Eplerenone	No specific nitrosamine impurities publicly reported. A thorough risk assessment of the manufacturing process is required.	Not applicable
Finerenone	N-Nitroso-Finerenone (a potential NDSRI)	1500 ng/day[3]

Experimental Protocols for Nitrosamine Detection

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. The most commonly employed techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

General Analytical Workflow

A typical workflow for the analysis of nitrosamine impurities in pharmaceutical products involves the following steps:

Caption: General workflow for the analysis of nitrosamine impurities.

Recommended Analytical Techniques

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This is a powerful technique for the detection and quantification of a wide range of nitrosamines, including both volatile and non-volatile compounds. It offers high sensitivity and selectivity.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is particularly suitable for the analysis of volatile nitrosamines. Headspace GC-MS can be used to minimize matrix effects.[5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique provides excellent sensitivity and specificity and is widely used for the trace-level quantification of nitrosamines in complex matrices.[6]

Method Validation

Any analytical method used for the quantification of nitrosamine impurities must be rigorously validated according to ICH Q2(R1) guidelines to ensure its accuracy, precision, specificity, linearity, and robustness for the specific drug matrix being tested.

Nitrosamine Formation and Genotoxicity Signaling Pathway

The carcinogenicity of many nitrosamines is attributed to their metabolic activation to electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.

References

• 1. fda.gov [fda.gov]
• 2. veeprho.com [veeprho.com]
• 3. veeprho.com [veeprho.com]
• 4. Heads of Medicines Agencies: Nitrosamine impurities [hma.eu]
• 5. Nitrosamine impurities in medications: Overview - Canada.ca [canada.ca]
• 6. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Finerenone: A Comparative Analysis of Clinical Trial Impurity Profiles and Patient Safety

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of finerenone's performance based on clinical trial data, with a focus on its impurity profiles and patient safety. The information is intended to support research, development, and regulatory assessment of this novel, non-steroidal mineralocorticoid receptor antagonist.

Finerenone (B607456) Patient Safety Profile: Insights from Pivotal Clinical Trials

Finerenone has undergone extensive clinical evaluation, most notably in the large-scale, randomized, double-blind, placebo-controlled Phase III trials: FIDELIO-DKD (Finerenone in Reducing Kidney Failure and Disease Progression in Diabetic Kidney Disease) and FIGARO-DKD (Finerenone in Reducing Cardiovascular Mortality and Morbidity in Diabetic Kidney Disease). These studies have provided a robust dataset on the safety and tolerability of finerenone in patients with chronic kidney disease (CKD) and type 2 diabetes (T2D).

Adverse Events of Special Interest

The most frequently reported adverse events of special interest in the finerenone clinical trials are summarized below.

Adverse Event	Finerenone (%)	Placebo (%)	Key Clinical Trials
Hyperkalemia	14.0	6.9	FIDELIO-DKD, FIGARO-DKD (Pooled Data)
Hypotension	4.6	3.0	FIDELIO-DKD, FIGARO-DKD (Pooled Data)
Hyponatremia	1.3	0.7	FIDELIO-DKD, FIGARO-DKD (Pooled Data)

Data represents the percentage of patients experiencing the adverse event.

Hyperkalemia, an expected side effect due to the mechanism of action of mineralocorticoid receptor antagonists, was the most notable adverse event. However, the incidence of severe hyperkalemia leading to discontinuation of the drug was low.[1][2]

Experimental Protocol for Patient Safety Assessment

The safety and tolerability of finerenone in the FIDELIO-DKD and FIGARO-DKD trials were rigorously monitored through a comprehensive protocol.

Key Safety Monitoring Procedures:

• Regular Monitoring of Serum Potassium: Serum potassium levels were monitored at screening, baseline, and at regular intervals throughout the trials. Dose adjustments (initiation, titration, interruption, or discontinuation) were based on potassium levels and estimated glomerular filtration rate (eGFR).[3]

• Blood Pressure Monitoring: Blood pressure was regularly assessed at clinic visits.

• Adverse Event (AE) and Serious Adverse Event (SAE) Reporting: All AEs and SAEs were recorded and evaluated by investigators. An independent data monitoring committee reviewed safety data throughout the trials.[3][4]

• Laboratory Tests: In addition to serum potassium, other routine laboratory parameters were monitored for safety.

The logical workflow for patient safety monitoring in these trials is illustrated in the following diagram.

Patient Safety Monitoring Workflow

Finerenone Impurity Profile: A Review of Analytical Data

The control of impurities in pharmaceutical products is a critical aspect of drug development and manufacturing to ensure patient safety. Impurities in finerenone can originate from the manufacturing process (synthesis-related impurities) or from the degradation of the drug substance over time.

Types of Impurities

Based on available literature, the following types of impurities are relevant to finerenone:

• Organic Impurities: These can include starting materials, by-products of the synthesis, intermediates, and degradation products.

• Elemental Impurities: These are trace metals that may be introduced during the manufacturing process.

• Potential Genotoxic Impurities: These are impurities that have the potential to damage DNA.

Regulatory documents from the FDA and EMA confirm that specified impurities in the finerenone drug substance are controlled below the qualification thresholds established by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[5] Potential genotoxic impurities are also reported to be adequately controlled.[5]

Quantitative Data on Impurity Profiles

While specific quantitative data from the clinical trial batches of finerenone is not publicly available, forced degradation studies have been conducted to identify potential degradation products under various stress conditions (acidic, basic, oxidative, thermal, and photolytic). These studies provide insight into the stability of the molecule and the types of degradation impurities that could form.

Stress Condition	Percentage Degradation	Number of Degradation Products Identified
Base Hydrolysis (1N NaOH)	15.47%	4
Peroxide Stress (30% H₂O₂)	11.23%	3

Data from a forced degradation study using RP-HPLC.[6]

These studies demonstrate that finerenone is susceptible to degradation under basic and oxidative conditions. The degradation products are well-separated from the parent drug using analytical techniques like Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[6]

Experimental Protocol for Impurity Analysis

The primary analytical technique for the identification and quantification of finerenone and its impurities is RP-HPLC. The following provides a general methodology based on published studies.

Key Steps in Impurity Profiling:

• Sample Preparation: The finerenone drug substance or product is dissolved in a suitable solvent.

• Chromatographic Separation: The sample is injected into an HPLC system equipped with a C18 column. A mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile, is used to separate the different components.

• Detection: A UV detector is commonly used to detect the separated components as they elute from the column.

• Quantification: The amount of each impurity is determined by comparing its peak area to that of a reference standard.

• Identification: Techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to identify the chemical structure of the impurities.[7]

The general workflow for the analytical characterization of finerenone impurities is depicted in the following diagram.

Impurity Analysis Workflow

Signaling Pathway of Finerenone

Finerenone is a non-steroidal, selective mineralocorticoid receptor (MR) antagonist. Its mechanism of action involves blocking the binding of aldosterone (B195564) and cortisol to the MR, thereby inhibiting the downstream signaling pathways that contribute to inflammation and fibrosis in the kidneys and cardiovascular system.

The following diagram illustrates the signaling pathway affected by finerenone.

Finerenone Signaling Pathway

Conclusion

The extensive clinical trial program for finerenone has established a well-defined patient safety profile, with hyperkalemia being the most common, yet manageable, adverse event. While specific quantitative data on the impurity profiles of the clinical trial batches are not publicly disclosed, the available information from regulatory agencies and scientific literature indicates that impurities are well-controlled within acceptable limits according to international guidelines. The analytical methods for impurity detection are robust and validated, ensuring the quality and safety of the drug product. This guide provides a foundational understanding of finerenone's performance, which can be leveraged for further research and development in the field.

References

• 1. Finerenone in Reducing Kidney Failure and Disease Progression in Diabetic Kidney Disease - American College of Cardiology [acc.org]
• 2. Finerenone in Reducing Cardiovascular Mortality and Morbidity in Diabetic Kidney Disease - American College of Cardiology [acc.org]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. veeprho.com [veeprho.com]
• 6. Finerenone API Estimation Using RP-HPLC Technique and LC-MS Characterization of its Degradation Products – Oriental Journal of Chemistry [orientjchem.org]
• 7. Development and Validation of the HPLC Analysis Method for Finerenone Based on the AQbD Concept [journal11.magtechjournal.com]

In-Silico Toxicology Profile of N-Nitroso Finerenone: A Comparative Analysis

A predictive assessment of N-Nitroso Finerenone, a potential nitrosamine (B1359907) impurity of the drug Finerenone, suggests a low carcinogenic potential based on established in-silico toxicology models. This guide provides a comparative analysis of the predicted toxicological profile of N-Nitroso Finerenone against its parent drug and well-characterized potent N-nitrosamine carcinogens, N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

This analysis is based on predictive computational toxicology, a field that utilizes computer models to forecast the potential toxicity of chemical substances. Given the absence of experimental toxicology data for N-Nitroso Finerenone, this in-silico approach provides a critical first look into its potential risks. The primary toxicological endpoints of concern for N-nitrosamines are mutagenicity (the capacity to induce genetic mutations) and carcinogenicity (the ability to cause cancer).

Comparative Toxicological Overview

The predicted toxicological profile of N-Nitroso Finerenone is compared with Finerenone, NDMA, and NDEA across key toxicological endpoints.

Compound	Mutagenicity Prediction (Ames Test)	Carcinogenicity Prediction	Known Toxicities
N-Nitroso Finerenone	Predicted Non-mutagenic	Predicted Low Carcinogenic Potential (FDA Potency Category 5)[1]	Not experimentally tested.
Finerenone (Parent Drug)	No evidence of mutagenicity	No evidence of carcinogenicity	Hyperkalemia, hypotension, reproductive toxicity in animal studies.[2][3][4][5]
N-Nitrosodimethylamine (NDMA)	Mutagenic	Potent Carcinogen (CPCA Category 1)	Hepatotoxicity, carcinogenicity in multiple animal species.
N-Nitrosodiethylamine (NDEA)	Mutagenic	Potent Carcinogen (CPCA Category 1)	Carcinogenicity in multiple animal species.

In-Silico Prediction Methodologies

The toxicological predictions for N-Nitroso Finerenone are derived from established computational toxicology models, primarily the Carcinogenic Potency Categorization Approach (CPCA). The CPCA is a framework used by regulatory agencies, including the U.S. Food and Drug Administration (FDA), to classify N-nitrosamines into different potency categories based on their chemical structure.[6][7][8][9][10] This approach considers the presence of activating and deactivating structural features that influence the metabolic activation of the N-nitroso group, a key step in its carcinogenic mechanism.

The prediction of mutagenicity is often performed using statistical-based software like Sarah Nexus, which complements the expert rule-based systems such as Derek Nexus for a comprehensive assessment under the ICH M7 guidelines for mutagenic impurities.[11][12][13][14]

Experimental Protocols: In-Silico Assessment Workflow

The in-silico assessment of N-Nitroso Finerenone and comparator compounds follows a structured workflow:

• Structure Definition: The chemical structures of N-Nitroso Finerenone, NDMA, and NDEA are obtained and represented in a format suitable for computational analysis (e.g., SMILES notation).

• Mutagenicity Prediction: The structures are analyzed using statistical-based (e.g., Sarah Nexus) and expert rule-based (e.g., Derek Nexus) QSAR models to predict the outcome of a bacterial reverse mutation assay (Ames test).

• Carcinogenicity Potential Assessment: The Carcinogenic Potency Categorization Approach (CPCA) is applied. This involves:

  • Structural Feature Analysis: Identifying activating features (e.g., alpha-hydrogens) and deactivating features (e.g., steric hindrance, electron-withdrawing groups) in the vicinity of the N-nitroso group.

  • Potency Scoring: Assigning scores based on the identified structural features.

  • Categorization: Classifying the N-nitrosamine into one of the potency categories based on the total score.

• Acceptable Intake (AI) Limit Derivation: Based on the assigned potency category, a corresponding acceptable intake (AI) limit is determined. For N-Nitroso Finerenone, this has been established as 1500 ng/day, corresponding to FDA Potency Category 5.[1]

Signaling Pathways and Molecular Mechanisms

The primary mechanism of carcinogenicity for many N-nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes. This process, known as α-hydroxylation, leads to the formation of an unstable intermediate that ultimately generates a reactive diazonium ion. This ion can then alkylate DNA, leading to mutations and potentially initiating cancer.

The structural features of an N-nitrosamine significantly influence its susceptibility to metabolic activation and, consequently, its carcinogenic potency.

Caption: A simplified workflow for the in-silico toxicological assessment of chemical compounds.

Caption: The metabolic activation pathway of N-nitrosamines leading to carcinogenicity.

Comparative Structural Analysis

The structural differences between N-Nitroso Finerenone and the highly potent carcinogens NDMA and NDEA are key to its lower predicted toxicity. N-Nitroso Finerenone possesses a bulky and complex structure with the N-nitroso group situated within a sterically hindered environment. This is in stark contrast to the small, simple alkyl structures of NDMA and NDEA, which are readily metabolized to their reactive forms.

The presence of deactivating features in the N-Nitroso Finerenone molecule is predicted to reduce the efficiency of the α-hydroxylation step, thereby lowering its carcinogenic potential.

Conclusion

Based on current in-silico toxicology models and the Carcinogenic Potency Categorization Approach, N-Nitroso Finerenone is predicted to be a low-potency carcinogen. Its complex structure likely hinders the metabolic activation required for carcinogenic activity, a stark contrast to the potent, small-molecule nitrosamines like NDMA and NDEA. The parent drug, Finerenone, shows no evidence of mutagenicity or carcinogenicity. This predictive analysis provides a valuable framework for the risk assessment of this potential impurity, guiding further analytical and toxicological investigations. It is important to note that while in-silico predictions are powerful tools, they represent a theoretical assessment and do not replace the need for experimental data for a definitive risk characterization.

References

• 1. veeprho.com [veeprho.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | A comprehensive review of finerenone—a third-generation non-steroidal mineralocorticoid receptor antagonist [frontiersin.org]
• 4. Finerenone - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A comprehensive review of finerenone—a third-generation non-steroidal mineralocorticoid receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An automated carcinogenic potency categorization approach for nitrosamine drug substance-related impurities - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. US FDA: Carcinogenic Potency Categorization Approach for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 10. Determining recommended acceptable intake limits for N-nitrosamine impurities in pharmaceuticals: Development and application of the Carcinogenic Potency Categorization Approach (CPCA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Nitrosamine impurity risk assessment – Lhasa Limited [lhasalimited.org]
• 13. Everything you need to know about Sarah Nexus – Lhasa Limited [lhasalimited.org]
• 14. In silico mutagenicity assessment – Lhasa Limited [lhasalimited.org]

Safety & Regulatory Compliance

Proper Disposal of N-Nitroso Finerenone: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of N-Nitroso Finerenone, a potential carcinogen, is of paramount importance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the protection of laboratory personnel and the environment.

N-Nitroso Finerenone and any materials contaminated with it are classified as hazardous waste and must be managed in strict accordance with institutional, local, state, and federal regulations. Under no circumstances should this compound be disposed of down the drain or in regular trash.[1][2] The primary and preferred method for the final disposal of N-Nitroso Finerenone waste is high-temperature incineration at a permitted hazardous waste facility equipped with an afterburner and scrubber.[3] Alternatively, excess and expired materials should be offered to a licensed hazardous material disposal company.[3]

Immediate Safety and Handling Precautions

Before initiating any procedure that involves N-Nitroso Finerenone, a comprehensive disposal plan must be in place.[2] All personnel handling this compound must be thoroughly trained on its potential hazards and the necessary safety protocols.

Engineering Controls: All work with N-Nitroso Finerenone should be conducted in a designated area, such as a certified chemical fume hood, to minimize the risk of inhalation exposure.[1]

Personal Protective Equipment (PPE): Appropriate PPE is mandatory to prevent skin and eye contact. This includes:

• Gloves: Chemical-impermeable gloves must be worn at all times. Inspect gloves for any signs of degradation before use and change them immediately if they become contaminated.[2]

• Protective Clothing: A fully fastened lab coat or a disposable jumpsuit is required. Laboratory clothing should not be worn outside the designated work area.[2]

• Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are mandatory.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used.[2]

Spill Management

In the event of a spill, the area should be immediately evacuated and secured. Only trained personnel wearing appropriate PPE should perform the cleanup.

• Containment: Absorb the spilled material with an inert absorbent, such as vermiculite (B1170534) or sand.

• Collection: Carefully collect the absorbed material and place it into a sealed, clearly labeled hazardous waste container.

• Decontamination: Decontaminate the spill area thoroughly.

• Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Logistical Disposal Plan: Step-by-Step Guidance

1. Waste Segregation and Collection:

• Collect all waste streams containing N-Nitroso Finerenone, including pure compound, contaminated solutions, and disposable labware (e.g., pipette tips, gloves, vials), in a designated, leak-proof hazardous waste container.[1]

• These containers should be clearly labeled for hazardous pharmaceutical waste.

• Solid waste, such as contaminated wipes and PPE, must be sealed in a labeled bag before being placed in the final disposal container.[3]

2. Labeling:

• The hazardous waste container must be clearly labeled with the chemical name "N-Nitroso Finerenone Waste," the associated hazards (e.g., "Toxic," "Potential Carcinogen"), and the accumulation start date.[1]

3. Storage:

• Store the sealed waste container in a designated, secure, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3]

4. Final Disposal:

• The sealed container must be transferred to your institution's EHS office or a licensed hazardous waste disposal contractor for final disposal via high-temperature incineration.[1][3]

Laboratory-Scale Decontamination and Degradation Protocols

For small-scale decontamination of laboratory equipment or trace amounts of N-Nitroso Finerenone, chemical degradation methods may be employed as a supplementary measure before final disposal. These procedures should only be carried out by trained personnel in a controlled laboratory setting.

Note: The efficacy of these methods for N-Nitroso Finerenone specifically has not been reported. These are general methods for the degradation of N-nitroso compounds.

Method	Reagents	Brief Protocol	Potential Hazards
Reductive Degradation	Aluminum-Nickel Alloy Powder, Aqueous Alkali	Treat the N-nitroso compound with aluminum-nickel alloy powder in an aqueous alkali solution. This reduces the nitrosamine (B1359907) to the corresponding amine.[4]	Generation of flammable hydrogen gas.
Acidic Hydrolysis	Hydrobromic Acid, Glacial Acetic Acid	A 1:1 solution of hydrobromic acid and glacial acetic acid can be used to rinse contaminated glassware. This method hydrolyzes the N-nitroso group.[5]	Corrosive and toxic reagents.
UV Photolysis	UV Light (254 nm)	Exposure to UV light can promote the cleavage of the N-N bond in nitrosamines, leading to their degradation.[3]	Requires specialized equipment.

N-Nitroso Finerenone Disposal Workflow

Caption: A workflow diagram illustrating the key steps for the safe disposal of N-Nitroso Finerenone.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Safeguarding Researchers: Personal Protective Equipment and Handling Protocols for N-Nitroso Finerenone

For Immediate Implementation: This document provides essential safety and logistical guidance for laboratory personnel handling N-Nitroso Finerenone. Researchers, scientists, and drug development professionals must adhere to these procedures to mitigate risks associated with this potent compound. The following information outlines personal protective equipment (PPE) requirements, operational plans for handling, and disposal protocols.

Quantitative Exposure Limits

Due to the limited specific data for N-Nitroso Finerenone, a conservative approach to exposure limits is essential. The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit for N-nitroso-finerenone, which should be a guiding principle for minimizing exposure.

Parameter	Value	Issuing Authority
Acceptable Intake (AI)	1500 ng/day	U.S. FDA[2]

It is important to note that currently, there are no specific OSHA Permissible Exposure Limits (PELs) for most N-nitroso compounds, with the exception of N-Nitrosodimethylamine.[1][3][4] Therefore, the primary goal is to minimize any level of employee exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specifications	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Gloves must be inspected prior to use and satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[5][6]	To prevent skin contact with the compound.
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[5]	To protect eyes from splashes or airborne particles.
Body Protection	Fire/flame resistant and impervious clothing, such as a lab coat.[5][6]	To protect skin and personal clothing from contamination.
Respiratory Protection	A self-contained breathing apparatus should be worn, especially in cases of inadequate ventilation or when there is a risk of dust formation.	To prevent inhalation of the compound, which could be toxic.

Experimental Protocols and Handling

All handling of N-Nitroso Finerenone must be conducted in a designated area, such as a certified chemical fume hood, to ensure adequate ventilation and containment.[5]

Workflow for Safe Handling of N-Nitroso Finerenone

Caption: This diagram outlines the sequential steps for the safe handling of N-Nitroso Finerenone, from initial preparation to final disposal.

Spill Response and Disposal

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

Emergency Spill Response Plan

References

• 1. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 2. veeprho.com [veeprho.com]
• 3. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 4. OSHA Hazard Information Bulletins N-Nitrosamine in the Rubber Industry | Occupational Safety and Health Administration [osha.gov]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. cleanchemlab.com [cleanchemlab.com]